MIL-53(Fe)

Core Science & Biosynthesis

Solvothermal Synthesis of MIL-53(Fe): A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the solvothermal synthesis of the metal-organic framework (MOF) MIL-53(Fe). It is tailored for researchers, scientists, and professionals in drug development who are interested in the synthesis and application of this versatile material. This document details the fundamental principles of the solvothermal method for MIL-53(Fe) synthesis, offers comprehensive experimental protocols, and presents key quantitative data in a structured format for comparative analysis. Furthermore, a detailed workflow of the synthesis process is visualized to facilitate a clear understanding of the experimental steps. The potential of MIL-53(Fe) as a drug delivery vehicle is also explored, highlighting its biocompatibility and pH-responsive behavior.

Introduction

Metal-organic frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. Among the vast family of MOFs, MIL-53(Fe), a three-dimensional porous solid, has garnered significant attention due to its flexible framework, high chemical and thermal stability, low toxicity, and biocompatibility.[1][2] The structure of MIL-53(Fe) is formed by the cross-linking of infinite one-dimensional chains of -Fe-O-Fe-O- with 1,4-benzenedicarboxylic acid (H₂BDC or terephthalic acid) linkers.[3] This unique structure exhibits a "breathing" effect, where the pore size can change in response to guest molecules, making it an excellent candidate for applications in gas storage, catalysis, and particularly in the field of drug delivery.[1][4][5]

The solvothermal synthesis method is a widely employed and effective technique for the preparation of MIL-53(Fe). This method involves the reaction of precursors in a sealed vessel, typically a Teflon-lined autoclave, at elevated temperatures and pressures. The choice of solvent, temperature, reaction time, and precursor molar ratio significantly influences the crystallinity, morphology, and porosity of the final product.[6][7] This guide will focus on providing a detailed understanding of the solvothermal synthesis of MIL-53(Fe) and its characterization, with a special emphasis on its application in drug delivery systems.[8][9]

Solvothermal Synthesis of MIL-53(Fe): Experimental Protocols

This section provides detailed experimental protocols for the solvothermal synthesis of MIL-53(Fe), compiled from various established research findings.

General Synthesis Protocol

A common and reliable method for the solvothermal synthesis of MIL-53(Fe) is as follows:

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) as the metal source.[3][10]

• 1,4-Benzenedicarboxylic acid (H₂BDC, terephthalic acid) as the organic linker.[3]

• N,N-Dimethylformamide (DMF) as the solvent.[3][6]

• Methanol (for washing).[3]

• Deionized (DI) water.[3]

Procedure:

• Precursor Solution Preparation: Dissolve the iron salt and terephthalic acid in DMF in a beaker with vigorous stirring. The molar ratio of the precursors and the solvent volume can be varied to optimize the synthesis.[6][11]

• Solvothermal Reaction: Transfer the homogeneous solution into a Teflon-lined stainless-steel autoclave. Seal the autoclave and place it in a preheated oven.[2][3]

• Heating: Heat the autoclave at a specific temperature for a defined period. Common reaction temperatures range from 120°C to 180°C, with reaction times varying from 12 to 24 hours.[3][6][10]

• Cooling and Product Recovery: After the reaction, allow the autoclave to cool down to room temperature naturally. The solid product is then collected by centrifugation or filtration.[5]

• Washing and Purification: To remove unreacted precursors and residual solvent trapped within the pores, the collected powder is washed multiple times with DMF, followed by methanol.[2][3] This washing step is crucial for achieving a high surface area.[12]

• Drying: Dry the purified MIL-53(Fe) powder in an oven, typically at 80°C for 12 hours, to obtain the final product.[2][3]

Example Protocol with Specific Parameters

The following is a specific example of a solvothermal synthesis protocol for MIL-53(Fe):

• Dissolve 0.676 g (2.5 mmol) of FeCl₃·6H₂O and 0.415 g (2.5 mmol) of terephthalic acid in 10 mL of DMF.[3]

• Transfer the resulting solution to a Teflon-lined autoclave.[3]

• Heat the autoclave in an oven at 130°C for 12 hours.[3]

• After cooling, wash the product with DI water and then immerse it in methanol for 24 hours.[3]

• Dry the final product in an oven at 80°C for 12 hours.[3]

Quantitative Data on MIL-53(Fe) Synthesis and Properties

The properties of MIL-53(Fe) are highly dependent on the synthesis conditions. The following tables summarize key quantitative data from various studies.

Table 1: Influence of Synthesis Temperature on MIL-53(Fe) Properties

Synthesis Temperature (°C)	Crystallinity	Light Absorption	BET Surface Area (m²/g)	Reference
120	Moderate	Moderate	-	[10]
150	High	High	-	[10]
180	Highest	Highest	-	[10]
-	High	-	88.2	[6]

Table 2: Drug Loading and Release Properties of MIL-53(Fe)

Drug	Drug Loading (wt%)	Release Time	Release Mechanism	Reference
Ibuprofen	37.0	-	Biodegradation	[1]
Acetaminophen	20	Up to 6 days	Diffusion-controlled	[5]
Progesterone	20	-	-	[5]
Stavudine	20	5 days	-	[5]
Doxorubicin	-	-	pH-responsive	[8]

Experimental Workflow and Logical Relationships

The following diagram illustrates the key steps and logical flow of the solvothermal synthesis of MIL-53(Fe).

Caption: Workflow for the solvothermal synthesis of MIL-53(Fe).

Characterization of MIL-53(Fe)

To confirm the successful synthesis and to determine the properties of the resulting MIL-53(Fe), several characterization techniques are employed:

• X-ray Diffraction (XRD): To verify the crystalline structure and phase purity of the material.[6][10]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups and confirm the coordination between the iron clusters and the terephthalate linkers.[6][10]

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the synthesized crystals.[6][10]

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore volume of the material.[6]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the MOF.[12]

Application in Drug Delivery

MIL-53(Fe) has emerged as a promising candidate for drug delivery applications due to its low toxicity, biodegradability, and high drug loading capacity.[1][8] Its flexible structure allows for the encapsulation of a wide range of drug molecules.[4] The release of the encapsulated drug can be triggered by changes in pH, which is particularly advantageous for targeted drug delivery to acidic tumor microenvironments.[9] The degradation of the MOF structure in physiological environments can also serve as a mechanism for controlled drug release.[1]

Conclusion

The solvothermal synthesis method is a robust and versatile technique for the production of high-quality MIL-53(Fe). By carefully controlling the synthesis parameters such as temperature, time, and precursor concentrations, the properties of the resulting MOF can be tailored for specific applications. The unique characteristics of MIL-53(Fe), including its flexible framework and biocompatibility, make it a highly attractive material for advanced drug delivery systems. This guide provides a solid foundation for researchers and professionals to embark on the synthesis and exploration of MIL-53(Fe) for various scientific and therapeutic applications.

References

• 1. Tuning Crystal Structures of Iron-Based Metal–Organic Frameworks for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design of Metal-Organic Polymers MIL-53(M3+): Preparation and Characterization of MIL-53(Fe) and Graphene Oxide Composite | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Synthesis, characterization, and CO 2 adsorption properties of metal organic framework Fe-BDC - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09292D [pubs.rsc.org]

hydrothermal synthesis protocol for MIL-53(Fe)

An In-depth Technical Guide to the Hydrothermal Synthesis of MIL-53(Fe)

Introduction

MIL-53(Fe), a metal-organic framework (MOF) from the Materials of Institute Lavoisier (MIL) series, is a porous crystalline material constructed from iron (III) centers and 1,4-benzenedicarboxylate (BDC or terephthalate) organic linkers.[1][2] This material is renowned for its flexible framework, often described as a "breathing" effect, which allows its pore size to change in response to guest molecules.[1] Its high chemical stability, large surface area, and tunable pore structure make it a promising candidate for various applications, including gas storage and separation, adsorption, and catalysis.[1][3]

This guide provides a comprehensive overview of the hydrothermal/solvothermal synthesis of MIL-53(Fe), detailing a core experimental protocol, comparing various synthesis conditions reported in the literature, and outlining the critical purification and activation steps required to obtain a functional material.

Core Synthesis Protocol

This protocol represents a generalized and widely adopted method for the solvothermal synthesis of MIL-53(Fe). The process involves the reaction of an iron (III) salt with terephthalic acid in a high-boiling point solvent under heat and pressure.

Materials and Equipment:

• Iron (III) precursor: Iron (III) chloride hexahydrate (FeCl₃·6H₂O) or Iron (III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Organic linker: 1,4-benzenedicarboxylic acid (terephthalic acid, H₂BDC)

• Solvent: N,N-Dimethylformamide (DMF)

• Washing solvents: Methanol, Ethanol, Acetone, Deionized water

• Teflon-lined stainless-steel autoclave

• Magnetic stirrer and hot plate

• Laboratory oven

• Centrifuge or filtration setup (e.g., Büchner funnel)

Experimental Procedure:

• Precursor Solution Preparation: In a typical synthesis, equimolar amounts of the iron salt and the organic linker are dissolved in DMF. For example, 10 mmol (2.7 g) of FeCl₃·6H₂O and 10 mmol (1.66 g) of H₂BDC are mixed in 50 mL of DMF.[4] The mixture is stirred at room temperature for approximately 30 minutes to ensure homogeneity.[4]

• Hydrothermal Reaction: The resulting mixture is transferred into a Teflon-lined autoclave. The sealed autoclave is then placed in a laboratory oven and heated to a specific temperature, typically between 130°C and 150°C, for a duration of 12 to 24 hours.[5]

• Product Collection: After the reaction is complete, the autoclave is cooled down to room temperature. The solid product, which is often a yellow powder, is then collected from the solution via centrifugation or vacuum filtration.[6]

• Purification and Solvent Exchange: This step is crucial for removing unreacted starting materials and residual DMF solvent trapped within the MOF's pores. The collected solid is washed multiple times with DMF and then immersed in a solvent like methanol or ethanol for an extended period (e.g., 24 hours) to exchange the high-boiling point DMF with a more volatile solvent.[5] Washing with acetone and water may also be performed.[6]

• Drying and Activation: The purified product is dried in an oven, typically at 80°C for 12 hours, to remove the washing solvent.[6][5] For applications requiring high porosity, a further activation step may be necessary, involving heating the material under vacuum to ensure the complete removal of all guest molecules from the pores.[7]

Synthesis Parameter Comparison

The structural and functional properties of the synthesized MIL-53(Fe), such as crystallinity and specific surface area, are highly dependent on the synthesis conditions. The choice of solvent, the molar ratio of precursors, reaction temperature, and time all play a significant role.[2][8] N',N-dimethylformamide (DMF) and methanol (MeOH) have been shown to be effective solvents for forming the MIL-53(Fe) structure, while water is generally unsuitable.[2][8]

The following table summarizes various synthesis conditions reported in the literature, providing a comparative overview for researchers.

Iron Precursor	Linker	Fe:Linker:Solvent Molar Ratio	Solvent	Temperature (°C)	Time (h)	Key Findings & Properties	Reference
Fe(NO₃)₃·9H₂O	H₂BDC	~1:2:164	DMF	150	16	Resulted in a yellow MIL-53(Fe) product.	[6]
FeCl₃·6H₂O	H₂BDC	1:1	DMF	150	24	High crystallinity achieved at this temperature.
FeCl₃·6H₂O	H₂BDC	1:2	Not Specified	150	Not Specified	Determined as the optimum ratio of precursors.	[3]
FeCl₃·6H₂O	H₂BDC	1:1	DMF	130	12	Successful in-situ growth on carbon felt.	[5]
Not Specified	H₂BDC	Not Specified	Not Specified	150	2	Resulted in a surface area of 152 m²/g.	[9]
FeCl₃·6H₂O	H₂BDC	1:1	DMF	Not Specified	Not Specified	A general solvothermal method is described.
Not Specified	H₂BDC	1:1:450	DMF	150	24	High crystallinity and a specific surface area of 88.2 m²/g.	[1]

Experimental Workflow Visualization

The logical flow of the hydrothermal synthesis process, from starting materials to the final activated product, is illustrated in the diagram below.

Caption: Hydrothermal synthesis and purification workflow for MIL-53(Fe).

Purification and Activation: A Critical Step

The successful synthesis of the MIL-53(Fe) framework is only the first part of the process. To be utilized in applications that rely on its porosity, the material must be properly purified and activated.

• Purification: The primary goal of purification is to remove unreacted terephthalic acid and the high-boiling point solvent (DMF) used during synthesis. Failure to remove these species will result in pore blockage and a significantly reduced surface area. Washing with fresh DMF helps remove the precursors, while subsequent solvent exchange with a more volatile solvent like methanol or ethanol is critical for preparing the material for the final activation step.[5][10]

• Activation: Activation refers to the removal of guest solvent molecules from the pores of the MOF without causing the framework to collapse.[11] While simple oven drying is sufficient for some applications, a more rigorous thermal activation under vacuum may be employed.[7] This process can lead to changes in the coordination of the iron centers and the generation of coordinatively unsaturated sites, which can be beneficial for catalytic applications.[7] The choice of activation conditions (temperature and time) can influence the ratio of Fe(II) to Fe(III) within the framework, affecting its overall performance.[7]

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. [PDF] Synthesis of MIL-53(Fe) Metal-Organic Framework Material and Its Application as a Catalyst for Fenton-Type Oxidation of Organic Pollutants | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design of Metal-Organic Polymers MIL-53(M3+): Preparation and Characterization of MIL-53(Fe) and Graphene Oxide Composite [mdpi.com]
• 7. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chemgroups.northwestern.edu [chemgroups.northwestern.edu]

An In-depth Technical Guide to the Crystal Structure of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of the metal-organic framework (MOF) MIL-53(Fe). It covers its synthesis, structural characteristics, and dynamic behavior, with a focus on its implications for drug delivery applications. Detailed experimental protocols and structured data tables are presented to facilitate understanding and replication.

Introduction to MIL-53(Fe)

MIL-53(Fe), a member of the Materials of Institut Lavoisier (MIL) series, is a three-dimensional porous solid.[1] Its structure is composed of iron (Fe) oxide octahedra interconnected by 1,4-benzenedicarboxylate (BDC) organic linkers.[1][2] This framework is renowned for its "breathing" effect, a flexible structural transformation in response to external stimuli such as the presence of guest molecules.[2] This unique characteristic, along with its low toxicity and biodegradability, makes MIL-53(Fe) a promising candidate for various applications, particularly in drug delivery.[3][4]

The fundamental structure of MIL-53(Fe) consists of one-dimensional infinite chains of corner-sharing FeO₄(OH)₂ octahedra.[2] These inorganic chains are linked by the BDC molecules, creating a framework with diamond-shaped one-dimensional channels.[2][3]

Crystal Structure and Properties

The crystal structure of MIL-53(Fe) can exist in different phases, most notably the as-synthesized (hydrated), dehydrated (closed-pore), and open-pore forms. The transition between these phases is the basis of its breathing effect.

Crystallographic Data

The unit cell parameters of MIL-53(Fe) vary depending on its hydration state and the presence of guest molecules. These variations are a direct consequence of the framework's flexibility.

Form	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°) **	Volume (ų) **	Reference
MIL-53(Fe) Hydrated	Monoclinic	P2₁/c	19.225	14.907	6.812	96.6	1952.23	[5]
MIL-53(Fe) Hydrated (alternative)	Monoclinic	P2₁/c	19.97	14.94	6.848	97.78	2024.3	[5]
MIL-53(Fe) Dehydrated	Orthorhombic	-	-	-	-	-	-	[6]

Note: Detailed unit cell parameters for the dehydrated orthorhombic phase are less consistently reported in the literature but the transition to this phase is well-established.

Porosity and Surface Area

The porosity and surface area of MIL-53(Fe) are highly dependent on its activation state (i.e., the removal of solvent molecules from the pores).

Property	Value	Conditions	Reference
BET Surface Area	25 m²/g	As-synthesized	[7]
BET Surface Area	88.2 m²/g	Optimized synthesis	[8]
Pore Volume	0.01 cm³/g	As-synthesized	[7]
Micropore Volume (CO₂)	0.21 cm³/g	-	[9]
Pore Size	~4.90 Å and ~5.30 Å	Estimated from cell parameters	[5]
Pore Size	17 Å	Medium pore size	[7]

The seemingly low BET surface area when measured with nitrogen at 77 K can be attributed to the narrow pore dimensions of the dehydrated form, which restricts nitrogen access.[7] Carbon dioxide adsorption at higher temperatures can provide a more accurate assessment of the microporosity.[9]

Thermal Stability

Thermogravimetric analysis (TGA) reveals the thermal stability of MIL-53(Fe). The material typically shows an initial weight loss corresponding to the removal of solvent and water molecules, followed by the decomposition of the organic linker at higher temperatures.

Weight Loss Event	Temperature Range (°C)	Attribution	Reference
1st	< 374	Loss of water and solvent molecules	[10]
2nd	374 - 500	Removal of structural organic ligands	[11]

The framework of MIL-53(Fe) generally remains stable up to approximately 350-380°C.[7][9]

The "Breathing" Effect of MIL-53(Fe)

A key feature of MIL-53(Fe) is its structural flexibility, often termed the "breathing" effect. This phenomenon involves a reversible contraction and expansion of the framework in response to the adsorption and desorption of guest molecules.

Caption: Logical diagram of the MIL-53(Fe) "breathing" effect.

This dynamic behavior is crucial for applications like drug delivery, as it allows for the encapsulation of drug molecules and their subsequent controlled release.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of MIL-53(Fe).

Synthesis of MIL-53(Fe)

A common method for synthesizing MIL-53(Fe) is through solvothermal or hydrothermal techniques. The following protocol is a representative example.[12][13]

Caption: Experimental workflow for the synthesis of MIL-53(Fe).

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Distilled water

Procedure:

• Dissolve iron(III) chloride hexahydrate (e.g., 1.35 g, 5 mmol) and terephthalic acid (e.g., 0.83 g, 5 mmol) in N,N-dimethylformamide (e.g., 25 mL).[12]

• Transfer the mixture to a Teflon-lined autoclave.

• Heat the autoclave in an oven at a specified temperature (e.g., 150°C) for a designated time (e.g., 16 hours).[5] The synthesis temperature and time can be varied to optimize crystallinity.[12]

• After cooling to room temperature, filter the resulting solid product.

• Wash the collected solid thoroughly with methanol and distilled water to remove unreacted precursors and solvent.[12]

• Dry the final MIL-53(Fe) product in a vacuum oven (e.g., at 80-170°C for 12 hours).[5][12]

Characterization Techniques

4.2.1. X-ray Diffraction (XRD):

• Purpose: To determine the crystal structure, phase purity, and crystallinity of the synthesized MIL-53(Fe).

• Methodology: Powder XRD patterns are typically recorded using a diffractometer with Cu Kα radiation. Data is collected over a 2θ range of 5-30°. The resulting diffraction peaks at specific 2θ values (e.g., 9.3°, 12.7°, 17.6°) are characteristic of the MIL-53(Fe) structure.[12][13]

4.2.2. Scanning Electron Microscopy (SEM):

• Purpose: To observe the morphology and particle size of the MIL-53(Fe) crystals.

• Methodology: A small amount of the dried sample is mounted on a stub and coated with a conductive material (e.g., gold) before imaging in an SEM.

4.2.3. Thermogravimetric Analysis (TGA):

• Purpose: To evaluate the thermal stability of the material and identify the temperature ranges for solvent removal and framework decomposition.

• Methodology: A sample of MIL-53(Fe) is heated in a TGA instrument under a controlled atmosphere (e.g., nitrogen or air) with a constant heating rate (e.g., 5 °C/min).[9] The weight loss is recorded as a function of temperature.

4.2.4. Gas Adsorption Analysis:

• Purpose: To determine the surface area and pore characteristics of the activated MIL-53(Fe).

• Methodology: Nitrogen adsorption-desorption isotherms are measured at 77 K. The Brunauer-Emmett-Teller (BET) method is used to calculate the specific surface area.[7] CO₂ adsorption at 273 K can be used to probe the microporosity.[9]

Applications in Drug Delivery

The flexible and porous nature of MIL-53(Fe) makes it an excellent candidate for drug delivery systems.[3][14] Its ability to encapsulate therapeutic agents and release them in a controlled manner is of significant interest.

For instance, MIL-53(Fe) has been shown to adsorb a significant amount of ibuprofen (up to 37.0 wt%).[3] The one-dimensional channels of its monoclinic crystal structure are thought to facilitate the diffusion of drug molecules.[3] The release of the drug is often linked to the biodegradation of the Fe-MOF in a physiological environment.[3] Studies have also explored the loading of doxorubicin (DOX) for combined chemotherapy and chemodynamic therapy.[4][15]

Conclusion

MIL-53(Fe) is a metal-organic framework with a unique and dynamic crystal structure. Its characteristic breathing effect, coupled with its biocompatibility, offers significant potential for advanced applications, particularly in the field of drug delivery. A thorough understanding of its synthesis, structural properties, and dynamic behavior, as outlined in this guide, is essential for harnessing its full capabilities in research and development.

References

• 1. Insights into the Stability and Activity of MIL-53(Fe) in Solar Photocatalytic Oxidation Processes in Water [mdpi.com]
• 2. MIL-53 - Wikipedia [en.wikipedia.org]
• 3. Tuning Crystal Structures of Iron-Based Metal–Organic Frameworks for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Design of Metal-Organic Polymers MIL-53(M3+): Preparation and Characterization of MIL-53(Fe) and Graphene Oxide Composite | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, characterization, and CO 2 adsorption properties of metal organic framework Fe-BDC - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09292D [pubs.rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Enhanced thermal stability and adsorption performance of MIL-53(Fe)@montmorillonite | Clay Minerals | Cambridge Core [cambridge.org]
• 11. Enhanced thermal stability and adsorption performance of MIL-53(Fe)@montmorillonite | Clay Minerals | Cambridge Core [cambridge.org]
• 12. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking the Crystalline Fingerprint: A Technical Guide to the Powder X-Ray Diffraction of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the powder X-ray diffraction (XRD) pattern of the metal-organic framework (MOF) MIL-53(Fe). As a material with significant potential in drug delivery and catalysis due to its flexible "breathing" structure, a thorough understanding of its crystallographic properties is paramount.[1][2][3][4] This document details the characteristic XRD patterns, experimental protocols for synthesis and analysis, and the structural nuances that define this versatile material.

The Structural Signature: Powder XRD Data of MIL-53(Fe)

The powder XRD pattern of MIL-53(Fe) is its definitive structural fingerprint. The positions and relative intensities of the diffraction peaks are unique to its crystal structure. The material is known to exhibit a "breathing" effect, transitioning between a closed-pore (cp) and an open-pore (op) form, which is reflected in its XRD pattern.[1][5] Below is a summary of the characteristic diffraction peaks for the as-synthesized, typically hydrated form of MIL-53(Fe).

2θ (degrees)	d-spacing (Å)	Relative Intensity	Miller Indices (hkl)
9.1 - 9.3	9.71 - 9.50	Strong	(200) / (101)
9.5 - 9.9	9.30 - 8.93	Medium	(200) / (011)
12.6 - 12.7	7.02 - 6.96	Medium	-
17.5 - 17.6	5.06 - 5.04	Medium	-
18.2 - 18.5	4.87 - 4.79	Strong	(011) / (121)
25.4 - 25.5	3.50 - 3.49	Medium	-

Note: Peak positions and intensities can vary slightly depending on the synthesis conditions, solvent content, and hydration state of the material. The Miller indices are assigned based on reported crystal structures and may vary between different phases (hydrated, dehydrated, open-pore, closed-pore). The peak around 9-10° is particularly indicative of the breathing behavior of MIL-53(Fe).[1][6][7][8][9][10]

Experimental Protocols

Synthesis of MIL-53(Fe) via Solvothermal Method

This protocol outlines a common solvothermal method for the synthesis of MIL-53(Fe).[6][9][11]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Deionized water

Procedure:

• Dissolve the iron salt (e.g., 5 mmol of FeCl₃·6H₂O) and terephthalic acid (5 mmol) in DMF (25 mL) in a Teflon-lined autoclave.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 150 °C) for a designated time (e.g., 12-24 hours).[1][6]

• After cooling the autoclave to room temperature, collect the resulting solid product by filtration.

• Wash the product thoroughly with DMF, followed by methanol and deionized water to remove any unreacted precursors and solvent molecules.[6]

• Dry the final product in a vacuum oven at a suitable temperature (e.g., 80-150 °C) to obtain the activated MIL-53(Fe).[1][12]

Powder X-ray Diffraction (XRD) Analysis

This section provides a general workflow for acquiring and analyzing the powder XRD pattern of a synthesized MIL-53(Fe) sample.

Instrumentation:

• Powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).

Procedure:

• Sample Preparation: Finely grind the dried MIL-53(Fe) powder to ensure random orientation of the crystallites. Mount the powder onto a sample holder.

• Data Collection: Set the diffractometer to scan over a 2θ range of 5° to 50° with a step size of 0.02° and a suitable scan speed.

• Data Analysis:

  • Phase Identification: Compare the experimental XRD pattern with reference patterns from crystallographic databases (e.g., PDF4+) to confirm the synthesis of the MIL-53(Fe) phase.[1]

  • Peak Analysis: Identify the positions (2θ), intensities, and full width at half maximum (FWHM) of the diffraction peaks.

  • Crystallinity Assessment: The sharpness and intensity of the diffraction peaks can be used to qualitatively assess the crystallinity of the material.

  • Lattice Parameter Refinement: For in-depth structural analysis, the unit cell parameters can be refined using specialized software. This is particularly useful for studying the breathing effect of MIL-53(Fe).

Visualizing the Process and Structure-Property Relationship

To better illustrate the experimental and logical workflows, the following diagrams are provided.

Experimental workflow for the synthesis and characterization of MIL-53(Fe).

Relationship between external stimuli, the structure of MIL-53(Fe), and its XRD pattern.

This guide provides a foundational understanding of the powder XRD analysis of MIL-53(Fe), a critical characterization technique for researchers in materials science and drug development. The provided data and protocols serve as a starting point for the synthesis and reliable characterization of this promising metal-organic framework.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | In Search of the Reason for the Breathing Effect of MIL53 Metal-Organic Framework: An ab Initio Multiconfigurational Study [frontiersin.org]
• 6. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tuning Crystal Structures of Iron-Based Metal–Organic Frameworks for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Fourier-Transform Infrared Spectroscopy (FTIR) of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Fourier-transform infrared spectroscopy (FTIR) analysis of the metal-organic framework (MOF) MIL-53(Fe). This document details the characteristic vibrational modes of MIL-53(Fe), provides established synthesis and characterization protocols, and presents the data in a clear, accessible format for researchers in materials science and drug development.

Introduction to MIL-53(Fe) and its Structural Flexibility

MIL-53(Fe) is a robust and flexible iron-based metal-organic framework constructed from iron(III) centers and 1,4-benzenedicarboxylate (BDC) linkers.[1] A key feature of MIL-53(Fe) is its "breathing" effect, a reversible structural transformation in response to external stimuli such as temperature and the presence of guest molecules.[2][3] This flexibility, which involves a large change in unit cell volume, makes it a promising material for applications in gas storage, separation, and drug delivery.[2][4][5] FTIR spectroscopy is a powerful and accessible technique to probe the structural integrity of MIL-53(Fe) and to monitor changes related to its synthesis, activation, and interaction with guest molecules.

Experimental Protocols

Synthesis of MIL-53(Fe)

A common and reliable method for the synthesis of MIL-53(Fe) is the solvothermal or hydrothermal method. The following protocol is a representative example compiled from established literature.[6][7]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC or TPA)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Deionized water

Procedure:

• In a typical synthesis, dissolve equimolar amounts of FeCl₃·6H₂O (e.g., 1.35 g, 5 mmol) and terephthalic acid (e.g., 0.83 g, 5 mmol) in a suitable volume of DMF (e.g., 25 mL).[6]

• Transfer the resulting mixture to a Teflon-lined autoclave.

• Heat the autoclave in a fan oven at a specific temperature (e.g., 130-150 °C) for a designated period (e.g., 12-16 hours).[7][8]

• After cooling to room temperature, collect the resulting solid product by filtration.

• Wash the product thoroughly with DMF, followed by methanol and deionized water to remove unreacted precursors and solvent molecules.[6]

• To activate the material, suspend the washed solid in fresh methanol for an extended period (e.g., 24 hours).[7]

• Finally, dry the activated MIL-53(Fe) in an oven at a moderate temperature (e.g., 80-170 °C) for several hours to remove residual solvent.[6][7]

Diagram of the Synthesis Workflow for MIL-53(Fe):

Caption: Workflow for the solvothermal synthesis of MIL-53(Fe).

FTIR Sample Preparation and Analysis

Procedure:

• Prepare solid samples for FTIR analysis by creating KBr pellets. Mix a small amount of the dried MIL-53(Fe) powder with dry potassium bromide (KBr).

• Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

• Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used by placing the powder directly on the ATR crystal.[9]

• Acquire the FTIR spectrum over a typical wavenumber range of 4000 to 400 cm⁻¹.[7]

Interpretation of the FTIR Spectrum of MIL-53(Fe)

The FTIR spectrum of MIL-53(Fe) exhibits several characteristic peaks that confirm the coordination of the terephthalate linker to the iron centers and the overall structural integrity of the framework.

Key Vibrational Modes

The following table summarizes the principal vibrational bands observed in the FTIR spectrum of MIL-53(Fe) and their corresponding assignments.

Wavenumber (cm⁻¹)	Assignment	Reference(s)
~3600 - 3400	O-H stretching of adsorbed water or µ₂-OH groups	[10]
~1660 - 1690	C=O stretching of unreacted terephthalic acid	[9][11]
~1590 - 1610	C=C stretching of the aromatic ring	[12][13]
~1505 - 1535	Asymmetric stretching of carboxylate (COO⁻)	[9][11]
~1380 - 1425	Symmetric stretching of carboxylate (COO⁻)	[9][11][14]
~863	δ(OH) modes of bridging hydroxyl groups (Fe-O(H)-Fe)	[10]
~740 - 750	C-H out-of-plane bending of the benzene ring	[9][11][14]
~520 - 550	Fe-O stretching vibration	[9][10][14][15]

Diagram of Characteristic FTIR Peaks for MIL-53(Fe):

Caption: Characteristic FTIR vibrational modes of MIL-53(Fe).

Spectral Features of Successful Synthesis

The successful synthesis of MIL-53(Fe) can be confirmed by the following key observations in the FTIR spectrum:

• Disappearance of the broad O-H and C=O stretching bands of free terephthalic acid: The broad carboxylic acid O-H stretch (typically around 3000 cm⁻¹) and the C=O stretch of the free acid (around 1680 cm⁻¹) should be significantly diminished or absent, indicating that the carboxylate groups have coordinated to the iron centers.[11][15]

• Appearance of carboxylate stretching bands: The presence of two distinct bands corresponding to the asymmetric (~1530 cm⁻¹) and symmetric (~1380 cm⁻¹) stretching of the coordinated carboxylate groups is a strong indicator of MOF formation.[9][11]

• Presence of the Fe-O stretching band: A band in the low-frequency region (~530 cm⁻¹) confirms the formation of the iron-oxygen bonds within the framework structure.[9][10][15]

Influence of Hydration and Guest Molecules

The FTIR spectrum of MIL-53(Fe) is sensitive to the presence of guest molecules, such as water, within its pores. A hydrated form of MIL-53(Fe) may show a broad O-H stretching band around 3400 cm⁻¹.[10] The presence of a band around 863 cm⁻¹ has been attributed to the bridging hydroxyl groups (Fe-O(H)-Fe) in the hydrated form.[10] Upon dehydration or activation, the intensity of these bands is expected to decrease, which can be a useful way to monitor the activation process.

Conclusion

FTIR spectroscopy is an indispensable tool for the characterization of MIL-53(Fe). It provides a rapid and reliable method to confirm the successful synthesis of the framework, assess its structural integrity, and investigate the effects of activation and guest molecule inclusion. The characteristic vibrational bands detailed in this guide serve as a valuable reference for researchers working with this versatile metal-organic framework.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | In Search of the Reason for the Breathing Effect of MIL53 Metal-Organic Framework: An ab Initio Multiconfigurational Study [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. A Review on Breathing Behaviors of Metal-Organic-Frameworks (MOFs) for Gas Adsorption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. aaqr.org [aaqr.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

thermogravimetric analysis (TGA) of MIL-53(Fe) stability

An In-depth Technical Guide to the Thermogravimetric Analysis (TGA) of MIL-53(Fe)

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of the metal-organic framework (MOF) MIL-53(Fe), as determined by thermogravimetric analysis (TGA). It details the characteristic decomposition stages, summarizes quantitative data from various studies, and presents standardized experimental protocols.

Introduction to MIL-53(Fe) Thermal Stability

MIL-53(Fe) is a robust and flexible iron-based MOF constructed from iron(III) centers and terephthalic acid (H₂BDC) linkers. Its thermal stability is a critical parameter for applications ranging from catalysis and gas storage to drug delivery, as it dictates the material's operational temperature limits and structural integrity. Thermogravimetric analysis is the primary technique used to probe this stability, providing quantitative insights into the material's decomposition pathway as a function of temperature.

The Multi-Stage Thermal Decomposition of MIL-53(Fe)

The TGA profile of MIL-53(Fe) is typically characterized by distinct, sequential weight loss events. These stages correspond to the removal of guest molecules followed by the eventual collapse of the framework.

• Stage 1: Desolvation and Dehydration (Room Temp. to ~350°C): The initial weight loss, often occurring in one or more steps, is attributed to the release of physisorbed and coordinated guest molecules from the MOF's pores. This includes trapped water molecules and residual solvents from the synthesis, such as N,N-dimethylformamide (DMF). For hydrated forms, this stage also involves dehydroxylation of the framework.[1][2]

• Stage 2: Framework Decomposition (>350°C): A significant and sharp weight loss occurs at temperatures typically above 350°C.[1] This event corresponds to the decomposition of the organic linker (terephthalic acid), which leads to the irreversible collapse of the crystalline MOF structure.[3][4]

• Stage 3: Formation of Iron Oxide Residue: Following the linker decomposition, the remaining material is typically a stable iron oxide. The exact nature of the oxide (e.g., Fe₂O₃ or Fe₃O₄) is dependent on the atmosphere used during the analysis (oxidative vs. inert).[5]

The logical progression of these decomposition events is illustrated below.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enhanced thermal stability and adsorption performance of MIL-53(Fe)@montmorillonite | Clay Minerals | Cambridge Core [cambridge.org]
• 4. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the N2 Adsorption-Desorption Isotherm of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nitrogen (N2) adsorption-desorption isotherm analysis of the metal-organic framework (MOF), MIL-53(Fe). This document details the synthesis of MIL-53(Fe), the experimental protocol for N2 adsorption-desorption measurements, and a summary of the key quantitative data derived from these analyses. Furthermore, it explores the characteristic "breathing" effect of this flexible MOF.

Introduction to MIL-53(Fe) and N2 Adsorption

MIL-53(Fe) is a well-studied metal-organic framework composed of iron(III) centers and terephthalate (1,4-benzenedicarboxylate) linkers.[1][2] Its flexible framework structure exhibits a phenomenon known as the "breathing effect," where the pore size changes in response to external stimuli such as the adsorption of guest molecules.[3][4][5] N2 adsorption-desorption isotherm analysis at 77 K is a standard technique to characterize the porosity of materials like MIL-53(Fe). However, due to its flexible nature and small pore diameter, which is close to the kinetic diameter of nitrogen, obtaining a complete and high-resolution isotherm can be challenging, often resulting in very low N2 uptake and a low calculated BET surface area.[6][7][8]

Experimental Protocols

Synthesis of MIL-53(Fe)

A common and effective method for synthesizing MIL-53(Fe) is the solvothermal method.[1][2]

Materials:

• Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) or Iron(III) chloride (FeCl₃)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH) or Ethanol (EtOH)

Procedure:

• Dissolve the iron salt (e.g., Fe(NO₃)₃·9H₂O) and terephthalic acid in DMF.[4]

• The molar ratio of the precursors and the solvent can significantly affect the crystallinity and surface area of the final product.[1][2]

• Transfer the resulting mixture to a Teflon-lined autoclave.[4]

• Heat the autoclave at a specific temperature (e.g., 150 °C) for a designated period (e.g., 16 hours).[4]

• After cooling to room temperature, the solid product is collected.

• The product is then washed multiple times with a solvent like methanol or ethanol to remove any unreacted precursors and residual DMF from the pores.[4]

• Finally, the purified MIL-53(Fe) is dried under vacuum at an elevated temperature (e.g., 80 °C) for several hours to ensure the removal of all solvent molecules from the pores.[4]

N2 Adsorption-Desorption Isotherm Measurement

The porosity of the synthesized MIL-53(Fe) is characterized using N2 adsorption-desorption analysis at 77 K.

Apparatus:

• A volumetric gas adsorption analyzer (e.g., Micromeritics ASAP 2020 or Quantachrome Autosorb iQ3).[9][10]

Procedure:

• Degassing: A known mass of the MIL-53(Fe) sample is placed in a sample tube and degassed under high vacuum at an elevated temperature (e.g., 150 °C) for several hours (e.g., 10 hours) to remove any adsorbed moisture or guest molecules from the pores.[10]

• Analysis: The sample tube is then transferred to the analysis port of the instrument.

• The sample is cooled to 77 K using a liquid nitrogen bath.[10]

• Nitrogen gas is introduced into the sample tube in controlled doses, and the amount of adsorbed gas is measured at various relative pressures (P/P₀).

• The desorption branch of the isotherm is measured by systematically reducing the pressure.

• The resulting data of adsorbed volume versus relative pressure forms the N2 adsorption-desorption isotherm.

Data Presentation: Properties of MIL-53(Fe)

The N2 adsorption-desorption isotherm of MIL-53(Fe) is typically of Type I or Type II, indicative of microporous or mesoporous materials, respectively.[3][11][12] However, due to its flexible structure, the observed surface area can vary significantly depending on the synthesis conditions and activation process. The "breathing effect" can lead to a closed-pore structure in the dehydrated state, resulting in very low nitrogen uptake.[13]

Property	Reported Value Range	Notes
BET Surface Area (S_BET)	5 - 88.2 m²/g	The wide range is attributed to the flexible nature of MIL-53(Fe). Lower values are often reported for the dehydrated, narrow-pore form which shows limited N2 accessibility.[1][6][7][8][9] Higher values are achieved under specific synthesis and activation conditions.[1]
Pore Volume (V_p)	0.01 - 0.08 cm³/g	Similar to the surface area, the pore volume is highly dependent on the state of the framework (narrow-pore vs. large-pore).[6][7][8][11]
Pore Size (Diameter)	~1.7 nm (17 Å) - ~1.68 nm (16.78 nm)	The reported pore size can vary. Some studies report a medium pore size around 17 Å.[6] The small pore diameter of the narrow-pore form (4 to 8.5 Å) can hinder N2 diffusion.[6]

The "Breathing" Effect of MIL-53(Fe)

The framework flexibility of MIL-53(Fe) is a key characteristic, leading to what is known as the "breathing effect".[3][4][5] This reversible structural transition involves a significant change in the unit cell volume and pore size upon interaction with guest molecules.

• As-synthesized (hydrated) form: The pores are typically occupied by solvent molecules from the synthesis.

• Dehydrated (narrow-pore, np) form: Upon heating and removal of guest molecules, the framework contracts, leading to a narrow-pore structure with reduced porosity. This form often exhibits very low N2 uptake.

• Large-pore (lp) form: In the presence of certain guest molecules or under specific temperature and pressure conditions, the framework can expand to a large-pore form, exhibiting increased porosity.

The transition between the narrow-pore and large-pore forms is a dynamic process influenced by the adsorbate, temperature, and pressure. While N2 at 77 K may not always be sufficient to induce the transition from the narrow-pore to the large-pore form, other adsorbates like CO2 can trigger this "breathing" effect.[7][8]

Conclusion

The N2 adsorption-desorption isotherm of MIL-53(Fe) provides valuable information about its porous nature. However, the interpretation of the results must consider the unique flexible framework of this MOF, which gives rise to the "breathing" effect. The reported BET surface area and pore volume can vary significantly, reflecting the different structural states of the material. A thorough understanding of the synthesis and activation procedures is crucial for obtaining reproducible and meaningful characterization data. For a more complete characterization of the porosity of flexible MOFs like MIL-53(Fe), it is often necessary to use multiple adsorbates and characterization techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. A Review on Breathing Behaviors of Metal-Organic-Frameworks (MOFs) for Gas Adsorption - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, characterization, and CO 2 adsorption properties of metal organic framework Fe-BDC - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09292D [pubs.rsc.org]
• 7. Influence of Pressure and Temperature on the Flexible Behavior of Iron-Based MIL-53 with the CO2 Host: A Comprehensive Experimental and DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, characterization, and CO2 adsorption properties of metal organic framework Fe-BDC - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Deep Dive into the Microscopic World of MIL-53(Fe): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and morphological characterization of the metal-organic framework (MOF) MIL-53(Fe), with a specific focus on scanning electron microscopy (SEM) imaging. This document is intended to serve as a valuable resource for researchers and professionals in materials science, chemistry, and drug development by detailing experimental protocols, presenting comparative morphological data, and illustrating the synthesis and characterization workflow.

Morphological Characteristics of MIL-53(Fe)

The morphology of MIL-53(Fe) is a critical parameter that influences its properties and performance in various applications, including drug delivery and catalysis. Scanning electron microscopy is an indispensable tool for visualizing the size, shape, and surface features of these crystalline structures. The synthesis conditions, such as the choice of solvent, temperature, reaction time, and the use of modulators, play a significant role in determining the final morphology of the MIL-53(Fe) crystals.

Typically, MIL-53(Fe) exhibits an irregular octahedron-like or rod-like structure with a smooth surface.[1][2] However, variations in the synthesis protocol can lead to different morphologies, including spindle-shaped, diamond-shaped, and even cube-shaped crystals.[2][3] The particle size of MIL-53(Fe) can also be controlled, ranging from the nanometer to the micrometer scale.[1][4]

Quantitative Morphological Data

The following table summarizes the quantitative data on the morphology of MIL-53(Fe) as reported in various studies. This allows for a clear comparison of how different synthesis parameters can influence the crystal size and shape.

Synthesis Method	Key Parameters	Morphology	Average Particle Size	Source
Solvothermal	DMF solvent	Irregular octahedron-like	150 nm - 700 nm	[1]
Solvothermal	PVP surfactant	Rod-like	Length: 2.2 µm, Width: 0.49 µm (without PVP); Length: 190 nm, Width: 100 nm (with PVP)	[4]
Solvothermal	DMF solvent, 150°C, 24h	Rod-like with smooth surface	-	[2]
Solvothermal	MeOH solvent	Irregular rod-like with small particles on surface	-	[2]
Hydrothermal	Water solvent	Cube-shaped	1-2 µm	[2]
Microwave-assisted	-	Octahedral	-	[5]
Hydrothermal	-	Homogeneous particles	0.8 µm	[6]

Experimental Protocols

The following section details a generalized experimental protocol for the synthesis of MIL-53(Fe) via the solvothermal method, based on procedures reported in the literature.[7][8][9][10] This is followed by the standard procedure for preparing samples for SEM analysis.

Synthesis of MIL-53(Fe) via Solvothermal Method

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• 1,4-Benzenedicarboxylic acid (H₂BDC, terephthalic acid)

• N,N-Dimethylformamide (DMF)

• Ethanol (for washing)

• Methanol (for washing)

Procedure:

• In a typical synthesis, dissolve the iron salt (e.g., 10 mmol of FeCl₃·6H₂O) and the linker (e.g., 10 mmol of H₂BDC) in a solvent, most commonly DMF (e.g., 50 mL).[8]

• Stir the mixture at room temperature for approximately 30 minutes to ensure homogeneity.[8]

• Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a specific temperature, typically ranging from 120°C to 180°C, for a set duration, which can vary from a few hours to several days (e.g., 16 hours at 150°C).[7][9]

• After the reaction is complete, allow the autoclave to cool down to room temperature naturally.

• Collect the solid product by centrifugation or filtration.

• Wash the product multiple times with DMF and then with a solvent such as ethanol or methanol to remove any unreacted precursors and residual solvent.

• Dry the final product in an oven, for example at 80°C for 12 hours.[9]

Sample Preparation for Scanning Electron Microscopy (SEM)

Materials:

• Synthesized MIL-53(Fe) powder

• SEM stubs with conductive carbon tape

• Sputter coater with a conductive metal target (e.g., gold or palladium)

Procedure:

• Carefully mount a small amount of the dried MIL-53(Fe) powder onto the conductive carbon tape on an SEM stub.

• Gently press the powder to ensure good adhesion, but avoid excessive force that could alter the crystal morphology.

• Blow off any excess loose powder with a gentle stream of compressed air or nitrogen.

• Place the stub in a sputter coater and deposit a thin layer of a conductive metal, such as gold or palladium, onto the sample. This coating prevents charging of the sample surface by the electron beam.

• The sample is now ready for imaging in the scanning electron microscope.

Visualizing the Workflow

The following diagrams, generated using Graphviz, illustrate the key experimental workflows described in this guide.

Caption: Solvothermal synthesis workflow for MIL-53(Fe).

Caption: Workflow for preparing MIL-53(Fe) for SEM analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metal–organic framework MIL-53(Fe): facile microwave-assisted synthesis and use as a highly active peroxidase mimetic for glucose biosensing - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 8. Insights into the Stability and Activity of MIL-53(Fe) in Solar Photocatalytic Oxidation Processes in Water | MDPI [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]

The "Breathing" Phenomenon in MIL-53(Fe): A Deep Dive into its Core Mechanism and Implications for Drug Development

For Researchers, Scientists, and Drug Development Professionals

The metal-organic framework (MOF) MIL-53(Fe) stands out in the field of materials science due to its remarkable "breathing" effect—a reversible structural transition characterized by significant changes in its unit cell volume and pore dimensions. This dynamic behavior, triggered by external stimuli such as temperature, pressure, and the inclusion of guest molecules, makes MIL-53(Fe) a promising candidate for a range of applications, particularly in the realm of controlled drug delivery. This technical guide provides an in-depth exploration of the core mechanisms governing this phenomenon, supported by quantitative data, detailed experimental protocols, and visual diagrams to elucidate the complex processes involved.

The Core Mechanism: A Symphony of Host-Guest Interactions

The breathing of MIL-53(Fe) is fundamentally driven by the delicate balance between the inherent flexibility of its framework and the interactions with guest molecules residing within its pores. The structure consists of iron (III) octahedra interconnected by 1,4-benzenedicarboxylate (BDC) linkers, forming a three-dimensional network with one-dimensional channels.[1] This framework can exist in two primary states: a large-pore (lp) or open form, and a narrow-pore (np) or closed form.

The transition between these states is a cooperative process involving the scissoring-like motion of the BDC linkers relative to the inorganic iron-oxo chains. This flexibility is not due to any special electronic properties within the coordination chemistry but is a consequence of the overall framework linkage, which allows for simultaneous and small changes in several angles.[2]

Key Triggers for the Breathing Effect:

• Guest Molecule Adsorption/Desorption: The presence of guest molecules, such as water, solvents, or drug molecules, within the pores plays a crucial role.[3] For instance, the as-synthesized MIL-53(Fe) often contains solvent molecules from its preparation, holding the structure in a large-pore or intermediate state.[2] Upon removal of these guests by heating, the framework can either remain in an open state or contract to the narrow-pore form. The introduction of new guest molecules can then induce a reopening of the pores.

• Temperature: Temperature changes can also directly induce the breathing effect even without the presence of guest molecules.[3] For MIL-53 materials, a transition from a large-pore to a narrow-pore structure can be observed at low temperatures, with a reverse transition occurring at higher temperatures, often exhibiting significant thermal hysteresis.[3]

• Pressure: The application of mechanical or gas pressure can influence the framework's state. For example, CO2 adsorption isotherms on MIL-53(Fe) show distinct steps that correspond to structural transitions, indicating a pressure-induced breathing effect.[4]

Quantitative Data on Structural Transitions

The structural changes associated with the breathing effect in MIL-53(Fe) are significant and have been quantified using various analytical techniques, primarily X-ray diffraction (XRD). The following tables summarize key quantitative data extracted from the literature.

Form	Guest Molecule	Temperature	Unit Cell Volume (ų)	Pore Size/Shape	Reference(s)
Large-Pore (lp)	Lutidine/Water	Room Temp.	~1975	Expanded, rhombic channels	[5]
Narrow-Pore (np)	Water	Room Temp.	~1952	Contracted, smaller channels	[5]
Intermediate	Pyridine	Room Temp.	Partially Expanded	Intermediate between lp and np	[6]
Open-Pore (ht)	Empty	High Temp.	~1500 (for Cr analog)	Reopened channels	[7]
Closed-Pore (lt)	Water	Low Temp.	~1012 (for Cr analog)	Pores clipped in the presence of water molecules	[7][8]

Note: The exact values can vary slightly depending on the synthesis conditions and the specific guest molecules present.

Experimental Protocols

Understanding and harnessing the breathing effect of MIL-53(Fe) requires precise experimental procedures for its synthesis, activation, and characterization.

Synthesis of MIL-53(Fe)

A common method for synthesizing MIL-53(Fe) is through a solvothermal reaction.[9][10][11]

Typical Protocol:

• Precursor Mixture: A mixture of an iron(III) salt (e.g., FeCl₃·6H₂O) and 1,4-benzenedicarboxylic acid (H₂BDC) is prepared in a solvent, typically N,N-dimethylformamide (DMF). A common molar ratio is 1:1 for the iron salt and the linker.[10]

• Solvothermal Reaction: The mixture is placed in a Teflon-lined stainless steel autoclave and heated to a specific temperature (e.g., 130-170 °C) for a designated period (e.g., 12-24 hours).[10][11]

• Product Recovery: After cooling to room temperature, the resulting solid product is collected by filtration or centrifugation.

• Purification/Activation: To remove unreacted precursors and solvent molecules trapped within the pores, the as-synthesized powder is thoroughly washed and stirred in a solvent like methanol or ethanol for an extended period (e.g., 3 days).[10] The final product is then dried under vacuum at an elevated temperature (e.g., 120 °C) for several hours.[10]

Characterization of the Breathing Effect

1. Powder X-ray Diffraction (PXRD): This is the primary technique for observing the structural transitions.

• Methodology: PXRD patterns are collected on the MIL-53(Fe) sample under different conditions (e.g., as-synthesized, activated, after exposure to a specific guest molecule, or at varying temperatures).

• Data Analysis: The shift in the position of characteristic diffraction peaks, particularly at low 2θ angles (e.g., around 9-10°), indicates a change in the unit cell parameters and thus the breathing of the framework.[5] For instance, a splitting of the main peak can suggest the presence of isostructural phases with different cell parameters.[5]

2. Gas Adsorption Isotherms: This method quantifies the changes in pore volume and surface area.

• Methodology: Gas adsorption measurements (typically with N₂ at 77 K or CO₂ at 273 K) are performed on the activated MIL-53(Fe) sample.[4]

• Data Analysis: The shape of the adsorption isotherm can reveal the breathing behavior. A stepped isotherm, where the amount of adsorbed gas increases sharply at specific pressures, is characteristic of a structural transition from a narrow-pore to a large-pore form.[4] From these isotherms, parameters like the BET surface area and pore volume can be calculated to quantify the changes between the different states.[12]

3. Thermogravimetric Analysis (TGA): TGA is used to study the thermal stability and the removal of guest molecules.

• Methodology: The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air), and its weight loss is monitored as a function of temperature.

• Data Analysis: The temperature at which weight loss occurs indicates the removal of solvent or guest molecules. This information is crucial for determining the appropriate activation temperature before characterization or application.

4. Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR provides information about the chemical bonds within the framework and the interactions with guest molecules.

• Methodology: An FTIR spectrum of the MIL-53(Fe) sample is recorded.

• Data Analysis: Characteristic peaks corresponding to the Fe-O bonds (around 540 cm⁻¹) and the carboxylate groups of the BDC linker (around 1380 cm⁻¹ and 1530 cm⁻¹) confirm the formation of the MOF structure.[1][13] Changes in these peaks upon adsorption of guest molecules can provide insights into the host-guest interactions driving the breathing effect.

Visualizing the Breathing Mechanism and Experimental Workflow

To better illustrate the concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: The reversible breathing mechanism in MIL-53(Fe).

Caption: A typical experimental workflow for studying MIL-53(Fe).

Implications for Drug Development

The breathing effect of MIL-53(Fe) offers exciting possibilities for advanced drug delivery systems. The ability to control the pore size through external stimuli allows for:

• High Drug Loading Capacity: The large-pore form can accommodate a significant amount of drug molecules.

• Controlled Release: The transition to the narrow-pore form can effectively trap the drug molecules, preventing premature release. The subsequent release can be triggered by specific physiological conditions (e.g., changes in pH or temperature) or external stimuli, leading to a targeted and controlled delivery profile.

Further research into the specific interactions between various drug molecules and the MIL-53(Fe) framework will be crucial for designing intelligent drug carriers with optimized loading and release kinetics. The in-depth understanding of the breathing mechanism presented in this guide provides a solid foundation for such future endeavors.

References

• 1. Insights into the Stability and Activity of MIL-53(Fe) in Solar Photocatalytic Oxidation Processes in Water | MDPI [mdpi.com]
• 2. In Search of the Reason for the Breathing Effect of MIL53 Metal-Organic Framework: An ab Initio Multiconfigurational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. Determining Surface Areas and Pore Volumes of Metal-Organic Frameworks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to the Electronic and Optical Properties of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic and optical properties of the metal-organic framework (MOF) MIL-53(Fe). It is designed to be a core resource for researchers and professionals exploring its applications in photocatalysis, drug delivery, and other advanced materials science fields. This document details key quantitative data, experimental protocols for characterization, and visual representations of important mechanisms and workflows.

Core Electronic and Optical Properties

MIL-53(Fe) is a flexible, porous crystalline material composed of iron (Fe) metal centers and terephthalic acid (1,4-benzenedicarboxylic acid, BDC) linkers. Its unique structure gives rise to interesting electronic and optical characteristics, making it a subject of intense research.

Data Presentation

The following tables summarize key quantitative data for the electronic and optical properties of MIL-53(Fe) as reported in the literature. These values can vary depending on the synthesis method, particle size, and measurement conditions.

Table 1: Electronic and Optical Properties of MIL-53(Fe)

Property	Typical Value(s)	Notes
Band Gap Energy (Eg)	1.996 - 2.7 eV[1][2][3]	The band gap can be tuned by doping or creating composites. Determined by Tauc plot analysis of UV-Vis DRS data.
BET Surface Area	15 - 90 m²/g[1]	Can be significantly influenced by the synthesis and activation procedures. Some studies report values as low as 7-25 m²/g.[4]
Electrical Conductivity	~1.2 x 10⁻¹⁰ S/cm (for Al-MIL-53)	Data for pristine MIL-53(Fe) is scarce; related MOFs show low conductivity. Can be enhanced by creating composites.

Table 2: Photocatalytic Degradation Efficiency of MIL-53(Fe) for Various Pollutants

Pollutant	Catalyst	Conditions	Degradation Efficiency	Reference
Methylene Blue	MIL-53(Fe)	500 W Halogen Lamp	High degradation rate	[5]
Phenol (Ph)	MIL-53(Fe)	Simulated solar radiation, 3h	8.5%	[1]
Metoprolol (MTP)	MIL-53(Fe)	Simulated solar radiation, 3h	9.5%	[1]
Phenol (Ph)	MIL-53(Fe) with H₂O₂	Simulated solar radiation, < 1h	Complete removal	[1]
Metoprolol (MTP)	MIL-53(Fe) with H₂O₂	Simulated solar radiation, < 1h	Complete removal	[1]
Rhodamine B (10 mg/L)	MIL-53(Fe)	400 W metal halide lamp, 50 min	~42.4%	[6]
Cr(VI) (10 mg/L)	MIL-53(Fe)	150 min	-	[6]
Sulfamethazine (10 mg/L)	MIL-53(Fe)/ZnO	Visible light, 30 min	81%	[7]
Methylene Blue	MIL-53(Fe) with H₂O₂	UV-vis light, 20 min	99%
2,4-D	WO₃/MIL-53(Fe)	Sunlight, 240 min	-	[8]
Cr(VI)	WO₃/MIL-53(Fe)	Sunlight, 240 min	94%	[8]
Reactive Red 195	Fe-MIL-53/GO	Simulated sunlight, 60 min	96%	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and characterization of MIL-53(Fe).

Solvothermal Synthesis of MIL-53(Fe)

This protocol is a common method for synthesizing MIL-53(Fe).

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Dissolve FeCl₃·6H₂O and H₂BDC in DMF in a molar ratio of 1:1:280.

• Stir the mixture vigorously for 30-60 minutes at room temperature to ensure homogeneity.

• Transfer the mixture into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a controlled temperature (e.g., 150 °C or 170 °C) for a specific duration (e.g., 15, 24, or 65 hours).[7]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the resulting yellow powder by filtration or centrifugation.

• To remove unreacted precursors and solvent molecules trapped within the pores, wash the powder with DMF and then methanol. This is often done by stirring the powder in the solvent for an extended period (e.g., 3 days for methanol), with the solvent being replaced periodically.[7]

• Finally, dry the purified MIL-53(Fe) powder under vacuum at an elevated temperature (e.g., 120-150 °C) for several hours to remove any remaining solvent.

Determination of Optical Band Gap using UV-Vis Diffuse Reflectance Spectroscopy (DRS)

Instrumentation:

• UV-Vis Spectrophotometer with a diffuse reflectance accessory (e.g., integrating sphere).

• BaSO₄ or a similar material as a white standard.

Procedure:

• Acquire the diffuse reflectance spectrum of the MIL-53(Fe) powder over a suitable wavelength range (e.g., 200-800 nm).

• Use BaSO₄ as a reference to obtain 100% reflectance.

• Convert the reflectance data (R) to the Kubelka-Munk function, F(R), which is proportional to the absorption coefficient (α). The Kubelka-Munk equation is: F(R) = (1-R)² / 2R.[10]

• Calculate the photon energy (hν) in electron volts (eV) for each wavelength using the equation: hν (eV) = 1240 / λ (nm).

• To determine the band gap energy (Eg), create a Tauc plot by plotting (F(R)hν)ⁿ versus hν. The exponent 'n' depends on the nature of the electronic transition (n=2 for a direct band gap and n=1/2 for an indirect band gap). For MIL-53(Fe), n=2 is commonly used, assuming a direct transition.[1]

• Extrapolate the linear portion of the Tauc plot to the x-axis (where (F(R)hν)ⁿ = 0). The intercept on the x-axis gives the band gap energy (Eg) of the material.[3][10]

Photocatalytic Activity Evaluation

This protocol describes a typical experiment to assess the photocatalytic degradation of an organic pollutant.

Materials and Equipment:

• MIL-53(Fe) photocatalyst

• Target organic pollutant solution of a known concentration (e.g., methylene blue, rhodamine B, phenol)

• Light source (e.g., Xenon lamp, metal halide lamp, or sunlight) with a specific power and wavelength range.[11]

• Reaction vessel (e.g., beaker or quartz reactor)

• Magnetic stirrer

• UV-Vis Spectrophotometer to measure the pollutant concentration

Procedure:

• Prepare a suspension of the MIL-53(Fe) catalyst in the pollutant solution with a specific catalyst loading (e.g., 0.2 - 1.0 g/L).[7][11]

• Before irradiation, stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish an adsorption-desorption equilibrium between the catalyst surface and the pollutant molecules.

• Take an initial sample to determine the concentration of the pollutant after reaching equilibrium.

• Initiate the photocatalytic reaction by turning on the light source.

• At regular time intervals, withdraw aliquots of the suspension.

• Separate the catalyst from the solution by centrifugation or filtration.

• Measure the concentration of the remaining pollutant in the supernatant using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for the specific pollutant.

• Calculate the degradation efficiency (%) at each time point using the formula: Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration after dark adsorption and Cₜ is the concentration at time 't'.

Electrical Conductivity Measurement

Measuring the electrical conductivity of MOFs can be challenging due to their typically low conductivity and powdery nature. The two-probe and four-probe methods are commonly used, often on pressed pellets or, ideally, on single crystals.[12]

Two-Probe Method on a Pressed Pellet:

• Press the MIL-53(Fe) powder into a dense pellet of known dimensions (thickness and diameter).

• Place the pellet between two conductive electrodes (e.g., copper or gold).

• Apply a voltage (V) across the pellet and measure the resulting current (I).

• Calculate the resistance (R) using Ohm's law (R = V/I).

• The conductivity (σ) can then be calculated using the formula: σ = L / (A * R), where L is the thickness of the pellet and A is the cross-sectional area of the electrodes. Note: This method includes contact resistance, which can lead to an underestimation of the intrinsic conductivity.

Four-Probe Method on a Single Crystal (for higher accuracy):

• Mount a single crystal of MIL-53(Fe) on an insulating substrate.

• Attach four electrical contacts (probes) to the crystal in a linear arrangement with equal spacing.

• Pass a known current (I) through the two outer probes.

• Measure the voltage (V) across the two inner probes.

• The conductivity (σ) is calculated using a formula that depends on the geometry of the setup. For a collinear four-probe setup on a sufficiently large sample, the conductivity can be approximated as: σ = I / (2 * π * s * V), where 's' is the spacing between the probes. Note: This method largely eliminates the influence of contact resistance, providing a more accurate measurement of the material's intrinsic conductivity.[12]

Visualizations

The following diagrams, created using the DOT language, illustrate key processes involving MIL-53(Fe).

Experimental Workflow: Synthesis and Characterization of MIL-53(Fe)

Caption: General workflow for the synthesis and characterization of MIL-53(Fe).

Photocatalytic Degradation of Organic Pollutants by MIL-53(Fe)

Caption: Mechanism of photocatalytic degradation of organic pollutants by MIL-53(Fe).

Drug Delivery and pH-Responsive Release by MIL-53(Fe)

Caption: Mechanism of drug delivery and pH-responsive release using MIL-53(Fe).

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, characterization, and CO 2 adsorption properties of metal organic framework Fe-BDC - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09292D [pubs.rsc.org]
• 5. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 6. mdpi.com [mdpi.com]
• 7. Novel MIL-53(Fe)/ZnO nanocomposite mediated by persulfate in photocatalytic degradation of sulfamethazine under visible light [eeer.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. eeer.org [eeer.org]
• 12. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Magnetic Properties of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of the metal-organic framework (MOF) MIL-53(Fe). It is designed to be a core resource for researchers and professionals interested in the magnetic behavior of this flexible and functional material. This document details the intrinsic magnetic characteristics of MIL-53(Fe), outlines experimental protocols for its magnetic measurement, and explores the relationship between its unique structural flexibility and its magnetic states.

Introduction to the Magnetic Behavior of MIL-53(Fe)

MIL-53(Fe) is a metal-organic framework composed of iron (Fe³⁺) metal centers connected by terephthalate (1,4-benzenedicarboxylate) organic linkers. The iron ions are arranged in one-dimensional chains of corner-sharing FeO₄(OH)₂ octahedra. This structural arrangement gives rise to interesting magnetic properties.

Pristine MIL-53(Fe) exhibits antiferromagnetic behavior at low temperatures. This means that the magnetic moments of adjacent iron ions align in an antiparallel fashion, resulting in a net magnetic moment of zero in the absence of an external magnetic field. The temperature at which the material transitions from a paramagnetic state to an antiferromagnetic state is known as the Néel temperature (Tₙ).

A key feature of the MIL-53 series of MOFs is their "breathing" effect, a reversible structural transformation in response to external stimuli such as temperature and the presence of guest molecules. This structural flexibility has a direct impact on the magnetic properties of MIL-53(Fe). The material exists in different phases, most notably a hydrated, as-synthesized form (MIL-53as) and a dehydrated, low-temperature form (MIL-53lt), each with a distinct crystal structure and, consequently, a different Néel temperature.

Quantitative Magnetic Data

The intrinsic magnetic properties of pure MIL-53(Fe) are summarized in the table below. It is important to distinguish these from the magnetic properties of MIL-53(Fe)-based composites, which are often functionalized with ferromagnetic nanoparticles to impart bulk magnetic behavior for applications such as magnetic separation.

Property	As-Synthesized MIL-53(Fe) (MIL-53as)	Dehydrated MIL-53(Fe) (MIL-53lt)	Notes
Magnetic Ordering	Antiferromagnetic	Antiferromagnetic	The magnetic moments of adjacent Fe³⁺ ions align antiparallel at low temperatures.
Néel Temperature (Tₙ)	65 K	55 K	The transition temperature from paramagnetic to antiferromagnetic behavior is dependent on the hydration state and crystal structure of the material[1][2][3][4].
Crystal System	Orthorhombic (Pnam)	Orthorhombic (Imcm)	The change in crystal structure upon dehydration influences the Fe-Fe distances and exchange interactions, leading to a different Néel temperature[1][2][3][4].

Note: While extensive data exists for magnetic composites of MIL-53(Fe), this table focuses on the intrinsic properties of the pure MOF.

Signaling Pathways and Logical Relationships

The interplay between the structural state of MIL-53(Fe) and its magnetic properties can be visualized as a logical relationship. The presence or absence of guest molecules, such as water, dictates the crystal structure, which in turn determines the magnetic ordering temperature.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Composition of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition, structure, and synthesis of the metal-organic framework (MOF), MIL-53(Fe). The information is tailored for researchers, scientists, and professionals in drug development who are interested in the application and fundamental properties of this versatile material.

Core Chemical Composition and Structure

MIL-53(Fe), which stands for Matériaux de l'Institut Lavoisier-53(Fe), is a porous crystalline solid composed of iron(III) centers and terephthalic acid (also known as benzene-1,4-dicarboxylic acid, BDC or H₂BDC) as the organic linker. The fundamental chemical formula for the hydrated form is generally considered to be Fe(OH)(BDC)·H₂O.

The structure of MIL-53(Fe) is built from infinite one-dimensional chains of corner-sharing FeO₄(OH)₂ octahedra. These inorganic chains are interconnected by the terephthalate organic linkers, creating a three-dimensional framework with rhombic-shaped one-dimensional channels. A key characteristic of MIL-53(Fe) is its "breathing" effect, where the framework exhibits flexibility and can undergo significant structural changes in response to external stimuli such as the presence of guest molecules, temperature, and pressure. This flexibility results in different crystalline forms, most commonly orthorhombic and monoclinic.

Quantitative Data Summary

The following tables summarize key quantitative data for MIL-53(Fe) compiled from various studies. These values can vary depending on the synthesis method, activation procedure, and the presence of guest molecules.

Table 1: Chemical and Physical Properties of MIL-53(Fe)

Property	Value
Molecular Formula	C₈H₅FeO₅
Molecular Weight	236.97 g/mol
Coordination Metal	Iron (Fe³⁺)
Organic Linker	Terephthalic acid (BDC)
Appearance	Yellow or yellowish-brown powder
Thermal Stability	Stable up to approximately 300-350°C

Table 2: Structural and Porosity Data of MIL-53(Fe)

Parameter	Reported Values
Crystal System	Orthorhombic, Monoclinic
Unit Cell Parameters (Orthorhombic)	a ≈ 6.9 Å, b ≈ 17.6 Å, c ≈ 12.1 Å[1]
Unit Cell Parameters (Monoclinic)	a ≈ 19.97 Å, b ≈ 14.94 Å, c ≈ 6.848 Å, β ≈ 97.78°a ≈ 19.221 Å, b ≈ 15.001 Å, c ≈ 6.824 Å, β ≈ 96.1°[2]
BET Surface Area	16.9 - 88.2 m²/g (can be influenced by synthesis and activation)[3]
Pore Volume	~0.01 cm³/g[4]
Pore Size (Width)	~17 Å (microporous)[4]

Experimental Protocols

The synthesis of MIL-53(Fe) is most commonly achieved through solvothermal or hydrothermal methods. The choice of synthesis conditions, such as temperature, time, and solvent, can significantly influence the crystallinity, morphology, and porosity of the final product.

Solvothermal Synthesis Protocol

This protocol is a widely used method for producing crystalline MIL-53(Fe).

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Deionized water

Procedure:

• Precursor Solution Preparation: In a typical synthesis, dissolve iron(III) chloride hexahydrate (e.g., 1.35 g, 5 mmol) and terephthalic acid (e.g., 0.83 g, 5 mmol) in N,N-dimethylformamide (DMF) (e.g., 25 mL) in a Teflon-lined autoclave.[5]

• Solvothermal Reaction: Seal the autoclave and heat it in an oven at a specific temperature (e.g., 130-150°C) for a designated period (e.g., 12-24 hours).[6]

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature. The resulting solid product is then collected by filtration or centrifugation.

• Purification and Washing: To remove unreacted precursors and solvent molecules trapped within the pores, the collected powder should be thoroughly washed. A common procedure involves washing with DMF, followed by methanol and deionized water. For instance, the product can be washed with 150 mL of methanol and 150 mL of distilled water.[5] Soaking the material in methanol for an extended period (e.g., 24 hours) is also a common purification step.[6]

• Activation: The purified MIL-53(Fe) is then activated to remove the guest molecules from the pores, which is crucial for achieving high surface area and porosity. This is typically done by heating the material under vacuum at a specific temperature (e.g., 120-170°C) for a certain duration (e.g., 12 hours).[7]

Hydrothermal Synthesis Protocol

This method is similar to the solvothermal method but uses water as the primary solvent.

Materials:

• Iron(III) salt (e.g., FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC)

• Deionized water

• Optionally, a modulator such as a monocarboxylic acid can be used to control crystal growth.

Procedure:

• Precursor Mixture: Combine the iron salt and terephthalic acid in a Teflon-lined autoclave with deionized water.

• Hydrothermal Reaction: Heat the sealed autoclave in an oven at a temperature typically ranging from 100 to 180°C for 12 to 72 hours.

• Product Recovery: After cooling, the solid product is separated by filtration or centrifugation.

• Washing and Drying: The product is washed with water and/or an organic solvent like ethanol to remove impurities. Finally, the material is dried in an oven or under vacuum.

Visualizing the Synthesis Workflow

The following diagram illustrates the logical workflow of a typical solvothermal synthesis of MIL-53(Fe).

Caption: Solvothermal synthesis workflow for MIL-53(Fe).

This guide provides a foundational understanding of the chemical composition and synthesis of MIL-53(Fe). For specific applications, further optimization of the synthesis and post-synthetic modification may be required. Researchers are encouraged to consult the primary literature for more detailed and application-specific protocols.

References

• 1. Unraveling the molecular mechanism of MIL-53(Al) crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, characterization, and CO 2 adsorption properties of metal organic framework Fe-BDC - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09292D [pubs.rsc.org]
• 5. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]

The Structure and the "Breathing" Phenomenon

An In-depth Technical Guide to the Porosity of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the metal-organic framework (MOF) MIL-53(Fe), with a specific focus on its unique and dynamic porosity. MIL-53(Fe) is a crystalline, porous solid renowned for its structural flexibility, often termed the "breathing effect." This phenomenon, characterized by reversible changes in pore size and volume in response to external stimuli, makes it a material of significant interest for applications in gas storage, separation, catalysis, and particularly in drug delivery, where controlled pore opening is paramount.

MIL-53(Fe) is a three-dimensional framework constructed from infinite chains of corner-sharing FeO₄(OH)₂ octahedra. These inorganic chains are interconnected by organic linkers, specifically 1,4-benzenedicarboxylate (BDC), creating one-dimensional, diamond-shaped channels.[1]

The most remarkable characteristic of MIL-53(Fe) is its ability to transition between two primary structural forms: a closed-pore (cp) or narrow-pore (np) state and a large-pore (lp) or open-pore (op) state.[2] This transition is a response to various stimuli, including temperature changes and the adsorption or desorption of guest molecules such as water, solvents, or gases.[2]

• As-Synthesized/Hydrated (np-form): In its as-synthesized or hydrated state, guest molecules (like water or residual solvent) occupy the pores. Host-guest interactions, primarily hydrogen bonding, cause the framework to contract, resulting in a narrow-pore configuration with very limited accessibility.[3][4]

• Activated/Dehydrated (lp-form): Upon activation, which typically involves heating under vacuum to remove the guest molecules, the framework expands significantly.[2] This creates a large-pore structure with a dramatic increase in accessible surface area and pore volume.

This reversible structural transformation is the essence of the "breathing effect," which can be visualized as a molecular-scale hinge mechanism within the framework.

Caption: The reversible "breathing" transition of MIL-53(Fe).

Quantitative Porosity Data

The porosity of MIL-53(Fe) is highly dependent on its structural state. Standard nitrogen (N₂) adsorption at 77 K often fails to accurately measure the porosity of the narrow-pore form, as the pores are too small for N₂ molecules to enter.[5][6] This results in very low apparent surface areas for the as-synthesized or hydrated material. The true porous nature is only revealed upon activation. The following table summarizes representative quantitative data from the literature.

Form of MIL-53(Fe)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Pore Size (Å)	Reference(s)
As-Synthesized / Closed Pore	~15 - 25	~0.01	~17	[5][6]
Hydrated	52.8	0.08	-	[7]
Dehydrated / Activated	43.8 - 194.4	0.05 - 0.14	-	[7][8]
Optimized Synthesis	88.2	0.05	-	[9][10]

Note: The variability in reported values stems from differences in synthesis protocols, activation conditions, and the specific guest molecules present.

Experimental Protocols

Precise control over synthesis and activation is critical to achieving the desired porosity in MIL-53(Fe).

Solvothermal Synthesis of MIL-53(Fe)

This protocol is a representative example based on common literature methods.[10]

• Precursor Solution: Dissolve iron(III) chloride hexahydrate (FeCl₃·6H₂O) and terephthalic acid (H₂BDC) in N,N-Dimethylformamide (DMF) in a molar ratio of approximately 1:1. A typical precursor-to-solvent molar ratio is 1:1:280 (Fe:BDC:DMF).

• Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at 130-150°C for 12 to 24 hours.

• Collection and Washing: After cooling to room temperature, collect the resulting yellow powder by filtration or centrifugation. Wash the product thoroughly with DMF and then with a solvent like methanol or ethanol to remove unreacted precursors and residual DMF. This solvent exchange is a crucial first step in activation.

• Drying: Dry the washed product in an oven at approximately 80-100°C for 12 hours. The resulting material is the as-synthesized, guest-loaded MIL-53(Fe).

Activation Protocol

Activation is required to evacuate guest molecules from the pores and switch the framework to its large-pore (lp) form.

• Solvent Exchange (if not already done): Immerse the as-synthesized powder in a volatile solvent like methanol for 24-72 hours to ensure complete exchange with the high-boiling-point synthesis solvent (DMF).

• Thermal Activation: Place the solvent-exchanged sample in a vacuum oven or a Schlenk line. Heat the sample under a dynamic vacuum to a temperature between 120°C and 150°C for at least 12 hours. This process removes the volatile solvent molecules, opening the pores. The material should be handled under inert conditions post-activation to prevent rehydration from atmospheric moisture.

Porosity Characterization: N₂ Adsorption

Porosity is typically characterized using gas physisorption analysis.

• Sample Preparation (Degassing): Accurately weigh 50-100 mg of the activated MIL-53(Fe) into a sample tube. Degas the sample on the analysis port of the gas adsorption analyzer at the activation temperature (e.g., 150°C) under high vacuum for several hours until the outgas rate is stable and low. This ensures the pores are free of any adsorbed contaminants before analysis.

• Analysis: Perform a nitrogen (N₂) adsorption-desorption measurement at 77 K (liquid nitrogen temperature).

• Data Processing:

  • Calculate the specific surface area using the Brunauer-Emmett-Teller (BET) model, typically from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.30.

  • Determine the total pore volume from the amount of nitrogen adsorbed at a relative pressure close to unity (e.g., P/P₀ = 0.99).

  • Calculate the pore size distribution using methods such as Barrett-Joyner-Halenda (BJH) or Density Functional Theory (DFT) models.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of structure and dynamics of the hydrated metal–organic framework MIL-53(Cr) using first-principles molecular dynamics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis, characterization, and CO 2 adsorption properties of metal organic framework Fe-BDC - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09292D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Role of MIL-53(Fe)/hydrated–dehydrated MOF catalyst for electrochemical hydrogen evolution reaction (HER) in alkaline medium and photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of the adsorption and removal of Sb(iii) by MIL-53(Fe)/GO using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: MIL-53(Fe) for Photocatalytic Degradation of Organic Pollutants

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic linkers. Among them, MIL-53(Fe), composed of Fe(III) octahedra linked by terephthalate (1,4-benzenedicarboxylate), has garnered significant attention as a promising photocatalyst.[1][2] Its notable stability, non-toxicity, and strong absorption in the visible light spectrum make it an excellent candidate for environmental remediation applications, particularly for the degradation of persistent organic pollutants in water.[1][3] This document provides detailed protocols for the synthesis of MIL-53(Fe) and its application in the photocatalytic degradation of various organic contaminants.

Synthesis Protocols for MIL-53(Fe)

The most common method for synthesizing MIL-53(Fe) is the solvothermal or hydrothermal method. The following protocols are based on established procedures.[4][5]

Protocol 1: Standard Solvothermal Synthesis

This protocol is a widely used method for producing crystalline MIL-53(Fe) powder.

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC or 1,4-benzenedicarboxylic acid)

• N,N-Dimethylformamide (DMF)

• Methanol

• Deionized water

Procedure:

• In a typical synthesis, dissolve Iron(III) chloride hexahydrate and terephthalic acid in N,N-Dimethylformamide (DMF). A common molar ratio is 1:1 for the iron salt and terephthalic acid in a significant excess of DMF (e.g., 1:1:280).[4]

• Stir the mixture vigorously for approximately 60 minutes to ensure homogeneity.

• Transfer the solution to a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a temperature between 130°C and 170°C for 12 to 24 hours.[4][6]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the resulting yellow powder by centrifugation or filtration.

• To remove unreacted precursors and residual DMF solvent trapped within the pores, wash the powder thoroughly. This is a critical step and is often performed by stirring the powder in methanol for 24-72 hours, with periodic replacement of the fresh solvent.[4][6]

• Finally, collect the purified MIL-53(Fe) powder and dry it in a vacuum oven at 80-120°C for 10-12 hours.[4][6]

Protocol 2: Microwave-Assisted Solvothermal Synthesis

This method can significantly reduce the synthesis time while producing uniform MIL-53(Fe) crystals.[2]

Materials:

• Same as Protocol 1.

Procedure:

• Prepare the precursor solution as described in steps 1 and 2 of Protocol 1.

• Transfer the solution to a suitable vessel for microwave synthesis.

• Place the vessel in a microwave reactor and heat using a microwave-assisted solvothermal process.

• The specific time and power settings will depend on the microwave system, but this method can yield fully crystallized MIL-53(Fe) much faster than conventional heating.

• Follow steps 5 through 8 of Protocol 1 for collection, purification, and drying of the final product.

Application Notes: Photocatalytic Degradation

MIL-53(Fe) functions as a photocatalyst by absorbing light energy to generate electron-hole pairs.[6] These charge carriers can then participate in redox reactions, producing highly reactive oxygen species (ROS) such as hydroxyl radicals (•OH) and superoxide radicals (•O₂⁻).[7][8] These ROS are powerful oxidizing agents that can break down complex organic pollutant molecules into simpler, less harmful substances like CO₂, H₂O, and mineral acids.[6] The photocatalytic efficiency of MIL-53(Fe) can be significantly enhanced by the addition of electron acceptors like hydrogen peroxide (H₂O₂) or persulfate (PS), which trap the photogenerated electrons, thereby reducing the recombination of electron-hole pairs and promoting the generation of more ROS.[1][3]

Key Considerations for Application:

• pH: The stability and activity of MIL-53(Fe) are pH-dependent. It generally exhibits better stability in acidic to neutral conditions (pH 3-7).[1][9]

• Catalyst Dosage: The concentration of the MIL-53(Fe) catalyst needs to be optimized for each specific pollutant and system.

• Pollutant Concentration: The initial concentration of the organic pollutant affects the degradation rate. Higher concentrations may require longer reaction times or higher catalyst doses.[5]

• Light Source: MIL-53(Fe) is effective under both UV and visible light, making it suitable for use with solar radiation.[1]

Experimental Protocols: Photocatalytic Activity Evaluation

This protocol outlines a general procedure for assessing the photocatalytic performance of synthesized MIL-53(Fe) using a model organic pollutant.

Materials and Equipment:

• Synthesized MIL-53(Fe) catalyst

• Organic pollutant stock solution (e.g., Methylene Blue, Rhodamine B, Tetracycline)

• Deionized water

• pH meter and adjustment solutions (e.g., HCl, NaOH)

• Photoreactor equipped with a light source (e.g., Xenon lamp with a cutoff filter for visible light, or a UV lamp)[9]

• Magnetic stirrer

• Syringes and filters for sampling

• UV-Vis Spectrophotometer for concentration analysis

Procedure:

• Catalyst Suspension: Prepare a suspension of the MIL-53(Fe) catalyst in a known volume of deionized water containing the target organic pollutant at a specific concentration (e.g., 10-20 mg/L). A typical catalyst loading is 0.2-1.0 g/L.[9]

• Adsorption-Desorption Equilibrium: Before illumination, stir the suspension in the dark for 30-60 minutes to establish an adsorption-desorption equilibrium between the catalyst surface and the pollutant molecules. This step is crucial to distinguish between removal by adsorption and removal by photocatalytic degradation.

• Initiate Photocatalysis: Begin irradiation of the suspension with the chosen light source while maintaining continuous stirring to keep the catalyst suspended uniformly.

• Sampling: At regular time intervals, withdraw aliquots of the suspension. Immediately filter the samples (e.g., using a 0.45 µm syringe filter) to remove the catalyst particles.

• Analysis: Measure the concentration of the organic pollutant in the filtered samples using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for the specific pollutant.

• Data Evaluation: Calculate the degradation efficiency at each time point using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration after the dark adsorption phase, and Cₜ is the concentration at time 't'.

Data Presentation

The following tables summarize representative quantitative data for the synthesis and photocatalytic application of MIL-53(Fe).

Table 1: Summary of MIL-53(Fe) Synthesis Conditions

Precursors	Solvent	Method	Temperature (°C)	Time (h)	Reference
FeCl₃·6H₂O, Terephthalic acid	DMF	Solvothermal	150	15
FeCl₃·6H₂O, Terephthalic acid	DMF	Solvothermal	130	12	[6]
Fe(NO₃)₃·9H₂O, Terephthalic acid	DMF	Solvothermal	120, 150, 180	-	[10]
FeCl₃·6H₂O, Terephthalic acid	DMF	Solvothermal	170	24	[4]
FeCl₃·6H₂O, Terephthalic acid	DMF	Microwave	-	-	[2]

Table 2: Photocatalytic Degradation Performance of MIL-53(Fe) for Various Organic Pollutants

Pollutant	Catalyst System	Conditions	Degradation Efficiency (%)	Time (min)	Reference
Rhodamine B	MIL-53(Fe)@CF + H₂O₂	pH 4.5, 1 mmol/L H₂O₂	98.8	120	[6]
Methylene Blue	MIL-53(Fe)	500W Halogen lamp	High	-	[10]
Methylene Blue	MIL-53(Fe) + H₂O₂	UV-vis light	99	20
Tetracycline	40%MIL-53(Fe, Al)	20 mg/L TC, 50 min irradiation	94.33	50	[7][8]
Phenol	MIL-53(Fe) + H₂O₂	Solar radiation, 10 mM H₂O₂	~100	< 60	[1]
Metoprolol	MIL-53(Fe) + H₂O₂	Solar radiation, 10 mM H₂O₂	~100	< 60	[1]
Sulfamethazine	MIL-53(Fe)/ZnO + Persulfate	pH 3, 0.2 g/L catalyst, 0.39 g/L PS	100	30	[5][9]

Visualizations

Experimental Workflow

Caption: Experimental workflow for photocatalytic degradation.

Photocatalytic Degradation Mechanism

Caption: Photocatalytic mechanism of MIL-53(Fe).

References

• 1. mdpi.com [mdpi.com]
• 2. Photocatalytic Decomposition of Methylene Blue Over MIL-53(Fe) Prepared Using Microwave-Assisted Process Under Visible Light Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Application of Fe-MOFs in Photodegradation and Removal of Air and Water Pollutants: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Novel MIL-53(Fe)/ZnO nanocomposite mediated by persulfate in photocatalytic degradation of sulfamethazine under visible light [eeer.org]
• 6. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. One-step fabrication of novel MIL-53(Fe, Al) for synergistic adsorption-photocatalytic degradation of tetracycline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. eeer.org [eeer.org]
• 10. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]

Application Notes and Protocols for the Adsorption of Heavy Metals from Water using MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The metal-organic framework (MOF) MIL-53(Fe) has emerged as a promising adsorbent for the removal of heavy metal contaminants from aqueous solutions. Its high surface area, tunable porosity, and the presence of active iron sites contribute to its efficiency in sequestering various toxic metal ions. This document provides detailed application notes and experimental protocols for the synthesis, characterization, and utilization of MIL-53(Fe) for heavy metal adsorption from water.

Synthesis of MIL-53(Fe)

A common and effective method for the synthesis of MIL-53(Fe) is the solvothermal method.

Protocol: Solvothermal Synthesis of MIL-53(Fe)[1][2][3]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• In a typical synthesis, dissolve a specific molar ratio of the iron salt and terephthalic acid in DMF. A common molar ratio is 1:1. For example, dissolve 2.5 mmol of FeCl₃·6H₂O and 2.5 mmol of H₂BDC in 10 mL of DMF.[1]

• Stir the mixture until a homogeneous solution is formed.

• Transfer the solution into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a specific temperature for a designated period. Common synthesis conditions are 130-150°C for 12-24 hours.[1][2]

• After the reaction, allow the autoclave to cool down to room temperature.

• Collect the resulting solid product by filtration or centrifugation.

• Wash the product thoroughly with DMF and then with methanol or ethanol to remove any unreacted precursors and solvent molecules trapped within the pores.

• Immerse the product in methanol for 24 hours to ensure complete solvent exchange.[1]

• Finally, dry the purified MIL-53(Fe) powder in an oven at a temperature of around 80-150°C.[2][3]

Caption: Solvothermal synthesis workflow for MIL-53(Fe).

Characterization of MIL-53(Fe)

To ensure the successful synthesis of MIL-53(Fe) with the desired properties, a series of characterization techniques should be employed.

• X-ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the synthesized material.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present and confirm the coordination between the iron centers and the terephthalate linkers.

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the MIL-53(Fe) crystals.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore size distribution of the material.

Adsorption of Heavy Metals from Water

Protocol: Batch Adsorption Experiments[4]

Materials and Equipment:

• Synthesized MIL-53(Fe) adsorbent

• Stock solutions of heavy metal salts (e.g., Pb(NO₃)₂, CdCl₂, K₂Cr₂O₇, NaAsO₂)

• Deionized water

• 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Orbital shaker or magnetic stirrer

• Centrifuge or filtration setup

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) for metal ion concentration analysis

Procedure:

• Preparation of Adsorbate Solutions: Prepare a stock solution (e.g., 1000 mg/L) of the desired heavy metal ion. Prepare working solutions of different initial concentrations by diluting the stock solution with deionized water.

• Adsorption Experiment:

  • Add a known amount of MIL-53(Fe) adsorbent to a series of flasks containing a fixed volume of the heavy metal solution with a specific initial concentration.

  • Adjust the initial pH of the solutions to the desired value using 0.1 M HCl or 0.1 M NaOH.

  • Place the flasks in an orbital shaker and agitate at a constant speed and temperature for a predetermined period to reach equilibrium.

• Kinetic Studies: To determine the adsorption kinetics, take aliquots of the solution at different time intervals (e.g., 5, 10, 20, 30, 60, 120 minutes).

• Isotherm Studies: To study the adsorption isotherm, vary the initial concentration of the heavy metal solution while keeping the adsorbent dose, pH, and temperature constant. Agitate the flasks until equilibrium is reached.

• Sample Analysis: After adsorption, separate the adsorbent from the solution by centrifugation or filtration. Analyze the final concentration of the heavy metal ions in the supernatant/filtrate using AAS or ICP-OES.

• Data Analysis: Calculate the amount of heavy metal adsorbed per unit mass of adsorbent at equilibrium (qe, mg/g) and at any given time t (qt, mg/g) using the following equations:

  • qe = (C₀ - Ce) * V / m

  • qt = (C₀ - Ct) * V / m where C₀, Ce, and Ct are the initial, equilibrium, and concentration at time t of the heavy metal in mg/L, respectively. V is the volume of the solution in L, and m is the mass of the adsorbent in g.

Caption: Workflow for batch adsorption experiments.

Data Presentation

The adsorption performance of MIL-53(Fe) for various heavy metals is summarized in the following tables.

Table 1: Maximum Adsorption Capacities (q_m) of MIL-53(Fe) for Different Heavy Metals

Heavy Metal Ion	q_m (mg/g)	pH	Temperature (°C)	Reference
As(V)	21.27	5	25	[4][5][6]
Cd(II)	74.94% removal	8	Ambient	[7]
Cr(VI)	13.68	6	Ambient	[8]

Note: Adsorption data for some heavy metals are reported as removal efficiency.

Table 2: Adsorption Isotherm and Kinetic Model Parameters for As(V) on MIL-53(Fe)

Isotherm Model	Parameters	Kinetic Model	Parameters	Reference
Langmuir	q_m = 21.27 mg/g	Pseudo-second-order	k₂ = 0.011 g/mg·min	[4][6]
K_L = 0.43 L/mg

The adsorption of As(V) on MIL-53(Fe) fits well with the Langmuir isotherm and follows a pseudo-second-order kinetic model, suggesting a monolayer chemisorption process.[4][6]

Adsorption Mechanism

The removal of heavy metals by MIL-53(Fe) is attributed to a combination of physical and chemical interactions. The proposed mechanisms include:

• Electrostatic Interaction: The surface charge of MIL-53(Fe) is pH-dependent. At a pH below its point of zero charge (pzc), the surface is positively charged, facilitating the adsorption of anionic heavy metal species (e.g., HAsO₄²⁻, Cr₂O₇²⁻).

• Coordination: The open metal sites (Fe-OH groups) on the surface of MIL-53(Fe) can act as Lewis acids, coordinating with heavy metal cations.

• Ion Exchange: In some cases, heavy metal ions may exchange with the counter-ions within the MOF structure.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Arsenic removal from aqueous solutions by adsorption using novel MIL-53(Fe) as a highly efficient adsorbent - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Comparative study on the adsorption characteristics of MIL-53(Fe) on MB, Cr(Ⅵ) and their composite pollution systems [iwt.cn]

Application Notes and Protocols for Drug Delivery using MIL-53(Fe) Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of MIL-53(Fe) metal-organic framework (MOF) nanoparticles as a versatile platform for drug delivery. This document details the synthesis of these nanoparticles, protocols for loading various therapeutic agents, and their stimuli-responsive release mechanisms. Furthermore, it includes quantitative data for key parameters, characterization techniques, and insights into the relevant biological signaling pathways.

Introduction to MIL-53(Fe) in Drug Delivery

MIL-53(Fe) is a highly porous and biocompatible metal-organic framework composed of iron (Fe) metal centers and terephthalic acid (1,4-benzenedicarboxylic acid) organic linkers. Its unique crystalline structure, characterized by flexible pores, high surface area, and controllable particle size, makes it an excellent candidate for encapsulating and delivering a wide range of therapeutic molecules.[1][2] The inherent iron component also imparts properties beneficial for combined therapies, such as chemodynamic therapy, and allows for magnetic resonance imaging (MRI) guidance.[3][4] A key feature of MIL-53(Fe) in drug delivery is its pH-responsive behavior, allowing for targeted drug release in the acidic microenvironment of tumors.[2][5]

Synthesis of MIL-53(Fe) Nanoparticles

A common and effective method for synthesizing MIL-53(Fe) nanoparticles for drug delivery applications is the solvothermal or hydrothermal method. The following protocol provides a step-by-step guide.

Experimental Protocol: Synthesis of MIL-53(Fe) Nanoparticles

Materials:

• Iron (III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• Dissolve 1.35 g of FeCl₃·6H₂O and 0.83 g of H₂BDC in 25 mL of DMF in a glass beaker with magnetic stirring until a homogeneous solution is formed.[6][7]

• Transfer the solution into a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 150°C for 6 to 15 hours.[6][8]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the resulting yellow solid product by centrifugation or filtration.

• To remove unreacted precursors and residual DMF, wash the product thoroughly with DMF and then with ethanol. This can be done by resuspending the solid in the solvent and centrifuging, repeating the process three times for each solvent.[6]

• Dry the purified MIL-53(Fe) nanoparticles in a vacuum oven at 80°C overnight.[6]

• Store the dried nanoparticles in a desiccator for future use.

For size-controlled synthesis , a non-ionic surfactant like polyvinylpyrrolidone (PVP) can be added to the initial reaction mixture. For instance, dissolving 41.5 mg of H₂BDC and 67.5 mg of FeCl₃·6H₂O in 30 mL of DMA, followed by the addition of 200 mg of PVP before transferring to the autoclave, can yield nanoparticles with dimensions around 190 nm in length and 100 nm in width.[2]

Experimental Workflow for MIL-53(Fe) Synthesis

Caption: Workflow for the solvothermal synthesis of MIL-53(Fe) nanoparticles.

Drug Loading into MIL-53(Fe) Nanoparticles

The porous structure of MIL-53(Fe) allows for the encapsulation of various drug molecules through physical adsorption. The loading efficiency can be influenced by factors such as drug concentration, solvent, and incubation time.

Experimental Protocol: Doxorubicin (DOX) Loading

Materials:

• Synthesized MIL-53(Fe) nanoparticles

• Doxorubicin hydrochloride (DOX-HCl)

• Deionized water

Procedure:

• Prepare an aqueous solution of MIL-53(Fe) nanoparticles.

• Prepare a 0.8 mg/mL aqueous solution of DOX-HCl.[9]

• Add 4 mL of the DOX-HCl solution to the MIL-53(Fe) nanoparticle suspension.

• Stir the mixture for 72 hours in the dark at room temperature to facilitate the loading of DOX into the MOF pores.[9]

• After incubation, collect the DOX-loaded MIL-53(Fe) nanoparticles by centrifugation.

• Wash the product five times with deionized water to remove any free, surface-adsorbed DOX.

• The amount of loaded DOX can be quantified by measuring the absorbance of the supernatant using a UV-vis spectrophotometer at 480 nm and comparing it to a standard calibration curve.[9]

Experimental Protocol: Ibuprofen Loading

Materials:

• Synthesized MIL-53(Fe) nanoparticles

• Ibuprofen

• Hexane (or other suitable organic solvent)

Procedure:

• Prepare a solution of ibuprofen in hexane. A concentration of 30 mg/mL has been shown to be effective.[8]

• Disperse the MIL-53(Fe) nanoparticles in the ibuprofen solution. A nanoparticle-to-drug ratio of 1:3 is a good starting point.[8]

• Stir the mixture at room temperature for 72 hours.[8]

• Collect the ibuprofen-loaded MIL-53(Fe) nanoparticles by centrifugation.

• Wash the product with fresh hexane to remove unloaded ibuprofen.

• Dry the final product under vacuum.

• The loading amount can be determined by techniques such as thermogravimetric analysis (TGA) or by dissolving a known amount of the loaded nanoparticles and quantifying the ibuprofen content via UV-vis spectroscopy or HPLC.

General Drug Loading Workflow

References

• 1. rsc.org [rsc.org]
• 2. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT (Assay protocol [protocols.io]
• 4. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. [PDF] Metal-Organic Framework MIL-53(Fe) as an Adsorbent for Ibuprofen Drug Removal from Aqueous Solutions: Response Surface Modeling and Optimization | Semantic Scholar [semanticscholar.org]
• 8. Tuning Crystal Structures of Iron-Based Metal–Organic Frameworks for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dissolutiontech.com [dissolutiontech.com]

MIL-53(Fe): Application Notes and Protocols for Gas Separation and Storage

Audience: Researchers, scientists, and drug development professionals.

Introduction

MIL-53(Fe), a member of the Metal-Organic Framework (MOF) family, has garnered significant attention for its potential applications in gas separation and storage.[1][2] This is attributed to its unique flexible framework, often described as a "breathing" effect, which allows the material to adapt its pore size in response to external stimuli such as the presence of guest molecules.[3] Composed of iron centers linked by terephthalate organic ligands, MIL-53(Fe) offers a promising platform for the selective capture of gases like carbon dioxide. This document provides detailed application notes and experimental protocols for the synthesis, activation, and characterization of MIL-53(Fe) for gas separation and storage applications.

Data Presentation

Textural Properties of MIL-53(Fe)

The textural properties of MIL-53(Fe), such as BET surface area and pore volume, are crucial for its performance in gas adsorption. These properties can vary depending on the synthesis and activation methods.

Property	Value	Conditions	Reference
BET Surface Area	25 m²/g	As-synthesized	[1][2]
Pore Volume	0.01 cm³/g	As-synthesized	[1]
Average Pore Size	17 Å	As-synthesized	[1]
BET Surface Area	5 m²/g	HF-Free synthesis	[4]
Pore Volume	0.01 cm³/g	HF-Free synthesis	[4]

Gas Adsorption Capacities of MIL-53(Fe)

The gas adsorption capacity of MIL-53(Fe) is a key indicator of its potential for storage and separation applications. The following table summarizes the reported adsorption capacities for various gases.

Gas	Adsorption Capacity (mmol/g)	Pressure (MPa)	Temperature (°C)	Reference
CO₂	8.6	4	25	[2]
CO₂	~4.5	-	-	[4]
CH₄	~12.0 (at 100K)	0.1 - 1.0	-173	[5]
N₂	Very low adsorption	-	-196	[4]
H₂	0.63 wt %	5.0	20

Experimental Protocols

Synthesis of MIL-53(Fe)

A common and effective method for synthesizing MIL-53(Fe) is the solvothermal method.

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Deionized water

Protocol:

• Preparation of the Precursor Solution: In a typical synthesis, dissolve iron(III) chloride hexahydrate (e.g., 1.35 g, 5 mmol) and terephthalic acid (e.g., 0.83 g, 5 mmol) in N,N-dimethylformamide (e.g., 25 mL). Alternatively, iron(III) nitrate nonahydrate can be used as the iron source.

• Solvothermal Reaction: Transfer the precursor solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 130-150°C) for a designated period (e.g., 12-24 hours). The optimal temperature is crucial, as temperatures above 170°C can lead to poor crystallinity.

• Product Recovery: After the reaction, allow the autoclave to cool down to room temperature. Collect the resulting solid product by filtration.

• Washing and Purification: Wash the collected solid thoroughly with methanol (e.g., 150 mL) and deionized water (e.g., 150 mL) to remove any unreacted precursors and solvent molecules trapped within the pores. It is often beneficial to suspend the product in fresh deionized water and stir overnight.

• Drying: Dry the final product in an oven at a suitable temperature (e.g., 80°C) for several hours to obtain the as-synthesized MIL-53(Fe).

Activation of MIL-53(Fe) for Gas Adsorption

Activation is a critical step to remove residual solvent and guest molecules from the pores of the MOF, making the internal surface area accessible for gas adsorption.

Protocol:

• Solvent Exchange (Optional but Recommended): To facilitate the removal of high-boiling point solvents like DMF, it is advisable to perform a solvent exchange. Immerse the as-synthesized MIL-53(Fe) in a solvent with a lower boiling point, such as methanol or ethanol, for an extended period (e.g., 24 hours), refreshing the solvent multiple times.

• Thermal Activation: Place the solvent-exchanged or as-synthesized MIL-53(Fe) in a vacuum oven or a tube furnace connected to a vacuum line.

• Degassing: Heat the sample under a dynamic vacuum at a specific temperature (e.g., 150-250°C) for several hours (e.g., 5-12 hours). The exact temperature and duration may need to be optimized for complete activation without causing structural collapse.

Gas Adsorption Measurements

Gas adsorption isotherms are measured to determine the uptake capacity of MIL-53(Fe) for different gases at various pressures and a constant temperature.

Apparatus:

• Volumetric or gravimetric gas adsorption analyzer

• High-purity gases (e.g., CO₂, CH₄, N₂, H₂)

• Vacuum pump

• Sample tube

Protocol:

• Sample Preparation: Accurately weigh a small amount of activated MIL-53(Fe) (typically 50-150 mg) and place it in a sample tube.

• In-situ Degassing: Attach the sample tube to the analysis port of the adsorption instrument and degas the sample again under vacuum at an elevated temperature (e.g., 150°C) for several hours to ensure the removal of any adsorbed moisture or gases from the atmosphere.

• Isotherm Measurement: After degassing and cooling the sample to the desired analysis temperature (e.g., 25°C for CO₂, -196°C for N₂), introduce the adsorbate gas into the sample tube in controlled doses.

• Equilibration: Allow the system to equilibrate after each dose of gas until the pressure remains constant, indicating that adsorption has reached equilibrium.

• Data Collection: Record the amount of gas adsorbed at each equilibrium pressure point to construct the adsorption isotherm. For desorption, the pressure is incrementally decreased, and the amount of desorbed gas is measured.

Breakthrough Curve Analysis for Gas Separation

Breakthrough experiments are dynamic measurements that simulate the performance of an adsorbent in a packed bed for gas separation.

Apparatus:

• Fixed-bed adsorption column

• Mass flow controllers

• Gas mixing system

• Detector (e.g., mass spectrometer or thermal conductivity detector)

• Data acquisition system

Protocol:

• Column Packing: Pack a known amount of activated MIL-53(Fe) into the adsorption column, ensuring uniform packing to avoid channeling.

• System Purging: Purge the system with an inert gas (e.g., helium) to remove any residual air and moisture.

• Adsorption Step: Introduce a gas mixture with a known composition (e.g., CO₂/CH₄ or CO₂/N₂) at a constant flow rate through the packed bed.

• Breakthrough Monitoring: Continuously monitor the composition of the gas exiting the column using the detector.

• Breakthrough Point: The "breakthrough" of a gas component occurs when its concentration at the outlet starts to rise significantly. The time taken for this to happen is the breakthrough time.

• Column Saturation: Continue the gas flow until the outlet concentration equals the inlet concentration, indicating that the bed is saturated with the adsorbate.

• Regeneration: The column can be regenerated by stopping the feed gas flow and purging with an inert gas, often at an elevated temperature, to desorb the adsorbed components.

Mandatory Visualizations

Synthesis Workflow for MIL-53(Fe)

Caption: Solvothermal synthesis of MIL-53(Fe).

Breathing Effect of MIL-53(Fe)

Caption: The "breathing" effect in MIL-53(Fe).

Gas Adsorption Experimental Workflow

Caption: Workflow for gas adsorption analysis.

References

• 1. Synthesis, characterization, and CO 2 adsorption properties of metal organic framework Fe-BDC - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09292D [pubs.rsc.org]
• 2. Synthesis, characterization, and CO2 adsorption properties of metal organic framework Fe-BDC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blog.novomof.com [blog.novomof.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Electrochemical Sensor Development Using MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the development of electrochemical sensors based on the Metal-Organic Framework (MOF), MIL-53(Fe). These guidelines are intended for researchers, scientists, and professionals in drug development and analytical chemistry who are interested in leveraging the unique properties of MIL-53(Fe) for sensitive and selective analyte detection.

Introduction to MIL-53(Fe) in Electrochemical Sensing

MIL-53(Fe) is a robust and versatile iron-based MOF with a flexible framework, high surface area, and inherent redox activity, making it an excellent candidate for electrochemical sensor applications. Its structure, composed of iron(III) centers and terephthalate linkers, provides a high density of active sites for electrocatalysis and analyte interaction.[1] The porous nature of MIL-53(Fe) facilitates the diffusion of analytes to the electrode surface, while its stability in aqueous solutions ensures sensor durability.[2][3] These properties have been exploited for the detection of a wide range of analytes, including heavy metals, small molecules, and biomolecules.

Performance Characteristics of MIL-53(Fe) Based Electrochemical Sensors

The performance of electrochemical sensors utilizing MIL-53(Fe) and its composites is summarized in the table below. The data highlights the versatility of this material in detecting various analytes with high sensitivity and wide detection ranges.

Analyte	Electrode Modification	Technique	Linear Range	Detection Limit (LOD)	Reference
Cadmium (Cd(II))	MIL-53(Fe)/GCE	DPV	150 nM - 450 nM	16 nM	[4][2]
Glucose	GOx/MIL-53(Fe)	Colorimetric	0.25 µM - 20 µM	0.25 µM	[5]
Hydrogen Peroxide (H₂O₂)	MIL-53(Fe)/GCE	Amperometry	0.1 µM - 2000 µM	0.075 µM	[6]
Nitrite (NO₂⁻)	MIL-53(Fe)/GCE	Amperometry	0.4 µM - 7000 µM	0.36 µM	[6]
Cotinine	Ab-MIL-53(Fe)/Pt/GCE	DPV	-	0.0092 ng/mL	[7]
Phenol	Fe₂O₃/MIL-53(Fe)/rGO/GCE	LSV	0.5 µM - 600 µM	0.1 µM	[8]
Chloramphenicol	Ag-MgAC-MIL-53(Fe)/SPE	DPV	0.1 µM - 30 µM	0.1 µM	[3][9]
Flusilazole	Fe/Fe₂O₃@C (from MIL-53(Fe))	DPV	1.0 x 10⁻¹² M - 1.0 x 10⁻⁴ M	593 fM	[10]

Experimental Protocols

Protocol 1: Synthesis of MIL-53(Fe) via Hydrothermal Method

This protocol describes a common hydrothermal method for synthesizing MIL-53(Fe).[4][2]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (1,4-benzenedicarboxylic acid, H₂BDC)

• N,N-Dimethylformamide (DMF)

• Deionized (DI) water

• Ethanol

• Teflon-lined stainless steel autoclave

Procedure:

• Dissolve 3 mmol of FeCl₃·6H₂O and 3 mmol of H₂BDC in 65 mL of DMF in a beaker.

• Stir the mixture at room temperature for 30 minutes to ensure homogeneity.

• Transfer the resulting solution into a 100 mL Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120-150 °C) for a designated time (e.g., 8-24 hours). The reaction time can influence the particle size and crystallinity of the MIL-53(Fe).[4]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the solid product by centrifugation or filtration.

• Wash the product thoroughly with DMF and then ethanol several times to remove any unreacted precursors and solvent.

• Dry the final MIL-53(Fe) powder in a vacuum oven at 60 °C overnight.

Characterization: The synthesized MIL-53(Fe) should be characterized using techniques such as X-ray Diffraction (XRD) to confirm the crystal structure, Scanning Electron Microscopy (SEM) to observe the morphology and particle size, and Fourier-Transform Infrared (FTIR) spectroscopy to identify the functional groups.[5]

Caption: Workflow for the hydrothermal synthesis of MIL-53(Fe).

Protocol 2: Fabrication of MIL-53(Fe) Modified Electrode

This protocol details the modification of a Glassy Carbon Electrode (GCE) with the synthesized MIL-53(Fe).[4][2][11]

Materials:

• Synthesized MIL-53(Fe) powder

• Nafion solution (e.g., 0.5 wt%) or other suitable binder

• Ethanol or a mixture of ethanol and water

• Glassy Carbon Electrode (GCE)

• Alumina slurry (e.g., 0.3 and 0.05 µm)

• Deionized (DI) water

• Ultrasonic bath

Procedure:

• GCE Pre-treatment:

  • Polish the GCE surface with 0.3 µm and then 0.05 µm alumina slurry on a polishing cloth for 5 minutes each.

  • Rinse the electrode thoroughly with DI water.

  • Sonciate the GCE in DI water and then ethanol for 2-3 minutes each to remove any residual alumina particles.

  • Dry the GCE under a stream of nitrogen or at room temperature.

• Preparation of MIL-53(Fe) Suspension:

  • Disperse a specific amount of MIL-53(Fe) powder (e.g., 1-5 mg) in a solvent (e.g., 1 mL of ethanol or DMF).

  • Add a small volume of Nafion solution (e.g., 10-20 µL) to the suspension to act as a binder.

  • Sonciate the mixture for at least 30 minutes to form a homogeneous suspension.

• Electrode Modification:

  • Drop-cast a small, precise volume (e.g., 5-10 µL) of the MIL-53(Fe) suspension onto the pre-treated GCE surface.

  • Allow the solvent to evaporate completely at room temperature or under a gentle heat lamp. This results in the formation of a MIL-53(Fe) film on the GCE surface (denoted as MIL-53(Fe)/GCE).

Caption: Workflow for the fabrication of a MIL-53(Fe) modified electrode.

Protocol 3: Electrochemical Detection of an Analyte

This protocol provides a general procedure for the electrochemical detection of an analyte using the prepared MIL-53(Fe)/GCE. The example here focuses on Differential Pulse Voltammetry (DPV), a common technique for quantitative analysis.[4][7]

Materials and Equipment:

• MIL-53(Fe)/GCE (Working Electrode)

• Ag/AgCl electrode (Reference Electrode)

• Platinum wire or graphite rod (Counter Electrode)

• Electrochemical workstation (Potentiostat/Galvanostat)

• Electrochemical cell

• Supporting electrolyte solution (e.g., phosphate buffer saline (PBS) or acetate buffer solution (ABS))

• Analyte stock solution and standards of known concentrations

Procedure:

• Electrochemical Cell Setup:

  • Assemble the three-electrode system in the electrochemical cell containing a known volume of the supporting electrolyte.

• Pre-treatment/Activation (if necessary):

  • Run several cyclic voltammetry (CV) scans in the supporting electrolyte until a stable voltammogram is obtained. This can help activate the electrode surface.

• Accumulation Step (for trace analysis):

  • Immerse the MIL-53(Fe)/GCE in the electrolyte solution containing the analyte.

  • Apply a specific accumulation potential for a set duration with or without stirring to pre-concentrate the analyte on the electrode surface.

• DPV Measurement:

  • Set the DPV parameters on the electrochemical workstation, including the potential range, pulse amplitude, pulse width, and scan rate.

  • Run the DPV scan and record the voltammogram. The peak current is proportional to the analyte concentration.

• Calibration Curve:

  • Repeat steps 3 and 4 for a series of standard solutions with increasing analyte concentrations.

  • Plot the peak current versus the analyte concentration to construct a calibration curve.

• Sample Analysis:

  • Perform the DPV measurement on the unknown sample using the same optimized conditions.

  • Determine the concentration of the analyte in the sample by interpolating its peak current on the calibration curve.

Caption: General workflow for electrochemical detection using DPV.

Signaling Pathway and Detection Mechanism

The electrochemical sensing mechanism of MIL-53(Fe)-based sensors typically involves a few key steps. The porous structure of MIL-53(Fe) enhances the effective surface area of the electrode and facilitates the adsorption of the target analyte.[4][2] The iron centers in the MOF can act as catalytic sites, promoting the redox reaction of the analyte.[6] This electrocatalytic activity leads to an enhanced electrochemical signal (e.g., an increase in peak current in voltammetry), which is proportional to the concentration of the analyte. For some analytes, the interaction may also involve coordination with the metal centers or π-π stacking with the organic linkers.[3]

Caption: Signaling pathway for analyte detection with MIL-53(Fe).

Conclusion

MIL-53(Fe) is a highly promising material for the development of robust and sensitive electrochemical sensors. Its straightforward synthesis, stability, and versatile electrochemical properties make it suitable for a wide array of applications, including environmental monitoring, food safety analysis, and biomedical diagnostics. By following the protocols outlined in this document, researchers can effectively fabricate and utilize MIL-53(Fe)-based sensors for their specific analytical needs. Further enhancements in sensor performance can be achieved by creating composites of MIL-53(Fe) with other functional nanomaterials.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. [PDF] Metal-Organic Framework MIL-53(Fe): Synthesis, Electrochemical Characterization, and Application in Development of a Novel and Sensitive Electrochemical Sensor for Detection of Cadmium Ions in Aqueous Solutions | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Metal–organic framework MIL-53(Fe): facile microwave-assisted synthesis and use as a highly active peroxidase mimetic for glucose biosensing - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Antibody-assisted MIL-53(Fe)/Pt-based electrochemical biosensor for the detection of the nicotine metabolite cotinine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Efficient detection of flusilazole by an electrochemical sensor derived from MOF MIL-53(Fe) for food safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. discovery.researcher.life [discovery.researcher.life]

Application Notes and Protocols for MIL-53(Fe) in CO₂ Capture and Conversion

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials composed of metal ions or clusters coordinated to organic ligands. Among them, MIL-53(Fe), an iron-based MOF, has garnered significant attention for its potential in gas separation and catalysis, particularly for carbon dioxide (CO₂) capture and conversion.[1][2] This is attributed to its high surface area, tunable structure, non-toxic nature, and a unique "breathing" effect—a structural flexibility that responds to external stimuli like temperature, pressure, and the presence of guest molecules.[3][4] This document provides detailed application notes and experimental protocols for the synthesis, CO₂ capture, and catalytic conversion using MIL-53(Fe).

Data Presentation

Table 1: CO₂ Adsorption Properties of MIL-53(Fe) and Related Materials

Material	CO₂ Adsorption Capacity (mmol/g)	Pressure (bar)	Temperature (K)	Isosteric Heat of Adsorption (kJ/mol)	BET Surface Area (m²/g)	Reference
MIL-53(Fe)	8.6	40	298	58.7	25	[1]
MIL-53(Fe)	~3.0-3.5	1.8 - 6.2	303	20 - 35	-	[3]
MIL-53(Fe)	4.5	-	-	-	-	[5]
MIL-53(Al)	9.0	-	-	-	-	[5]
MIL-53(Al)	10.8	-	-	-	-	[5]
Amino-MIL-53(Al)	~2.3 (first plateau)	< 5	303	-	-	[6]
Amino-MIL-53(Al)	6.7 (second plateau)	> 13	303	-	-	[6]
MIL-53	1.42 (56 cc/g)	1	296	39	1519	[7]
MIL-53	1.61 (64 cc/g)	1	273	39	1519	[7][8]
Amino-MIL-53	1.21 (48 cc/g)	1	273	28	262	[7][8]

Table 2: Photocatalytic and Thermo-catalytic CO₂ Conversion using MIL-53 based Catalysts

Catalyst	Reaction Type	Product(s)	Conversion Rate/Yield	Selectivity	Reaction Conditions	Reference
NH₂-MIL-53(Fe)	Photocatalytic	CO	-	Superior selectivity to CO	Solvent-free, gas-solid interface	[9]
Fe-based MOFs (including MIL-53(Fe))	Photocatalytic	Formate	-	-	Visible light, sacrificial agent (TEOA)	[10][11]
Ni/MIL-53	Thermo-catalytic (Methanation)	CH₄	75.5% CO₂ conversion	93%	350 °C, CO₂:H₂ = 1:5.2, GHSV = 4650 h⁻¹	[12][13]
Ni/MIL-53-Al₂O₃	Thermo-catalytic (Methanation)	CH₄	88.8% CO₂ conversion	98%	350 °C, CO₂:H₂ = 1:5.2, GHSV = 4650 h⁻¹	[12][13]
MIL-100(Fe)	Thermo-catalytic	CO	-	-	500 K	[14]

Experimental Protocols

Protocol 1: Synthesis of MIL-53(Fe) via Solvothermal Method

This protocol is based on the solvothermal synthesis method reported for Fe-based MOFs.[1]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

Equipment:

• Teflon-lined stainless-steel autoclave

• Oven

• Centrifuge

• Vacuum oven

Procedure:

• Dissolve FeCl₃·6H₂O and H₂BDC in DMF in a molar ratio of 1:1.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a specified temperature (e.g., 150 °C) for a designated time (e.g., 12-24 hours).

• After cooling to room temperature, collect the solid product by centrifugation.

• Wash the product with DMF and then with ethanol to remove unreacted precursors and solvent molecules.

• Dry the final product in a vacuum oven at a suitable temperature (e.g., 100-150 °C) to obtain activated MIL-53(Fe).

Protocol 2: CO₂ Adsorption Measurement

This protocol outlines the general procedure for measuring CO₂ adsorption isotherms using a volumetric adsorption analyzer.

Equipment:

• Volumetric gas adsorption analyzer

• High-purity CO₂ and He gas

• Sample tube

• Heating mantle and temperature controller

Procedure:

• Activation: Place a known mass of the synthesized MIL-53(Fe) in a sample tube. Activate the sample by heating under vacuum at a specific temperature (e.g., 150 °C) for several hours to remove any guest molecules from the pores.

• Adsorption Measurement:

  • Cool the sample to the desired adsorption temperature (e.g., 273 K, 298 K).

  • Introduce a known amount of CO₂ gas into the analyzer's manifold.

  • Dose controlled amounts of CO₂ into the sample tube.

  • Allow the system to equilibrate after each dose and record the pressure. . Repeat the dosing until the desired pressure range is covered.

• Data Analysis: The amount of CO₂ adsorbed at each pressure point is calculated from the pressure changes in the manifold. The data is then used to construct the CO₂ adsorption isotherm.

Protocol 3: Photocatalytic CO₂ Reduction

This protocol describes a general setup for the photocatalytic reduction of CO₂.

Equipment:

• Gas-tight photoreactor (e.g., batch-type reaction system)

• Light source (e.g., 300 W Xenon lamp for visible light irradiation)

• Gas chromatograph (GC) equipped with TCD and FID detectors for product analysis

• Condensate circulating water filter to minimize photothermal effects

Procedure:

• Catalyst Preparation: Disperse a small amount of the photocatalyst (e.g., 2 mg of NH₂-MIL-53(Fe)) onto a support like a glass fiber film.[15]

• Reaction Setup:

  • Place the catalyst-coated film inside the photoreactor.

  • Purge the reactor with high-purity CO₂ (e.g., 80 kPa).[15]

  • If required, introduce a sacrificial agent (e.g., triethanolamine, TEOA).[11]

• Photoreaction:

  • Irradiate the reactor with the light source for a specific duration (e.g., 5 hours).[15]

  • Maintain a constant temperature using the circulating water filter.

• Product Analysis:

  • Periodically, or at the end of the reaction, collect gas samples from the reactor's headspace.

  • Analyze the gas products (e.g., CO, CH₄, H₂) using a gas chromatograph.[15]

  • Analyze liquid products (e.g., formate) using appropriate techniques like NMR or HPLC.

Visualizations

MIL-53(Fe) Synthesis Workflow

Caption: Workflow for the solvothermal synthesis of MIL-53(Fe).

CO₂ Capture and the "Breathing Effect" of MIL-53(Fe)

Caption: The "breathing" transition of MIL-53(Fe) during CO₂ capture.

General Pathway for Photocatalytic CO₂ Conversion

Caption: A simplified pathway for photocatalytic CO₂ reduction using MIL-53(Fe).

References

• 1. Synthesis, characterization, and CO2 adsorption properties of metal organic framework Fe-BDC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insights into the Stability and Activity of MIL-53(Fe) in Solar Photocatalytic Oxidation Processes in Water [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | In Search of the Reason for the Breathing Effect of MIL53 Metal-Organic Framework: An ab Initio Multiconfigurational Study [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Thermal Chemisorption and Reduction of Carbon Dioxide on UiO-66(Zr) and MIL-100(Fe) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Controlled Release of Ibuprofen using MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the loading of the non-steroidal anti-inflammatory drug (NSAID) ibuprofen into the metal-organic framework (MOF) MIL-53(Fe) for controlled release applications.

Introduction

Metal-organic frameworks (MOFs) are a class of porous crystalline materials composed of metal ions or clusters coordinated to organic ligands. Their high surface area, tunable pore size, and biocompatibility make them promising candidates for drug delivery systems. MIL-53(Fe), an iron-based MOF, is particularly noteworthy for its "breathing" effect, where its framework flexibility allows for the encapsulation and gradual release of guest molecules like pharmaceuticals. This document outlines the synthesis of MIL-53(Fe), the procedure for loading ibuprofen, and the protocol for in vitro controlled release studies.

Data Presentation

Table 1: Ibuprofen Loading in MIL-53(Fe)

Parameter	Value	Reference
Loading Method	Impregnation	[1]
Solvent for Loading	Hexane	[1]
Ibuprofen Loading Capacity (wt%)	~20 - 23.1%	[1]
Encapsulation Time	3 days	[1]

Table 2: In Vitro Ibuprofen Release from MIL-53(Fe)

Time (weeks)	Cumulative Release (%) in SBF (pH 7.4)	Reference
1	Slow and sustained release observed	[1]
2	Continued slow release	[1]
3	Near complete release	[1]

Note: The release kinetics of ibuprofen from MIL-53(Fe) are characterized by a very slow and sustained profile, extending up to three weeks in simulated body fluid (SBF). This prolonged release is attributed to the diffusion-controlled mechanism and the flexible nature of the MIL-53(Fe) framework, which adapts its pore size to the dimensions of the drug molecule, optimizing drug-matrix interactions.

Experimental Protocols

Synthesis of MIL-53(Fe)

This protocol describes the solvothermal synthesis of MIL-53(Fe).

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (1,4-benzenedicarboxylic acid, H₂BDC)

• N,N-Dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• In a beaker, dissolve 1.35 g of FeCl₃·6H₂O (or 2.02 g of Fe(NO₃)₃·9H₂O) and 0.83 g of terephthalic acid in 25 mL of DMF.

• Stir the mixture until a homogeneous solution is formed.

• Transfer the solution to a Teflon-lined autoclave.

• Seal the autoclave and heat it in an oven at 150 °C for 6-16 hours.[2][3]

• After cooling to room temperature, collect the yellow solid product by filtration or centrifugation.

• To remove unreacted precursors and solvent, wash the product thoroughly with DMF and then with ethanol.

• Dry the purified MIL-53(Fe) powder in an oven at 80 °C overnight.

• Characterize the synthesized MIL-53(Fe) using X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FT-IR) to confirm the crystalline structure and presence of functional groups.

Ibuprofen Loading into MIL-53(Fe)

This protocol details the impregnation method for loading ibuprofen into the synthesized MIL-53(Fe).

Materials:

• Synthesized and activated MIL-53(Fe)

• Ibuprofen

• Hexane

• Beaker

• Magnetic stirrer

Procedure:

• Activate the synthesized MIL-53(Fe) by heating at 150 °C under vacuum for 12 hours to remove any guest molecules from the pores.

• Prepare a solution of ibuprofen in hexane. The concentration will depend on the desired loading; a typical starting point is a 15 mg/mL solution.

• Disperse a known amount of activated MIL-53(Fe) in the ibuprofen-hexane solution. A common ratio is a 3:1 weight ratio of ibuprofen to MIL-53(Fe).

• Stir the suspension at room temperature for 3 days to allow for the diffusion and adsorption of ibuprofen into the pores of MIL-53(Fe).[1]

• Collect the ibuprofen-loaded MIL-53(Fe) (Ibu@MIL-53(Fe)) by filtration or centrifugation.

• Wash the product with fresh hexane to remove any surface-adsorbed ibuprofen.

• Dry the Ibu@MIL-53(Fe) under vacuum at room temperature.

• Determine the ibuprofen loading capacity using thermogravimetric analysis (TGA) or by dissolving a known amount of the loaded MOF in a suitable solvent and quantifying the ibuprofen concentration using UV-Vis spectroscopy.

In Vitro Ibuprofen Release Study

This protocol describes the procedure for evaluating the controlled release of ibuprofen from Ibu@MIL-53(Fe) in a simulated physiological environment.

Materials:

• Ibu@MIL-53(Fe)

• Phosphate-buffered saline (PBS) at pH 7.4 (for physiological conditions) and pH 5.5 (to simulate an acidic tumor microenvironment)

• Dialysis membrane (if required)

• Shaking incubator or water bath

• UV-Vis spectrophotometer

Procedure:

• Disperse a known amount of Ibu@MIL-53(Fe) in a known volume of PBS (pH 7.4 or 5.5) in a sealed container.

• Place the container in a shaking incubator or water bath maintained at 37 °C.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours, and then daily for up to 3 weeks), withdraw a small aliquot of the release medium.

• To maintain a constant volume, replace the withdrawn aliquot with an equal volume of fresh PBS.

• Centrifuge the collected aliquots to remove any suspended particles.

• Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the maximum absorbance wavelength of ibuprofen (typically around 221 nm in PBS).[4]

• Calculate the concentration of released ibuprofen using a pre-established calibration curve of ibuprofen in the corresponding PBS solution.

• Calculate the cumulative percentage of ibuprofen released at each time point using the following formula:

  Cumulative Release (%) = (Concentration of Ibuprofen at time t / Initial amount of Ibuprofen in MOF) x 100

• Plot the cumulative release percentage as a function of time to obtain the release profile.

Visualizations

Caption: Experimental workflow for the synthesis of MIL-53(Fe), loading of ibuprofen, and in vitro release study.

Caption: Key factors influencing the controlled release of ibuprofen from the MIL-53(Fe) framework.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. rjptonline.org [rjptonline.org]

Application Notes and Protocols: Synthesis and Drug Delivery Applications of MIL-53(Fe)/Graphene Oxide Composites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and application of MIL-53(Fe)/graphene oxide (GO) composites, with a specific focus on their use as a platform for drug delivery. The detailed protocols and data presented herein are intended to serve as a valuable resource for researchers and professionals in materials science, chemistry, and pharmaceutical development.

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. MIL-53(Fe), an iron-based MOF, has garnered significant attention due to its flexible framework, high stability, and biocompatibility.[1] The incorporation of graphene oxide (GO) into the MIL-53(Fe) structure results in a composite material with enhanced properties, including increased surface area and improved stability, making it a promising candidate for various applications, notably in drug delivery systems.[2] The synergistic effect between the high porosity of MIL-53(Fe) and the large surface area and functional groups of GO can lead to high drug loading capacities and controlled, stimuli-responsive drug release.[2][3]

Synthesis of MIL-53(Fe)/GO Composites

A widely adopted and effective method for the synthesis of MIL-53(Fe)/GO composites is the one-step hydrothermal or solvothermal method. This approach involves the in-situ crystallization of MIL-53(Fe) in the presence of a GO dispersion.

Experimental Protocol: One-Step Hydrothermal Synthesis

This protocol outlines the direct growth of MIL-53(Fe) on GO sheets.

Materials:

• Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (1,4-benzenedicarboxylic acid, H₂BDC)

• Graphene oxide (GO)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Acetone

• Methanol

Equipment:

• Teflon-lined stainless-steel autoclave

• Magnetic stirrer with heating plate

• Centrifuge

• Oven

Procedure:

• Prepare the Precursor Solution: In a beaker, dissolve 4.11 g of Fe(NO₃)₃·9H₂O and 3.39 g of terephthalic acid in 150 mL of DMF. Stir the mixture until a clear solution is obtained.[1]

• Disperse Graphene Oxide: Add 0.5 g of previously synthesized graphene oxide to the precursor solution.[1] Vigorously stir the mixture to ensure a homogeneous dispersion of GO.

• Hydrothermal Reaction: Transfer the resulting mixture into a Teflon-lined autoclave. Seal the autoclave and heat it in an oven at 150 °C for 16 hours.[1]

• Product Collection and Washing: After the reaction, allow the autoclave to cool down to room temperature. Collect the black solid product by centrifugation.

• Purification: To remove unreacted precursors and solvent, wash the product sequentially with deionized water and acetone. Then, wash the solid twice with 95% methanol.[1]

• Drying: Dry the final MIL-53(Fe)/GO composite in an oven at 80 °C for 12 hours.[1]

Synthesis Workflow

Synthesis workflow for MIL-53(Fe)/GO composites.

Characterization Data

The successful synthesis of MIL-53(Fe)/GO composites can be confirmed through various characterization techniques. The table below summarizes typical quantitative data obtained for the composite in comparison to the parent MIL-53(Fe).

Property	MIL-53(Fe)	MIL-53(Fe)/GO Composite	Reference(s)
BET Surface Area (m²/g)	~10 - 60	~80 - 270	[4]
Total Pore Volume (cm³/g)	~0.02 - 0.1	~0.1 - 0.25	[4]
Micropore Volume (cm³/g)	~0.05	~0.12	[4]
Fe²⁺ Content (%)	~12	~33	[1]
Fe³⁺ Content (%)	~88	~67	[1]

Application in Drug Delivery

MIL-53(Fe)/GO composites are promising candidates for controlled drug delivery due to their high drug loading capacity and pH-responsive release properties. The acidic microenvironment of tumor tissues can trigger the release of encapsulated drugs, offering a targeted therapeutic approach.[2][3]

Experimental Protocol: Drug Loading (Immersion Method)

This protocol is adapted from studies on MIL-53(Fe) and is applicable for loading drugs like Ibuprofen and Doxorubicin into MIL-53(Fe)/GO composites.[5]

Materials:

• MIL-53(Fe)/GO composite

• Drug (e.g., Ibuprofen, Doxorubicin hydrochloride)

• Solvent (e.g., Ethanol for Ibuprofen, Deionized water for Doxorubicin)

• Phosphate-buffered saline (PBS)

Equipment:

• Vials or flasks

• Orbital shaker or magnetic stirrer

• Centrifuge

• UV-Vis spectrophotometer

Procedure:

• Prepare Drug Solution: Prepare a stock solution of the drug in the appropriate solvent at a known concentration (e.g., 1 mg/mL).

• Immersion: Disperse a known amount of the MIL-53(Fe)/GO composite (e.g., 20 mg) in a specific volume of the drug solution (e.g., 10 mL).

• Incubation: Seal the vial and agitate the mixture on an orbital shaker at room temperature for 24-48 hours to reach equilibrium.

• Separation: Separate the drug-loaded composite from the solution by centrifugation.

• Quantification of Loaded Drug: Carefully collect the supernatant and measure the concentration of the remaining drug using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength.

• Calculation of Loading Capacity: The amount of loaded drug can be calculated using the following formula: Loading Capacity (mg/g) = [(Initial Drug Mass - Final Drug Mass in Supernatant) / Mass of Composite]

Experimental Protocol: In Vitro Drug Release Study

This protocol describes a typical in vitro drug release experiment under different pH conditions.

Materials:

• Drug-loaded MIL-53(Fe)/GO composite

• Phosphate-buffered saline (PBS) at different pH values (e.g., pH 7.4 for physiological conditions and pH 5.5 for tumor microenvironment)

Equipment:

• Dialysis tubing (with appropriate molecular weight cut-off)

• Beakers or flasks

• Thermostatic shaker or water bath

• UV-Vis spectrophotometer

Procedure:

• Preparation: Disperse a known amount of the drug-loaded composite in a small volume of the release medium and place it inside a dialysis bag.

• Release Study: Place the dialysis bag in a larger volume of the release medium (e.g., 50 mL of PBS at pH 7.4 or 5.5) in a beaker.

• Incubation: Keep the setup in a thermostatic shaker at 37 °C.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48, 72 hours), withdraw a small aliquot of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Quantification: Measure the concentration of the released drug in the collected aliquots using a UV-Vis spectrophotometer.

• Data Analysis: Calculate the cumulative percentage of drug released at each time point.

Drug Delivery Logical Workflow

Logical workflow for drug delivery application.

Quantitative Data for Drug Delivery

The following table summarizes representative quantitative data for drug loading and release using MIL-53(Fe) as a reference, which can be expected to be similar or enhanced for the MIL-53(Fe)/GO composite.

Drug	Host Material	Loading Capacity (mg/g)	Release Conditions	Cumulative Release (%)	Reference(s)
Ibuprofen	MIL-53(Fe)	~372	pH 7.4	Slower release	[5]
Doxorubicin	MIL-53(Fe)	High loading reported	pH 7.4 (physiological) vs. pH 5.2 (tumor)	~33% at pH 7.4 (72h)	[6]
~80% at pH 5.2 (72h)	[6]

Signaling Pathway for pH-Responsive Drug Release

The controlled release of drugs from MIL-53(Fe)/GO in a tumor microenvironment is primarily triggered by the lower pH. The acidic conditions lead to the protonation of functional groups and can cause a partial degradation of the MOF structure, facilitating the diffusion of the encapsulated drug.

References

• 1. mdpi.com [mdpi.com]
• 2. pH-triggered drug release from a nanosized metal–organic framework/graphene oxide composite [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of the adsorption and removal of Sb(iii) by MIL-53(Fe)/GO using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tuning Crystal Structures of Iron-Based Metal–Organic Frameworks for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: MIL-53(Fe) as a Heterogeneous Catalyst for Organic Synthesis

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands.[1] Among the vast family of MOFs, MIL-53(Fe), an iron-based MOF, has garnered significant attention as a robust and versatile heterogeneous catalyst.[2][3] It is composed of FeO₄(OH)₂ octahedra clusters linked by 1,4-benzenedicarboxylate (BDC) linkers.[4] Its unique characteristics, including a high surface area, tunable porosity, excellent thermal and chemical stability, and the presence of catalytically active iron sites, make it a promising candidate for a wide range of applications in organic synthesis.[1][3]

This document provides detailed application notes and experimental protocols for the synthesis, characterization, and utilization of MIL-53(Fe) as a heterogeneous catalyst in various organic transformations, including oxidation, condensation, and Friedel-Crafts reactions.

Synthesis and Activation of MIL-53(Fe)

The most common and reliable method for synthesizing MIL-53(Fe) is the solvothermal method.[3] This process involves heating a mixture of an iron salt and the organic linker in a high-boiling point solvent under pressure.

Protocol 1: Solvothermal Synthesis of MIL-53(Fe)

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC or TPA)

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Deionized water

Procedure:

• In a beaker, dissolve 10 mmol (2.7 g) of FeCl₃·6H₂O and 10 mmol (1.66 g) of H₂BDC in 50 mL of DMF.[4]

• Stir the mixture at room temperature for 30 minutes to ensure homogeneity.[4]

• Transfer the resulting mixture into a 125 mL Teflon-lined stainless steel autoclave.[4]

• Seal the autoclave and place it in a programmable oven. Heat the autoclave to 150 °C at a rate of 20 °C/min and maintain this temperature for 15-65 hours.[1][4]

• After the reaction, allow the autoclave to cool down naturally to room temperature.

• Collect the resulting yellow powder by filtration or centrifugation.

• To remove unreacted precursors and residual DMF, wash the product thoroughly with fresh DMF, followed by methanol (150 mL) and deionized water (150 mL).[1]

• Suspend the washed solid in fresh deionized water and stir overnight.[1]

• Collect the purified MIL-53(Fe) by filtration and dry it in a vacuum oven at 170 °C for 12 hours to activate the catalyst by removing guest molecules from the pores.[1]

• Store the activated catalyst in a desiccator until use.

Table 1: Summary of Selected Synthesis Conditions for MIL-53(Fe)

Iron Source	Linker	Solvent	Temperature (°C)	Time (h)	Key Finding/Application	Reference
FeCl₃·6H₂O	H₂BDC	DMF	150	65	Successful synthesis for photocatalytic oxidation studies.	[4]
FeCl₃·6H₂O	TPA	DMF	150	5	Optimal for best crystal structure and catalytic activity in persulfate activation.	[1]
FeCl₃·6H₂O	H₂BDC	DMF	130	12	In-situ growth on carbon felt for photocatalytic membranes.	[5]
Fe(NO₃)₃·9H₂O	H₂BDC	DMF	120 - 180	-	Synthesis at 180°C yielded highest crystallinity for methylene blue degradation.	[6]

Characterization of MIL-53(Fe)

Proper characterization is crucial to confirm the successful synthesis of the desired MIL-53(Fe) structure.

• X-ray Diffraction (XRD): Used to confirm the crystalline structure. Characteristic peaks for hydrated MIL-53(Fe) are expected at 2θ values of approximately 9.2°, 12.6°, 17.6°, 18.5°, and 25.4°.[1][4]

• Fourier-Transform Infrared Spectroscopy (FTIR): Confirms the presence of the BDC linker and its coordination to the iron centers. Characteristic bands appear around 1605 cm⁻¹ and 1389 cm⁻¹ (asymmetric and symmetric stretching of carboxylate groups), 748 cm⁻¹ (C-H bending of the aromatic ring), and 555 cm⁻¹ (Fe-O bond).[7]

• Scanning Electron Microscopy (SEM): Reveals the morphology and particle size of the synthesized crystals.[6]

• N₂ Adsorption-Desorption (BET Analysis): Determines the specific surface area and porosity of the material. BET surface areas for MIL-53(Fe) can range from ~20 to over 88 m²/g depending on synthesis and activation conditions.[7][8]

Applications in Organic Synthesis

MIL-53(Fe) serves as an efficient catalyst for various organic reactions, primarily leveraging the Lewis acidity and redox properties of its iron centers.

MIL-53(Fe) is highly effective in activating oxidants like hydrogen peroxide (H₂O₂) and persulfate (PS) to generate reactive oxygen species (ROS) for the degradation of organic pollutants, a process often enhanced by visible light.[2][4][8] This is particularly relevant for wastewater treatment and the synthesis of fine chemicals through selective oxidation.

Protocol 2: General Procedure for Fenton-like Oxidation of Phenol

Materials:

• Activated MIL-53(Fe) catalyst

• Phenol (or other organic substrate)

• Hydrogen Peroxide (H₂O₂, 30%)

• Deionized water

• pH adjustment solutions (e.g., dilute H₂SO₄ or NaOH)

Procedure:

• Prepare a 100 mL aqueous solution of the organic substrate (e.g., 25 mg/L phenol).[4]

• Adjust the initial pH of the solution to the desired value (e.g., pH 4-5) using dilute acid or base.[4]

• Add the MIL-53(Fe) catalyst to the solution (e.g., 0.6 g/L).[4]

• Stir the suspension in the dark for a period (e.g., 30-60 min) to reach adsorption-desorption equilibrium.

• Initiate the reaction by adding the oxidant (e.g., 10 mM H₂O₂).[4]

• For photocatalytic reactions, irradiate the suspension using a suitable light source (e.g., simulated solar radiation or a visible light lamp).[5]

• Collect aliquots of the reaction mixture at regular intervals. Filter the catalyst out using a 0.22 µm syringe filter.

• Analyze the filtrate using a suitable analytical technique (e.g., HPLC or UV-Vis spectroscopy) to determine the concentration of the substrate and monitor the reaction progress.

Table 2: Catalytic Performance of MIL-53(Fe) in Oxidation Reactions

Substrate	Oxidant	Catalyst Loading	Conditions	Time (min)	Conversion/Removal	Reference
Phenol	H₂O₂	0.6 g/L	pH 4-5, 10 mM H₂O₂, dark	120	~100%	[4]
Phenol	H₂O₂	0.6 g/L	pH 4-5, 10 mM H₂O₂, solar sim.	60	~100%	[4]
Orange G	PS	-	pH 2.5	120	98%	[2]
Rhodamine B	H₂O₂	-	pH 4	90	~100%	[8]
Methylene Blue	H₂O₂	-	pH 4	120	~100%	[8]

MIL-53(Fe) can act as an efficient Lewis acid catalyst for one-pot multi-component reactions, which are highly valued in drug discovery and organic synthesis for their efficiency and atom economy.

Protocol 3: One-Pot Synthesis of Pyrano[2,3-c]pyrazoles

Materials:

• Substituted aldehyde

• Malononitrile

• Ethyl acetoacetate

• Hydrazine hydrate

• Activated MIL-53(Fe)

• Ethanol

Procedure:

• In a round-bottom flask, combine the aldehyde (1 mmol), malononitrile (1 mmol), ethyl acetoacetate (1 mmol), and hydrazine hydrate (1 mmol) in 10 mL of ethanol.[9]

• Add a catalytic amount of MIL-53(Fe) to the mixture.

• Stir the reaction mixture at room temperature.[9]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the catalyst from the reaction mixture.

• Wash the catalyst with ethanol for reuse.

• Evaporate the solvent from the filtrate under reduced pressure.

• Recrystallize the crude product from ethanol to obtain the pure pyrano[2,3-c]pyrazole derivative.

Table 3: Catalytic Performance of MIL-53(Fe) in Pyrano[2,3-c]pyrazole Synthesis

Aldehyde	Time (min)	Yield (%)	Reference
Benzaldehyde	15	95	[9]
4-Chlorobenzaldehyde	10	98	[9]
4-Nitrobenzaldehyde	10	97	[9]
4-Methoxybenzaldehyde	20	94	[9]

The Lewis acidic iron sites in MIL-53(Fe) are also capable of catalyzing Friedel-Crafts reactions. To enhance its acidity and performance, it can be used as a support for stronger acids like phosphomolybdic acid (PMA).

Protocol 4: Friedel-Crafts C-Acylation of para-fluorophenol

Materials:

• PMA@MIL-53(Fe) catalyst

• para-fluorophenol

• Acylating agent (e.g., acetyl chloride)

• Solvent (if required)

Procedure:

• This protocol uses a modified catalyst where phosphomolybdic acid (PMA) is encapsulated within MIL-53(Fe).[10]

• In a reaction vessel, add para-fluorophenol and the PMA@MIL-53(Fe) catalyst (e.g., 115 mg of catalyst with 5.11 wt% PMA).[10]

• Add the acylating agent to the mixture.

• Stir the reaction for the specified time (e.g., 30 minutes) at the optimal temperature.[10]

• After the reaction, separate the catalyst by filtration.

• Work up the reaction mixture as required to isolate the acylated product.

• Analyze the product by GC, GC-MS, or NMR to confirm its structure and determine the yield.

Table 4: Catalytic Performance in Friedel-Crafts Acylation

Reaction	Catalyst	Time (min)	Temperature (°C)	Yield (%)	Reference
C-acylation of para-fluorophenol	PMA@MIL-53(Fe)	30	-	>95	[10]
Alkylation of Benzene with Ethanol	MIL-53(Al-Li)	-	200	75 (EB sel.)	[11][12]
Acylation of 2-methylindole with benzoyl chloride	MIL-53(Al)@SiO₂@Fe₃O₄	8 h	25	~81 (sel.)	[13]

Note: Data for Al-based MIL-53 is included for comparison in Friedel-Crafts reactions.

Catalyst Reusability and Stability

A key advantage of MIL-53(Fe) is its heterogeneity, which allows for easy separation and recycling.

Protocol 5: Catalyst Recovery and Reuse

• After the reaction, separate the MIL-53(Fe) catalyst from the reaction mixture by filtration or centrifugation.

• Wash the recovered catalyst thoroughly with the solvent used in the reaction (e.g., ethanol) to remove any adsorbed products or reactants.[9]

• Wash with a lower boiling point solvent like acetone to facilitate drying.

• Dry the catalyst in a vacuum oven at an appropriate temperature (e.g., 100-150 °C) to remove residual solvent and reactivate it for the next cycle.

• The reactivated catalyst can then be used in subsequent reaction runs. MIL-53(Fe) has been shown to be reusable for six or more cycles without a significant loss of activity in certain reactions.[2][9]

Stability Considerations: While generally stable, the stability of MIL-53(Fe) can be affected by reaction conditions. It exhibits good stability in water at acidic pH (e.g., pH 4) but can undergo hydrolysis under alkaline conditions.[4] Leaching of iron can occur in highly acidic environments (e.g., pH < 3), which may contribute to a homogeneous catalytic effect.[2] It is crucial to analyze the reaction filtrate for leached iron (e.g., by AAS or ICP) to confirm the truly heterogeneous nature of the catalysis.[8]

Conclusion

MIL-53(Fe) is a highly versatile and efficient heterogeneous catalyst for a range of organic transformations. Its straightforward solvothermal synthesis, robust nature, and the catalytic activity of its iron centers make it an attractive alternative to traditional homogeneous catalysts. The protocols and data presented here demonstrate its utility in oxidation, condensation, and Friedel-Crafts reactions, highlighting its potential for applications in fine chemical synthesis, pharmaceuticals, and environmental remediation. The ease of recovery and excellent reusability further underscore its value in developing more sustainable and cost-effective chemical processes.

References

• 1. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 7. aaqr.org [aaqr.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. MIL‐53(Fe) Metal–Organic Frameworks (MOFs) as an Efficient and Reusable Catalyst for the One‐Pot Four‐Component Synthes… [ouci.dntb.gov.ua]
• 10. RSM optimization of Friedel–Crafts C-acylation of para-fluorophenol over the catalysis of phosphomolybdic acid encapsulated in MIL-53 (Fe) metal organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Photocatalytic Removal of Rhodamine B using MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials that have garnered significant attention for their potential in various applications, including catalysis. MIL-53(Fe), an iron-based MOF, is particularly noted for its stability, non-toxicity, and excellent absorption of visible light.[1] These properties make it a promising photocatalyst for the degradation of organic pollutants in wastewater, such as Rhodamine B (RhB), a widely used and potentially harmful dye.[2] This document provides detailed protocols for the synthesis of MIL-53(Fe) and its application in the photocatalytic removal of Rhodamine B, along with a summary of relevant performance data.

Data Presentation

The photocatalytic efficiency of MIL-53(Fe) and its composites in the degradation of Rhodamine B is influenced by several experimental parameters. The following tables summarize key quantitative data from various studies to provide a comparative overview.

Catalyst	RhB Initial Conc. (mg/L)	Catalyst Dosage (mg)	Light Source	H₂O₂ Conc. (mmol/L)	Time (min)	Degradation Efficiency (%)	Rate Constant (k) (min⁻¹)	Reference
MIL-53(Fe)@CF	1	150	300W Xe arc lamp	1	120	98.8	0.03635	[3]
NiFe₂O₄/MIL-53(Fe)	N/A	N/A	Visible Light	N/A	180	95.18	N/A	[4]
MIL-53(Fe)	N/A	N/A	Visible Light	N/A	180	82.87	N/A	[4]
AgI/MIL-53(Fe)	N/A	N/A	Visible Light	N/A	180	~100	N/A	[5]
M/Fe-MOF (M=Co, Cu, Mg)	N/A	N/A	N/A	Present	120	85-92	N/A	[6]
g-C₃N₄/MIL-53(Fe)	20	300 mg/L	LED Visible Light	N/A (with Na₂S₂O₈)	N/A	>99	N/A	[7]

Note: "N/A" indicates that the specific data was not provided in the cited source.

Experimental Protocols

Synthesis of MIL-53(Fe) via Solvothermal Method

This protocol describes a general procedure for the synthesis of MIL-53(Fe) adapted from various literature sources.[1][3][8][9]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• 1,4-Benzenedicarboxylic acid (H₂BDC, terephthalic acid)

• N,N-Dimethylformamide (DMF)

• Methanol

• Deionized (DI) water

Procedure:

• Dissolve 2.7 g (10 mmol) of FeCl₃·6H₂O and 1.66 g (10 mmol) of H₂BDC in 50-60 mL of DMF in a beaker.[1][8]

• Stir the mixture at room temperature for approximately 30 minutes until a homogeneous and transparent solution is formed.[1][8]

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a temperature between 130°C and 150°C for 12 to 15 hours.[3][8][9] The optimal synthesis temperature has been reported to be 150°C.[9]

• After cooling to room temperature, collect the resulting powder by filtration or centrifugation.

• Wash the product with DI water and then immerse it in methanol for 24 hours to remove any unreacted reagents.[3]

• Dry the final MIL-53(Fe) product in an oven at 80°C for 12 hours.[3]

Photocatalytic Degradation of Rhodamine B

This protocol outlines the experimental setup for evaluating the photocatalytic activity of MIL-53(Fe) in the degradation of Rhodamine B.

Materials and Equipment:

• Synthesized MIL-53(Fe) catalyst

• Rhodamine B (RhB) stock solution

• Deionized (DI) water

• Pyrex glass reactor

• Visible light source (e.g., 300W Xe arc lamp)[3]

• Magnetic stirrer

• UV-Vis spectrophotometer

• (Optional) Hydrogen peroxide (H₂O₂)

Procedure:

• Prepare a 100 mL aqueous solution of Rhodamine B at the desired concentration (e.g., 1 mg/L) in the Pyrex reactor.[3]

• Adjust the pH of the solution if necessary (an optimal pH of 4.5 has been reported).[3]

• Add a specific amount of the MIL-53(Fe) catalyst (e.g., 150 mg) to the RhB solution.[3]

• Stir the mixture in the dark for a period (e.g., 80 minutes) to allow for adsorption-desorption equilibrium to be reached between the catalyst and the dye.[3]

• (Optional) Add an electron acceptor such as H₂O₂ (e.g., to a final concentration of 1 mmol/L) to enhance the degradation process.[3]

• Position the reactor under the visible light source and begin irradiation while continuously stirring the solution.

• At regular time intervals, withdraw aliquots of the solution.

• Centrifuge or filter the withdrawn samples to remove the catalyst particles.

• Measure the concentration of Rhodamine B in the supernatant using a UV-Vis spectrophotometer by monitoring the absorbance at its characteristic wavelength (around 554 nm).

• The degradation efficiency can be calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Rhodamine B degradation.

Proposed Photocatalytic Mechanism

Caption: Photocatalytic degradation mechanism of Rhodamine B.

Concluding Remarks

MIL-53(Fe) demonstrates high efficiency as a photocatalyst for the degradation of Rhodamine B under visible light, particularly with the addition of an oxidant like hydrogen peroxide. The synthesis of MIL-53(Fe) is straightforward, utilizing common and relatively inexpensive precursors. The provided protocols offer a standardized methodology for researchers to investigate and utilize this promising material for environmental remediation applications. Further optimization of reaction conditions and the development of composite materials may lead to even greater photocatalytic performance. The stability and reusability of MIL-53(Fe) are also important factors, with some studies showing only a minor decrease in efficiency after multiple cycles.[3]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Photocatalytic degradation of Rhodamine B in aqueous phas... [degruyterbrill.com]
• 7. eprints.lqdtu.edu.vn [eprints.lqdtu.edu.vn]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Removal of Disinfection By-products in Water Using MIL-53(Fe)

Introduction

Disinfection by-products (DBPs) are a class of chemical compounds formed during water disinfection processes when disinfectants like chlorine react with natural organic matter present in the water. Long-term exposure to certain DBPs has been linked to adverse health effects, making their removal from drinking water a critical concern. Metal-Organic Frameworks (MOFs), a class of porous crystalline materials, have emerged as promising candidates for water purification due to their high surface area, tunable porosity, and active sites. This document provides detailed application notes and protocols for the use of the iron-based MOF, MIL-53(Fe), in the removal of DBPs from water.

Synthesis of MIL-53(Fe)

A reliable method for synthesizing MIL-53(Fe) is crucial for its application in water treatment. The following solvothermal and hydrothermal protocols have been adapted from established literature.[1][2][3][4][5][6]

Solvothermal Synthesis Protocol

This method yields crystalline MIL-53(Fe) with a high surface area.

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• 1,4-Benzenedicarboxylic acid (H₂BDC; also known as terephthalic acid)

• N,N-Dimethylformamide (DMF)

• Methanol

• Deionized water

• Teflon-lined stainless-steel autoclave

Procedure:

• In a beaker, dissolve 3 mmol of FeCl₃·6H₂O and 3 mmol of H₂BDC in 65 mL of DMF.

• Stir the mixture at room temperature until a homogenous solution is formed.

• Transfer the solution to a 100 mL Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 150 °C for 15 hours.

• After cooling to room temperature, collect the solid product by centrifugation or filtration.

• Wash the product thoroughly with DMF and then methanol to remove unreacted precursors and solvent molecules.

• Dry the final product in a vacuum oven at 80-100 °C for several hours.

Hydrothermal Synthesis Protocol

This method is an alternative to the solvothermal route and uses water as the primary solvent.

Materials:

• Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) or Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylformamide (DMF) (optional, as a modulator)

• Deionized water

• Teflon-lined stainless-steel autoclave

Procedure:

• Prepare a mixture of the iron salt and H₂BDC in a molar ratio of 1:1 in deionized water. A small amount of DMF can be added to aid in the dissolution and crystal growth.

• Stir the mixture vigorously to ensure homogeneity.

• Transfer the mixture to a Teflon-lined autoclave and heat at a temperature between 120 °C and 180 °C for 12 to 24 hours.[1]

• Follow the same collection, washing, and drying steps as described in the solvothermal protocol.

Characterization of MIL-53(Fe)

Proper characterization is essential to confirm the synthesis of the desired material. Key techniques include:

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure. Characteristic peaks for MIL-53(Fe) are typically observed at 2θ values of approximately 9.2°, 9.7°, 18.5°, and 27.9°.[1]

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the synthesized crystals.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups and confirm the coordination between the iron centers and the dicarboxylate linkers.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore size distribution.

Removal of Disinfection By-products: Protocols and Performance

MIL-53(Fe) and its composites can remove DBPs through two primary mechanisms: adsorption and electrochemical degradation .

Adsorptive Removal of DBPs

While specific data on the adsorption of a wide range of DBPs on pristine MIL-53(Fe) is limited in the current literature, the following protocol for batch adsorption studies can be employed. This protocol is adapted from general procedures for organic pollutant removal by MOFs.[7][8][9]

Experimental Protocol for Batch Adsorption Studies:

• Preparation of DBP Solutions: Prepare stock solutions of target DBPs (e.g., trihalomethanes like chloroform, bromoform; and haloacetic acids like dichloroacetic acid, trichloroacetic acid) in deionized water. Prepare working solutions of desired concentrations by diluting the stock solution.

• Adsorption Experiment:

  • Add a known mass of activated MIL-53(Fe) to a series of flasks containing a fixed volume of the DBP working solution.

  • Agitate the flasks at a constant speed and temperature for a predetermined time to reach equilibrium.

  • At different time intervals, withdraw samples, and separate the MIL-53(Fe) from the solution by centrifugation or filtration.

• Analysis: Analyze the concentration of the DBP in the supernatant using appropriate analytical techniques such as gas chromatography (GC) with an electron capture detector (ECD) for THMs or liquid chromatography-mass spectrometry (LC-MS) for HAAs.

• Data Calculation:

  • Removal Efficiency (%): ((C₀ - Cₑ) / C₀) * 100, where C₀ is the initial concentration and Cₑ is the equilibrium concentration.

  • Adsorption Capacity (qₑ, mg/g): ((C₀ - Cₑ) * V) / m, where V is the volume of the solution (L) and m is the mass of the adsorbent (g).

Note: The adsorption capacity of MIL-53(Al) for dichloromethane and trichloromethane has been reported, suggesting that MIL-53 structured MOFs have the potential for adsorbing halogenated organic compounds.[10] Further research is needed to quantify the adsorption performance of MIL-53(Fe) for a broader range of DBPs.

Electrochemical Degradation of DBPs

A novel approach for DBP removal involves the use of a MIL-53(Fe)-based composite electrode in an electrochemical reduction process. A study demonstrated the efficient dechlorination of several DBPs using a MIL-53(Fe)@C magnetic composite electrode.[1]

Experimental Protocol for Electrochemical Degradation:

• Electrode Preparation: Synthesize a MIL-53(Fe)@C composite by pyrolyzing MIL-53(Fe) at high temperatures (e.g., 800 °C) and immobilize it on a cathode (e.g., a neodymium magnet).[1]

• Electrochemical Cell Setup: Place the prepared cathode and an anode in an electrochemical cell containing the DBP-contaminated water with a supporting electrolyte (e.g., Na₂SO₄).

• Degradation Process: Apply a constant current density across the electrodes. Collect samples at various time intervals.

• Analysis: Analyze the DBP concentration in the collected samples as described in the adsorption protocol.

Quantitative Data for DBP Removal by Electrochemical Degradation:

The following tables summarize the removal efficiencies of various DBPs using a MIL-53(Fe)@C composite electrode under different experimental conditions.[1]

Table 1: Effect of Pyrolysis Temperature on TCAA Removal [1]

Catalyst	Removal Efficiency (%) after 8h
Bare Neodymium Magnet	76.75
MIL-53(Fe)@C/400	Slightly enhanced
MIL-53(Fe)@C/600	87.29
MIL-53(Fe)@C/800	96.58
Conditions: Initial TCAA concentration, current density, and pH were kept constant.

Table 2: Effect of pH on TCAA Removal [1]

pH	Removal Efficiency (%) after 8h
3	96.94
5	96.87
9	86.44
11	79.10
Conditions: MIL-53(Fe)@C/800 catalyst, constant initial TCAA concentration and current density.

Table 3: Removal of Various Chlorinated DBPs [1]

Disinfection By-product	Removal Efficiency (%)	Time (h)
Trichloroacetaldehyde (TCA)	> 93.72	2
Trichloroacetone (TCP)	> 93.72	2
Trichloroacetic Acid (TCAA)	> 87.16	6
Trichloroacetonitrile (TCAN)	> 87.16	6
Trichloromethane (TCM)	> 87.16	6
Conditions: MIL-53(Fe)@C-MAG electrode under optimized conditions.

Visualizing the Process

The following diagrams, generated using Graphviz (DOT language), illustrate the key experimental workflows.

Synthesis workflow for MIL-53(Fe).

Experimental workflow for DBP adsorption.

Workflow for electrochemical degradation.

Concluding Remarks

MIL-53(Fe) demonstrates significant potential for the removal of disinfection by-products from water. While the electrochemical degradation of DBPs using MIL-53(Fe) composites has shown high removal efficiencies for several chlorinated compounds, further research into the adsorptive capabilities of pristine MIL-53(Fe) for a wider range of DBPs, including trihalomethanes and various haloacetic acids, is warranted. The protocols outlined in this document provide a solid foundation for researchers and scientists to explore and optimize the application of MIL-53(Fe) in water purification technologies.

References

• 1. Novel MIL-53(Fe)@C Magnetic Composite Electrode for Efficient Dechlorination of Disinfection By-Product Trichloroacetic Acid in Water Treatment [mdpi.com]
• 2. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation | MDPI [mdpi.com]
• 3. [PDF] Synthesis of MIL-53(Fe) Metal-Organic Framework Material and Its Application as a Catalyst for Fenton-Type Oxidation of Organic Pollutants | Semantic Scholar [semanticscholar.org]
• 4. Design of Metal-Organic Polymers MIL-53(M3+): Preparation and Characterization of MIL-53(Fe) and Graphene Oxide Composite | MDPI [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Solvothermal synthesis of MIL–53(Fe) hybrid magnetic composites for photoelectrochemical water oxidation and organic pollutant photodegradation under visible light - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scholarsarchive.library.albany.edu [scholarsarchive.library.albany.edu]
• 9. researchgate.net [researchgate.net]
• 10. aaqr.org [aaqr.org]

Application Notes and Protocols: Chemodynamic Therapy Using MIL-53(Fe) Nanocrystals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the application of MIL-53(Fe) nanocrystals in chemodynamic therapy (CDT). This document covers the synthesis, characterization, drug loading, and therapeutic evaluation of MIL-53(Fe) as a promising platform for cancer treatment.

Introduction

Metal-organic frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. Among them, the iron-based MIL-53(Fe) has garnered significant attention for biomedical applications due to its biocompatibility, high drug loading capacity, and intrinsic catalytic activity.[1][2] MIL-53(Fe) nanocrystals can catalyze the decomposition of hydrogen peroxide (H₂O₂), which is often overproduced in the tumor microenvironment, into highly toxic hydroxyl radicals (•OH) via a Fenton-like reaction.[1][3] This process forms the basis of chemodynamic therapy, a tumor-specific therapeutic strategy that leverages the unique chemical environment of cancer cells to induce oxidative stress and cell death.[4]

This document provides detailed methodologies for the synthesis of size-controlled MIL-53(Fe) nanocrystals, their characterization, loading with the chemotherapeutic drug doxorubicin (DOX), and protocols for in vitro and in vivo evaluation of their therapeutic efficacy.

Data Presentation

Table 1: Physicochemical Properties of MIL-53(Fe) Nanocrystals

Parameter	Value	Reference
Synthesis Method	Hydrothermal	[1]
Size (Length x Width)	~190 nm x 100 nm	[1][2]
Crystallographic System	Monoclinic	[5]
Surface Area (BET)	5.5 - 88.2 m²/g	[6]

Table 2: Doxorubicin (DOX) Loading and Release from MIL-53(Fe) Nanocrystals

Parameter	Condition	Value	Reference
Drug Loading Method	Physisorption	-	[1]
Maximum Loading Capacity	Mass ratio (DOX:MIL-53) = 5	~45%	[1]
Release at pH 7.4 (72 h)	Simulated blood environment	~32.77% - 45%	[1][3]
Release at pH 5.2 (72 h)	Simulated tumor endosomes	~80.25%	[3]
Fe³⁺ Release at pH 7.4 (72 h)	-	~2.75%	[3]
Fe³⁺ Release at pH 5.2 (72 h)	-	~63.72%	[3]

Experimental Protocols

Protocol 1: Synthesis of MIL-53(Fe) Nanocrystals

This protocol describes the hydrothermal synthesis of MIL-53(Fe) nanocrystals with size control using polyvinylpyrrolidone (PVP) as a conditioning and stabilizing agent.[1]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• 1,4-Benzenedicarboxylic acid (H₂BDC, also known as terephthalic acid)

• N,N-Dimethylformamide (DMF)

• Polyvinylpyrrolidone (PVP, e.g., K30)

• Methanol (MeOH)

• Deionized (DI) water

• Teflon-lined stainless steel autoclave

Procedure:

• In a glass beaker, dissolve 67.5 mg of FeCl₃·6H₂O and 41.5 mg of H₂BDC in 30 mL of DMF with magnetic stirring for 10 minutes.

• Add 200 mg of PVP to the mixture and continue stirring until it is completely dissolved.[1]

• Transfer the resulting solution into a 100 mL Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at 150 °C for 5 hours.[7]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the pale-orange solid product by centrifugation or filtration.

• Wash the product sequentially with 150 mL of fresh DMF, 150 mL of methanol, and 150 mL of DI water to remove any unreacted precursors and residual PVP.[7]

• Resuspend the washed product in fresh DI water and stir overnight.

• Collect the final product by centrifugation and dry it in a vacuum oven at 80 °C for 12 hours.[8]

Protocol 2: Characterization of MIL-53(Fe) Nanocrystals

A. X-ray Diffraction (XRD):

• Place a small amount of the dried MIL-53(Fe) powder on a sample holder.

• Acquire the XRD pattern using a diffractometer with Cu Kα radiation.

• Scan the sample typically in the 2θ range of 5° to 40°.

• Confirm the crystalline structure by comparing the obtained diffraction peaks with reference patterns for MIL-53(Fe) (characteristic peaks at approximately 9.2°, 12.6°, 17.6°, 18.2°, 18.5°, and 25.4°).[9]

B. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Mix a small amount of the dried MIL-53(Fe) powder with KBr powder and press it into a pellet.

• Record the FTIR spectrum in the range of 4000-400 cm⁻¹.

• Identify the characteristic peaks corresponding to the carboxylate groups coordinated to the Fe(III) metal nodes (around 1400–1700 cm⁻¹) and the absence of the broad COOH peak from the H₂BDC linker (around 3000 cm⁻¹).[1]

C. Thermogravimetric Analysis (TGA):

• Place a few milligrams of the dried MIL-53(Fe) powder in a TGA crucible.

• Heat the sample from room temperature to approximately 600 °C under a nitrogen atmosphere at a heating rate of 10 °C/min.

• Analyze the weight loss curve to determine the thermal stability and the removal of the organic linker (H₂BDC), which typically occurs in the range of 200–600 °C.[1]

D. Scanning Electron Microscopy (SEM):

• Disperse a small amount of the MIL-53(Fe) powder in ethanol by sonication.

• Drop-cast the dispersion onto a silicon wafer or an SEM stub and allow it to dry.

• Sputter-coat the sample with a thin layer of gold or carbon to enhance conductivity.

• Image the sample using an SEM to observe the morphology and size of the nanocrystals.[1]

Protocol 3: Doxorubicin (DOX) Loading

This protocol describes the loading of the anticancer drug doxorubicin into the pores of MIL-53(Fe) nanocrystals via physisorption.[1]

Materials:

• MIL-53(Fe) nanocrystals

• Doxorubicin hydrochloride (DOX-HCl)

• Deionized (DI) water

• UV-vis spectrophotometer

Procedure:

• Prepare a 0.8 mg/mL stock solution of DOX-HCl in DI water.

• Disperse a known amount of MIL-53(Fe) nanocrystals in DI water.

• Add the DOX-HCl solution to the MIL-53(Fe) dispersion (a typical mass ratio of DOX to MIL-53(Fe) is 5:1 for high loading).[1]

• Stir the mixture in the dark at room temperature for 72 hours to allow for drug encapsulation.

• After incubation, centrifuge the mixture to collect the DOX-loaded MIL-53(Fe) nanocrystals (MIL-53(Fe)-DOX).

• Wash the product five times with DI water by centrifugation to remove any free, unencapsulated DOX.

• To determine the loading efficiency, measure the absorbance of the supernatant at 480 nm using a UV-vis spectrophotometer and calculate the concentration of unloaded DOX from a standard calibration curve.

• The drug loading content can be calculated using the following formula: Loading Content (%) = (Initial mass of DOX - Mass of DOX in supernatant) / Mass of MIL-53(Fe)-DOX * 100%

Protocol 4: In Vitro Cytotoxicity Assay

This protocol details the evaluation of the cytotoxicity of MIL-53(Fe) and MIL-53(Fe)-DOX on cancer cells using a CCK-8 or MTT assay.[1]

Materials:

• Cancer cell line (e.g., 4T1 breast cancer cells)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• MIL-53(Fe) and MIL-53(Fe)-DOX nanocrystals

• Free DOX-HCl

• Phosphate-buffered saline (PBS)

• CCK-8 or MTT assay kit

• Microplate reader

Procedure:

• Seed the cancer cells into 96-well plates at a density of approximately 8,000 cells per well and incubate for 24 hours to allow for cell attachment.[1]

• Prepare serial dilutions of MIL-53(Fe), MIL-53(Fe)-DOX, and free DOX in the complete culture medium.

• Remove the old medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the test compounds. Include untreated cells as a negative control.

• Incubate the plates for 24 to 72 hours.

• After the incubation period, remove the treatment medium and wash the cells with PBS.

• Add 100 µL of fresh medium and 10 µL of CCK-8 solution to each well and incubate for 1-4 hours. Alternatively, for the MTT assay, add 20 µL of MTT solution (5 mg/mL in PBS) and incubate for 4 hours.

• If using MTT, remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Measure the absorbance at 450 nm for the CCK-8 assay or 570 nm for the MTT assay using a microplate reader.

• Calculate the cell viability relative to the untreated control cells.

Protocol 5: Detection of Intracellular Reactive Oxygen Species (ROS)

This protocol describes the detection of intracellular ROS, primarily hydroxyl radicals, generated by MIL-53(Fe) using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA).

Materials:

• Cancer cell line (e.g., 4T1)

• 6-well plates or confocal dishes

• MIL-53(Fe) nanocrystals

• DCFH-DA probe

• Hydrogen peroxide (H₂O₂) (as a positive control and to simulate the tumor microenvironment)

• Fluorescence microscope or flow cytometer

Procedure:

• Seed the cancer cells in 6-well plates or confocal dishes and allow them to attach overnight.

• Treat the cells with MIL-53(Fe) at a desired concentration for a few hours.

• To mimic the tumor microenvironment, a low concentration of H₂O₂ can be added to the medium.

• After treatment, wash the cells with PBS and then incubate them with DCFH-DA (typically 10 µM) in serum-free medium for 20-30 minutes in the dark.

• Wash the cells again with PBS to remove the excess probe.

• Observe the intracellular green fluorescence using a fluorescence microscope. The intensity of the fluorescence is proportional to the amount of ROS generated.

• For quantitative analysis, the cells can be harvested and analyzed by flow cytometry.

Mandatory Visualizations

Caption: Experimental workflow for chemodynamic therapy using MIL-53(Fe) nanocrystals.

Caption: Signaling pathways in MIL-53(Fe)-mediated chemodynamic and chemotherapy.

References

• 1. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quasi Fe MIL-53 nanozyme inducing ferroptosis and immunogenic cell death for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 4. benchchem.com [benchchem.com]
• 5. Targeting cancer by binding iron: Dissecting cellular signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Solvothermal Synthesis of MIL-53(Fe)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the solvothermal synthesis of the metal-organic framework (MOF), MIL-53(Fe).

Frequently Asked Questions (FAQs)

Q1: What is the typical color of as-synthesized MIL-53(Fe)?

A1: The as-prepared MIL-53(Fe) is typically a yellow solid.[1]

Q2: What are the key parameters influencing the crystallinity and purity of MIL-53(Fe) during solvothermal synthesis?

A2: The crucial parameters are the reaction temperature, reaction time, choice of solvent, and the molar ratio of the iron source to the terephthalic acid (H2BDC) linker.[2][3]

Q3: What is the "breathing effect" in MIL-53(Fe)?

A3: The "breathing effect" refers to the flexible nature of the MIL-53 framework, which allows its pore cross-section to change reversibly in the presence of guest molecules.[1][4] This dynamic structural transformation is a key characteristic of this material.

Q4: How does the synthesis temperature affect the final MIL-53(Fe) product?

A4: Synthesis temperature has a significant impact on the crystal structure. High temperatures (above 170 °C) can lead to poor crystallinity, while low temperatures (100 or 120 °C) may result in incomplete formation of the MIL-53(Fe) structure.[5][6]

Q5: Can the choice of solvent affect the synthesis of MIL-53(Fe)?

A5: Yes, the solvent is critical. N,N-dimethylformamide (DMF) is the most commonly used and effective solvent for MIL-53(Fe) synthesis.[2][3] The synthesis has also been reported in methanol, but not in water, as water is not a suitable solvent for the formation of the desired structure.[2][3]

Troubleshooting Guide

This guide addresses common problems encountered during the solvothermal synthesis of MIL-53(Fe).

Issue 1: Low Product Yield

Possible Causes:

• Incomplete reaction due to insufficient reaction time or temperature.

• Suboptimal molar ratio of reactants.

• Loss of product during washing and collection steps.

Suggested Solutions:

• Optimize the reaction time and temperature. Studies have shown that extending the synthesis time from 5 hours to 3 days can increase crystallinity.[5][6]

• Ensure the correct molar ratio of the iron precursor to terephthalic acid is used. An equimolar ratio is commonly reported.[5][7]

• Carefully collect the product by filtration and wash thoroughly but gently with solvents like methanol and water to remove unreacted precursors.[5]

Issue 2: Poor Crystallinity or Amorphous Product

Possible Causes:

• Inappropriate synthesis temperature.[5][6]

• Incorrect solvent system.[2][3]

• Presence of impurities that inhibit crystal growth.

Suggested Solutions:

• Maintain the synthesis temperature within the optimal range, typically between 130 °C and 150 °C.[5][7] Temperatures above 170 °C have been shown to result in poor crystallinity.[5][6]

• Use a suitable solvent such as DMF.[2][3]

• Ensure high purity of reagents (iron salt, terephthalic acid, and solvent).

The following diagram illustrates a general workflow for troubleshooting poor crystallinity.

Caption: Troubleshooting workflow for poor crystallinity in MIL-53(Fe) synthesis.

Issue 3: Presence of Impurity Phases (e.g., α-Fe₂O₃)

Possible Causes:

• Extended reaction times can lead to the decomposition of the MIL-53(Fe) structure into iron oxide.[3]

• Reaction temperature being too high.

Suggested Solutions:

• Optimize the reaction time. While longer times can improve crystallinity, excessively long durations (e.g., 96 hours) can promote the formation of iron oxide impurities.[3]

• Ensure the reaction temperature does not significantly exceed the optimal range.

Issue 4: Low Surface Area (BET)

Possible Causes:

• Incomplete removal of unreacted terephthalic acid or solvent molecules from the pores.

• The inherent flexible nature of MIL-53(Fe), which can result in a closed-pore state.

Suggested Solutions:

• Implement a thorough washing and activation procedure. After synthesis, wash the product with methanol and water.[5] A subsequent activation step, such as heating under vacuum, can help remove guest molecules and open up the pores.[5][8]

• Be aware that the measured BET surface area of MIL-53(Fe) can vary significantly depending on the synthesis and activation conditions.[5]

The following diagram illustrates the activation process workflow.

Caption: Post-synthesis activation workflow for MIL-53(Fe).

Issue 5: Material Instability in Aqueous Solutions

Possible Causes:

• MIL-53(Fe) can exhibit instability in water, particularly at alkaline pH.[4][9]

• Hydrolysis can lead to leaching of the iron metal centers and terephthalic acid linkers.[4][9]

Suggested Solutions:

• Be mindful of the pH of the aqueous medium. MIL-53(Fe) shows better stability at acidic to neutral pH (around pH 4-5).[4]

• For applications in aqueous media, consider the potential for leaching and its impact on your experiment.

Experimental Protocols

Standard Solvothermal Synthesis of MIL-53(Fe)

This protocol is a general guideline based on common literature procedures.[5][7]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol (for washing)

• Deionized water (for washing)

Procedure:

• Dissolve the iron salt and terephthalic acid in DMF in a Teflon-lined autoclave. A common molar ratio is 1:1 for the iron salt to H₂BDC.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 130-150 °C) for a designated period (e.g., 12-72 hours).

• After the reaction, allow the autoclave to cool down to room temperature.

• Collect the resulting solid product by filtration.

• Wash the product sequentially with hot DMF, methanol, and deionized water to remove any unreacted starting materials and solvent molecules trapped within the pores.

• Dry the final product in a vacuum oven at an elevated temperature (e.g., 80-170 °C) for several hours to obtain the activated MIL-53(Fe).

Quantitative Data Summary

The following tables summarize key quantitative data from various reported syntheses of MIL-53(Fe).

Table 1: Reaction Parameters for Solvothermal Synthesis of MIL-53(Fe)

Iron Source	Linker	Solvent	Molar Ratio (Fe:Linker)	Temperature (°C)	Time (h)	Reference
FeCl₃·6H₂O	H₂BDC	DMF	1:1	130	12	[7]
FeCl₃·6H₂O	H₂BDC	DMF	1:1	150	5 - 120	[5]
Fe(NO₃)₃·9H₂O	H₂BDC	DMF	1:1	150	16	[1]
Fe(NO₃)₃·9H₂O	H₂BDC	DMF	Not specified	120, 150, 180	Not specified	[10]

Table 2: Influence of Synthesis Temperature and Time on MIL-53(Fe) Properties

Sample ID	Synthesis Temperature (°C)	Synthesis Time (h)	BET Surface Area (m²/g)	Key Observation	Reference
MIL-53(Fe)-N	100	5	-	Incomplete development	[5]
MIL-53(Fe)-M	120	5	-	Incomplete development	[5]
MIL-53(Fe)-A	150	5	88.64	Good crystal structure and catalytic activity	[5]
MIL-53(Fe)-B	170	5	-	Decreased XRD peak intensity	[5]
MIL-53(Fe)-C	200	5	-	Poor crystallinity	[5]
MIL-53(Fe)-D	220	5	-	Poor crystallinity	[5]
MIL-53(Fe)-G	150	72 (3 d)	Decreased vs. 5h	Increased crystallinity, weakened catalytic activity	[5][6]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]

Technical Support Center: MIL-53(Fe) Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the crystallinity of MIL-53(Fe).

Troubleshooting Guide

Poor crystallinity is a common issue in the synthesis of MIL-53(Fe), often leading to suboptimal material performance. This guide addresses specific problems you might encounter during your experiments.

Issue 1: Low Intensity or Broad Peaks in Powder X-ray Diffraction (PXRD) Pattern

This is a primary indicator of poor crystallinity or an amorphous product.

• Question: My PXRD pattern for MIL-53(Fe) shows very broad peaks, or no distinct peaks at all. What could be the cause and how can I fix it?

  Answer: This issue typically stems from suboptimal synthesis conditions. Here are the key factors to investigate:

  • Solvent Selection: The choice of solvent is critical. N,N-dimethylformamide (DMF) is widely reported as the most suitable solvent for synthesizing highly crystalline MIL-53(Fe).[1][2] Syntheses attempted in water often fail to produce the crystalline framework, instead yielding unreacted terephthalic acid (BDC) and iron hydroxides.[1][2] While methanol (MeOH) can form the MIL-53(Fe) structure, it may also result in a significant amount of unreacted BDC.[1][2]

  • Reaction Temperature: Temperature plays a crucial role in the crystallization process. A synthesis temperature of 150°C is often reported as optimal for achieving high crystallinity.[2][3] Temperatures that are too low (e.g., 120°C) may result in a poorly crystalline structure, while excessively high temperatures (e.g., 180°C or 200°C) can lead to the collapse of the crystalline structure.[2][3] However, some studies have shown good crystallinity at temperatures up to 180°C.[3]

  • Reaction Time: The duration of the solvothermal reaction influences crystal growth. Insufficient reaction time can lead to the formation of irregular, unformed crystals.[4] Extending the crystallization time, for instance from 1 day to 3 days, can significantly improve the peak intensity in the PXRD pattern, indicating higher crystallinity.[4]

  • Molar Ratios of Precursors: The ratio of the iron source to the organic linker (BDC) and the solvent volume can impact the final product's quality. An excess of solvent is generally used. For instance, a molar ratio of Fe(III):BDC:DMF of 1:1:450 has been shown to produce a highly crystalline structure.[2]

Issue 2: Presence of Impurity Peaks in PXRD Pattern

• Question: My PXRD pattern shows the characteristic peaks of MIL-53(Fe), but there are also extra, unidentified peaks. What are these impurities and how can I avoid them?

  Answer: The presence of impurity peaks suggests the co-crystallization of other phases or the presence of unreacted starting materials.

  • Unreacted Terephthalic Acid (BDC): This is a common impurity, especially when using solvents like methanol or if the reaction conditions are not optimized.[1][2] To mitigate this, ensure you are using an appropriate solvent like DMF and that the reaction temperature and time are sufficient for complete reaction.

  • Formation of Other Iron Oxide Phases: Under certain conditions, particularly with prolonged reaction times (e.g., 5-6 days with stirring), the MIL-53(Fe) framework can transform into hematite (α-Fe₂O₃).

  • Modulator-Related Impurities: While modulators can enhance crystallinity, some, like hydrofluoric acid (HF), can lead to the formation of impurity phases such as Al(F)bdc if not used carefully.[5] Using alternative modulators like oxalic acid can help avoid such impurities.[5]

Issue 3: Small Crystal Size or Irregular Morphology

• Question: The crystals I've synthesized are very small, or my SEM images show irregular shapes instead of the expected octahedral morphology. How can I control the crystal size and shape?

  Answer: Crystal size and morphology are influenced by nucleation and growth rates, which can be controlled using modulators.

  • Use of Modulators: Modulators are compounds added to the synthesis mixture to compete with the organic linker for coordination to the metal center, thereby influencing the nucleation and growth of the crystals.

    • Carboxylic Acids: Acids like acetic acid, formic acid, and oxalic acid can be used as modulators.[6][7] For instance, oxalic acid has been shown to significantly increase the crystal size of analogous Al-based MIL-53.[5]

    • Surfactants: Non-ionic surfactants like polyvinylpyrrolidone (PVP) can be used to control particle size.[8][9] By varying the concentration of PVP, the crystal size of MIL-53(Fe) can be tuned from the micro- to the nano-scale.[8][9]

Frequently Asked Questions (FAQs)

• Q1: What is the optimal solvent for synthesizing highly crystalline MIL-53(Fe)?

  A1: N,N-dimethylformamide (DMF) is the most frequently recommended solvent for achieving high crystallinity in MIL-53(Fe) synthesis.[1][2] Water is generally unsuitable, and while methanol can be used, it may lead to incomplete reaction.[1][2]

• Q2: What is the ideal temperature and time for the solvothermal synthesis of MIL-53(Fe)?

  A2: A common optimal temperature is 150°C.[2][3] Reaction times can vary, but allowing sufficient time for crystallization, such as 16 hours to 3 days, is important for good crystallinity.[4][10]

• Q3: How can I increase the crystal size of my MIL-53(Fe) sample?

  A3: The use of modulators is an effective strategy. Adding a modulator like oxalic acid to the synthesis mixture can lead to the formation of larger crystals.[5]

• Q4: Can I synthesize nano-sized MIL-53(Fe) with good crystallinity?

  A4: Yes, nano-sized MIL-53(Fe) can be synthesized using surfactants as modulators. For example, the addition of polyvinylpyrrolidone (PVP) to the reaction mixture allows for control over the crystal size down to the nanometer scale while maintaining good crystallinity.[8][9]

• Q5: My synthesized MIL-53(Fe) has a low BET surface area. Is this related to crystallinity?

  A5: Yes, there is a correlation between crystallinity and surface area. Generally, a more crystalline material will exhibit a higher specific surface area.[2] For instance, under optimal synthesis conditions that yield high crystallinity, a BET surface area of 88.2 m²/g has been reported for MIL-53(Fe).[1][2]

Data Presentation

Table 1: Effect of Synthesis Parameters on MIL-53(Fe) Crystallinity and Properties

Parameter	Condition	Effect on Crystallinity	Resulting BET Surface Area (m²/g)	Reference
Solvent	DMF	High	88.2	[1][2]
Methanol	Moderate (risk of unreacted BDC)	-	[1][2]
Water	Very Low (no framework formation)	-	[1][2]
Temperature	120°C	Low	-	[2][3]
150°C	High	88.2	[2][3]
180°C - 200°C	Decreased/Structure Collapse	-	[2][3]
Reaction Time	1 Day	Moderate	-	[4]
3 Days	High	-	[4]
Molar Ratio (Fe:BDC:DMF)	1:1:450	High	-	[2]

Experimental Protocols

Protocol 1: Standard Solvothermal Synthesis of Highly Crystalline MIL-53(Fe)

This protocol is based on conditions reported to yield highly crystalline MIL-53(Fe).[10]

• Precursor Solution Preparation:

  • Dissolve 4.11 g of iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) and 3.39 g of terephthalic acid (H₂BDC) in 150 mL of N,N-dimethylformamide (DMF) in a beaker with vigorous stirring.

• Solvothermal Reaction:

  • Transfer the homogeneous mixture into a Teflon-lined autoclave.

  • Heat the autoclave at 150°C for 16 hours in an oven.

• Product Recovery and Purification:

  • After cooling the autoclave to room temperature, collect the yellow solid product by filtration or centrifugation.

  • Wash the product with water and acetone.

  • Perform a solvent exchange by washing with 95% methanol twice.

  • Dry the final product at 80°C for 12 hours.

Protocol 2: Size-Controlled Synthesis of MIL-53(Fe) Nanocrystals using a Surfactant Modulator

This protocol describes the synthesis of nano-sized MIL-53(Fe) using PVP as a size-directing agent.[8][9]

• Precursor Solution Preparation:

  • Dissolve 67.5 mg of iron(III) chloride hexahydrate (FeCl₃·6H₂O) and 41.5 mg of terephthalic acid (H₂BDC) in 30 mL of N,N-dimethylacetamide (DMA) in a 100 mL bottle with magnetic stirring for 10 minutes.

  • Add the desired amount of polyvinylpyrrolidone (PVP) (e.g., 10 mg, 50 mg, 100 mg, or 200 mg) to the mixture and continue stirring until it dissolves.

• Crystallization:

  • Transfer the reaction mixture into a Teflon-lined autoclave.

  • Heat the autoclave at a specified temperature (e.g., 150°C) for the desired duration (e.g., 12-24 hours).

• Product Recovery and Purification:

  • Cool the autoclave to room temperature.

  • Collect the product by centrifugation.

  • Wash the product thoroughly with deionized water and ethanol to remove unreacted precursors and the surfactant.

  • Dry the nanocrystals under vacuum at a moderate temperature.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. Overcoming Crystallinity Limitations of Aluminium Metal‐Organic Frameworks by Oxalic Acid Modulated Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09915E [pubs.rsc.org]
• 9. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

MIL-53(Fe) Aqueous Stability Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and standardized protocols for working with the metal-organic framework (MOF) MIL-53(Fe) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is MIL-53(Fe) and why is its stability in water a concern?

A: MIL-53(Fe) is a flexible, porous metal-organic framework composed of iron oxide octahedra clusters linked by terephthalate (BDC) ligands.[1] Its unique properties, such as high surface area and visible light absorption, make it a candidate for applications like photocatalysis, drug delivery, and adsorption.[2][3][4] However, its stability in aqueous environments is a critical concern because the coordination bonds between the iron centers and the organic linkers can be susceptible to hydrolysis (reaction with water).[1][5] This degradation can lead to a loss of structural integrity, reduced performance, and leaching of its constituent components into the solution.[1]

Q2: What are the primary factors that influence the stability of MIL-53(Fe) in aqueous solutions?

A: The stability of MIL-53(Fe) in water is significantly affected by several factors:

• pH: This is the most critical factor. MIL-53(Fe) shows relatively good stability in acidic conditions (e.g., pH 4) but undergoes rapid hydrolysis and degradation in alkaline environments (e.g., pH 10).[1][6]

• Temperature: Increased temperature can accelerate the rate of hydrolysis and degradation, even in otherwise favorable pH conditions.[1][5]

• Radiation: Exposure to solar or UV-visible radiation can have a negative effect on the MOF's stability, promoting the leaching of both iron and the organic linker.[1][6]

• Presence of Oxidants: Strong oxidizing agents like hydrogen peroxide, persulfate, or ozone, often used in advanced oxidation processes, can accelerate the decarboxylation and breakdown of the MOF structure.[1][6]

Q3: My MIL-53(Fe) powder changed color from pale orange to reddish-brown during my experiment in water. What does this mean?

A: A color change from the typical pale-orange to a reddish-brown hue is a strong visual indicator of MIL-53(Fe) degradation, particularly under neutral to alkaline conditions.[1][5] This change suggests the partial hydrolysis of the framework and the formation of hydrated iron oxide species, such as amorphous oxyhydroxides or ferrihydrite, on the surface or as separate particles.[1][5]

Q4: The PXRD pattern of my used MIL-53(Fe) sample looks unchanged, but its performance has decreased. Is it still stable?

A: Not necessarily. While Powder X-ray Diffraction (PXRD) is excellent for assessing long-range crystalline order, a lack of change does not guarantee stability. The framework can undergo partial degradation, such as the formation of amorphous iron oxide nanoparticles or the leaching of linkers, which may not be immediately apparent in the PXRD pattern.[5] It is crucial to supplement PXRD with other characterization techniques. A significant decrease in the BET surface area or the detection of leached components in the solution are more definitive signs of degradation.[5]

Troubleshooting Guide

Issue 1: Suspected Degradation and Leaching

• Symptoms:

  • Loss of catalytic activity or adsorption capacity over time or during reuse.[5]

  • Change in the color of the MIL-53(Fe) solid.[1]

  • Unexpected changes in the pH of the aqueous solution. Dispersing MIL-53(Fe) in deionized water can lower the pH to around 4.5.[5]

• Troubleshooting Steps:

  • Analyze the Supernatant: After your experiment, separate the solid MIL-53(Fe) and analyze the aqueous phase for leached components. Use Inductively Coupled Plasma (ICP) or Atomic Absorption Spectroscopy (AAS) to quantify iron concentration. Use Total Organic Carbon (TOC) analysis or High-Performance Liquid Chromatography (HPLC) to detect the presence of the terephthalic acid (H₂BDC) linker.[1]

  • Characterize the Solid: Analyze the recovered MIL-53(Fe) solid. Compare its PXRD pattern, FTIR spectrum, and BET surface area with the fresh material. A decrease in surface area is a strong indicator of pore collapse or blockage due to degradation.[5]

  • Control the pH: Ensure the pH of your aqueous solution is in the acidic range (ideally pH 4-5) to minimize hydrolysis.[1][6]

Issue 2: Poor Performance in Photocatalysis

• Symptoms:

  • Low degradation efficiency for target pollutants.[1][6]

  • Faster deactivation of the catalyst than expected.

• Troubleshooting Steps:

  • Assess Stability Under Irradiation: The combination of water and light can accelerate degradation. Perform a control experiment where MIL-53(Fe) is suspended in water under irradiation (without the target pollutant) and check for leaching.[1]

  • Consider Electron Acceptors Carefully: While electron acceptors like H₂O₂ can enhance photocatalytic performance, they can also speed up the degradation of MIL-53(Fe).[1][6] Monitor leaching when these are present.

  • Evaluate Recombination: Bare MIL-53(Fe) can suffer from fast electron-hole recombination. Performance can sometimes be improved by creating hybrid materials or by controlling the Fe(II)/Fe(III) ratio in the structure.[1]

Logical Workflow for Troubleshooting Instability

Caption: Troubleshooting workflow to diagnose MIL-53(Fe) instability.

Quantitative Data on Stability

The stability of MIL-53(Fe) is highly dependent on the experimental conditions. The tables below summarize key quantitative data from stability studies.

Table 1: Effect of pH on Leaching of MIL-53(Fe) Components in Water

Initial pH	Leached Iron (%)	Leached Carbon (Linker) (%)	Aqueous Iron (mg/L)	Dissolved Organic Carbon (DOC) (mg/L)	Reference
4	< 0.5%	~2%	< 0.15	1.8	[1][6]
10	~5%	~12%	1.5	11.1	[1][6]
Conditions: MIL-53(Fe) soaked in Milli-Q water at 25°C for 20 days.

Table 2: Effect of Temperature and Radiation on Leaching at pH 4.5

Condition	Leached Iron (%)	Leached Carbon (Linker) (%)	Reference
25°C, Dark	~0.5%	~2.5%	[1]
40°C, Dark	~1.0%	~3.0%	[1]
25°C, Solar Radiation	~1.2%	~5.0%	[1]
Conditions: 7-hour experiment in Milli-Q water.

Experimental Protocols

Protocol 1: Standard Aqueous Stability Assessment

This protocol outlines a standard procedure to test the stability of a MIL-53(Fe) batch in an aqueous solution at a specific pH.

• Preparation: Suspend a precisely weighed amount of MIL-53(Fe) (e.g., 0.6 g/L) in the aqueous solution of interest (e.g., Milli-Q water, buffer solution).[1]

• pH Adjustment: Adjust the initial pH of the suspension to the desired value (e.g., pH 4, 7, or 10) using dilute HCl or NaOH.[5]

• Incubation: Stir the suspension at a constant temperature (e.g., 25°C) for a defined period (e.g., 24 hours to 20 days).[1] Protect the sample from light unless radiation effects are being studied.

• Separation: After incubation, separate the solid material from the solution via centrifugation or filtration.

• Analysis of Liquid Phase:

  • Measure the final pH of the supernatant.

  • Filter the supernatant through a 0.22 µm filter.

  • Analyze the filtrate for dissolved iron (ICP-MS/AAS) and dissolved organic carbon (TOC analyzer) to quantify leaching.[1]

• Analysis of Solid Phase:

  • Wash the recovered solid with deionized water and then methanol to remove residual solvent and solutes.[7]

  • Dry the solid under vacuum at an elevated temperature (e.g., 80-150°C).[8]

  • Characterize the dried solid using PXRD, FTIR, TGA, and N₂ physisorption (BET analysis) and compare the results to the as-synthesized material.

Experimental Workflow Diagram

Caption: General experimental workflow for stability assessment.

Protocol 2: Solvothermal Synthesis of MIL-53(Fe)

This is a common method for synthesizing MIL-53(Fe).

• Precursor Solution: Dissolve iron(III) chloride hexahydrate (FeCl₃·6H₂O, e.g., 2.5 mmol) and terephthalic acid (H₂BDC, e.g., 2.5 mmol) in N,N-Dimethylformamide (DMF, e.g., 10 mL).[8] Stir for approximately 30 minutes to ensure complete dissolution.[7]

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless steel autoclave. Seal the autoclave and heat it in an oven at a specified temperature (e.g., 130-150°C) for a set duration (e.g., 12-16 hours).[7][8]

• Product Recovery: After the reaction, allow the autoclave to cool to room temperature. Collect the resulting solid product by centrifugation or filtration.

• Washing and Activation:

  • Wash the collected solid multiple times with DMF and then with methanol or ethanol to remove unreacted precursors and residual DMF solvent.[4][7]

  • Dry the final product in an oven or under vacuum (e.g., 80°C for 12 hours) to obtain the activated MIL-53(Fe) powder.[8]

Degradation Pathway Visualization

The primary degradation mechanism for MIL-53(Fe) in water is hydrolysis, which is significantly accelerated under alkaline conditions.

Caption: Simplified degradation pathway of MIL-53(Fe) via hydrolysis.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Enhanced thermal stability and adsorption performance of MIL-53(Fe)@montmorillonite | Clay Minerals | Cambridge Core [cambridge.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Role of MIL-53(Fe)/hydrated–dehydrated MOF catalyst for electrochemical hydrogen evolution reaction (HER) in alkaline medium and photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of MIL-53(Fe) at different pH values

Welcome to the MIL-53(Fe) Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of MIL-53(Fe) at different pH values. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and integrity of your MIL-53(Fe) samples during your research.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of MIL-53(Fe) in aqueous solutions at different pH values?

A1: MIL-53(Fe) exhibits pH-dependent stability. It is relatively stable in acidic conditions (pH 4-5) but is prone to degradation in neutral and alkaline environments.[1][2] Under alkaline conditions, it undergoes rapid hydrolysis, leading to the leaching of its iron clusters and terephthalic acid (H₂BDC) linkers.[1] Even at a neutral pH of 7, the framework can collapse, forming poorly crystallized ferrihydrite.[2] In strongly acidic conditions (pH ≤ 3), iron leaching can also be significant.

Q2: I observed a color change in my MIL-53(Fe) sample during an experiment. What does this indicate?

A2: The typical pale-orange color of as-synthesized MIL-53(Fe) can change under certain pH conditions, signaling structural or chemical modifications. A change to a reddish-brown color, particularly at a pH of 10 or higher, suggests the formation of hydrated iron oxide species due to the degradation of the framework.[1][3] This color change is often accompanied by the leaching of iron and the organic linker.[1]

Q3: How can I prevent the degradation of MIL-53(Fe) in neutral or alkaline solutions?

A3: Several strategies can be employed to enhance the stability of MIL-53(Fe) in neutral to alkaline pH ranges:

• pH Control: The most straightforward method is to maintain the pH of the aqueous solution in the acidic range (ideally pH 4-5) where MIL-53(Fe) shows its highest stability.

• Surface Coating: Applying a protective coating, such as polydopamine (PDA), can significantly improve the chemical and colloidal stability of MIL-53(Fe).[4] A PDA layer can shield the framework from the surrounding medium, thus preventing hydrolysis.

• Composite Formation: Integrating MIL-53(Fe) into a composite material, for instance with graphene oxide (GO), can enhance its stability.[5]

• Functionalization: Introducing functional groups, such as amino groups (-NH₂), to the organic linker can alter the material's properties, although the direct impact on pH stability needs to be evaluated for each specific application.[6][7]

Q4: Can the pH-responsive degradation of MIL-53(Fe) be beneficial?

A4: Yes, in the context of drug delivery, the pH-sensitive nature of MIL-53(Fe) is a significant advantage. For instance, in cancer therapy, MIL-53(Fe) can be designed to be stable at the physiological pH of blood (pH 7.4) and then degrade in the acidic microenvironment of a tumor, leading to the controlled release of an encapsulated drug.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of crystallinity in XRD pattern after experiment.	Framework degradation due to exposure to unfavorable pH (neutral or alkaline).	1. Confirm the pH of your experimental medium. 2. If possible, adjust the pH to the 4-5 range. 3. Consider using a protective coating or creating a composite material for enhanced stability.
MIL-53(Fe) sample changes color from pale-orange to reddish-brown.	Formation of hydrated iron species, indicating framework decomposition, likely at pH > 7.[1][3]	1. Analyze the supernatant for leached iron (e.g., using ICP-MS) and terephthalic acid (e.g., using HPLC) to confirm degradation. 2. Review and adjust the pH of your experimental setup.
Low surface area (BET analysis) of the sample after use.	Partial or complete collapse of the porous structure due to hydrolysis.	1. Correlate with XRD data to check for loss of crystallinity. 2. If the experiment must be conducted at a destabilizing pH, consider shorter exposure times or the use of stabilized MIL-53(Fe) variants.
Inconsistent results in drug release studies.	Uncontrolled degradation of the MIL-53(Fe) carrier at the experimental pH.	1. Characterize the stability of your MIL-53(Fe) at the specific pH and temperature of your release study. 2. Utilize a pH-responsive release mechanism by design, ensuring stability at a "storage" pH and controlled release at a "trigger" pH.

Quantitative Data on MIL-53(Fe) Degradation

The stability of MIL-53(Fe) is significantly influenced by the pH of the aqueous medium. The following table summarizes the extent of iron and carbon (from the organic linker) leaching after 20 days of exposure to water at different pH values at 25°C.

pH	Iron Leached (%)	Carbon Leached (%)	Leached Iron Conc. (mg/L)	Leached Dissolved Organic Carbon (DOC) Conc. (mg/L)	Reference
4	Negligible	~3.1	< 0.15	1.8	[1]
10	~5	~12	1.5	11.1	[1]

Additionally, studies on iron leaching in highly acidic conditions over a 3-hour period have shown:

pH	Leached Iron Concentration (mg/L)	Reference
2.5	11 to 30	[8]
3.0	6.7 to 14	[8]

Experimental Protocols

Protocol 1: Standardized pH Stability Testing of MIL-53(Fe)

This protocol outlines a systematic procedure to evaluate the stability of MIL-53(Fe) in aqueous solutions at various pH values.

1. Materials and Reagents:

• As-synthesized and activated MIL-53(Fe) powder.

• Buffer solutions at various pH values (e.g., pH 4, 7, 9, 10).

• Deionized water.

• Centrifuge tubes.

• Centrifuge.

• Analytical equipment: Powder X-ray Diffractometer (PXRD), Scanning Electron Microscope (SEM), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS), High-Performance Liquid Chromatography (HPLC).

2. Procedure:

• Sample Preparation: Disperse a known amount of MIL-53(Fe) (e.g., 20 mg) in a series of centrifuge tubes each containing a set volume (e.g., 20 mL) of the different pH buffer solutions.

• Exposure: Seal the tubes and place them on a shaker or rotator at a constant temperature (e.g., 25°C) for a defined period (e.g., 24 hours, 7 days, or 20 days).

• Separation: After the exposure period, centrifuge the tubes to separate the solid MIL-53(Fe) from the supernatant.

• Supernatant Analysis:

  • Carefully collect the supernatant for analysis of leached components.

  • Iron Leaching: Analyze the concentration of iron in the supernatant using ICP-MS or AAS.

  • Linker Leaching: Analyze the concentration of terephthalic acid in the supernatant using HPLC.

• Solid Characterization:

  • Wash the recovered solid material with deionized water and then with a low-boiling-point solvent (e.g., ethanol or acetone) to remove residual buffer salts and water.

  • Dry the solid sample under vacuum at a mild temperature.

  • Structural Integrity: Analyze the dried solid using PXRD to check for changes in crystallinity and compare the diffraction pattern with that of the pristine material.

  • Morphological Changes: Examine the particle morphology and surface characteristics using SEM.

Protocol 2: Synthesis of Polydopamine-Coated MIL-53(Fe) (PDA@MIL-53(Fe))

This protocol describes a method to coat MIL-53(Fe) with a protective layer of polydopamine to enhance its stability.

1. Materials and Reagents:

• As-synthesized MIL-53(Fe).

• Dopamine hydrochloride.

• Tris buffer solution (e.g., 10 mM, pH 8.5).

• Deionized water.

• Ethanol.

2. Procedure:

• Dispersion: Disperse a specific amount of MIL-53(Fe) (e.g., 100 mg) in the Tris buffer solution (e.g., 100 mL).

• Dopamine Addition: Add dopamine hydrochloride to the suspension (e.g., at a concentration of 2 mg/mL) under constant stirring.

• Polymerization: Keep the suspension under vigorous stirring at room temperature for a set duration (e.g., 4 to 24 hours) to allow for the oxidative polymerization of dopamine onto the surface of the MIL-53(Fe) particles. The solution will gradually turn dark brown/black.

• Collection and Washing: Collect the PDA@MIL-53(Fe) particles by centrifugation. Wash the collected particles repeatedly with deionized water and ethanol to remove any unreacted dopamine and soluble oligomers.

• Drying: Dry the final product in a vacuum oven at a moderate temperature (e.g., 60°C).

• Stability Testing: Evaluate the pH stability of the resulting PDA@MIL-53(Fe) using the protocol described above (Protocol 1) to quantify the improvement in stability.

Visualizations

Caption: Degradation pathway of MIL-53(Fe) under neutral or alkaline conditions.

Caption: Experimental workflow for testing the pH stability of MIL-53(Fe).

Caption: Strategies to prevent the degradation of MIL-53(Fe).

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and catalytic performance of polydopamine supported metal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design of Metal-Organic Polymers MIL-53(M3+): Preparation and Characterization of MIL-53(Fe) and Graphene Oxide Composite | MDPI [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Photocatalytic Activity of MIL-53(Fe)

Welcome to the technical support center for enhancing the photocatalytic activity of the metal-organic framework (MOF), MIL-53(Fe). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to overcome common challenges encountered during experimentation.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, modification, and application of MIL-53(Fe) for photocatalysis.

Problem 1: Low photocatalytic degradation efficiency of pristine MIL-53(Fe).

• Possible Cause: Rapid recombination of photogenerated electron-hole pairs is a primary limitation of bare MIL-53(Fe), reducing its quantum efficiency.[1][2]

• Solution 1: Introduce a co-catalyst or electron acceptor. The addition of electron acceptors like hydrogen peroxide (H₂O₂), persulfate (PS), or ozone can significantly enhance photocatalytic activity by trapping electrons, thus promoting charge separation and generating highly reactive radicals.[1][3][4] For instance, in the presence of H₂O₂, the removal of pollutants like phenol and metoprolol can be significantly accelerated.[1][4]

• Solution 2: Form a heterojunction. Constructing a heterojunction with another semiconductor can facilitate charge transfer and separation. Effective materials to form heterojunctions with MIL-53(Fe) include perylene diimide (PDI), graphitic carbon nitride (g-C₃N₄), zinc oxide (ZnO), and reduced graphene oxide (rGO).[5][6][7][8][9] These composites can enhance visible light absorption and provide alternative pathways for charge carriers, thereby boosting photocatalytic efficiency.[5][6][10]

• Solution 3: Control the Fe(II)/Fe(III) ratio. Creating a mixed-valence state by controlling the ratio of Fe(II) to Fe(III) within the MIL-53(Fe) structure can improve charge mobility and reduce electron-hole recombination.[11][12][13] This can be achieved by heating the material in a vacuum at different temperatures.[11][12][13] A reference Fe(II)/Fe(III) ratio of 0.2725 has been shown to exhibit excellent photocatalytic performance for the degradation of Rhodamine B (RhB) and tetracycline hydrochloride (TC-H).[11][12][13]

Problem 2: Instability of MIL-53(Fe) under reaction conditions.

• Possible Cause: MIL-53(Fe) can exhibit instability, including leaching of iron ions and degradation of the framework, particularly under certain pH conditions (e.g., alkaline) and in the presence of strong oxidizing agents.[1][4]

• Solution 1: Optimize the reaction pH. MIL-53(Fe) generally shows better stability in acidic to neutral aqueous solutions (pH 4-5).[1][3][4] It is crucial to monitor and control the pH of the reaction medium to minimize framework hydrolysis.

• Solution 2: Surface modification. Encapsulating or compositing MIL-53(Fe) with a more stable material can protect the framework. For example, creating a composite with anionic or cationic resins can reduce iron leaching and improve recyclability.[14] Similarly, forming a heterojunction with materials like carbon nitride has been shown to suppress Fe³⁺ leaching.[15]

• Solution 3: Post-synthesis treatment. Modifying the surface of MIL-53(Fe) after synthesis, for example, through partial thermal decomposition to form a Fe₂O₃/MIL-53(Fe) composite, can enhance its stability and photocatalytic activity.[16]

Problem 3: Difficulty in recovering powdered MIL-53(Fe) catalyst after reaction.

• Possible Cause: The powdered form of MIL-53(Fe) makes it challenging to separate from the reaction mixture, leading to catalyst loss and potential secondary pollution.[3]

• Solution 1: In-situ growth on a substrate. Growing MIL-53(Fe) directly onto a substrate, such as carbon felt, creates a photocatalytic membrane that is easy to handle and recover.[3] This approach also prevents the agglomeration of the catalyst particles.[3]

• Solution 2: Magnetic modification. Incorporating magnetic nanoparticles (e.g., Fe₃O₄ or Fe₂O₃) into the MIL-53(Fe) structure allows for easy separation of the catalyst from the solution using an external magnetic field.[17]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for enhancing the photocatalytic activity of MIL-53(Fe) when forming a heterojunction?

A1: The formation of a heterojunction primarily enhances photocatalytic activity by promoting the separation and transfer of photogenerated electron-hole pairs. Depending on the band alignment of the two materials, this can occur through a Type II heterojunction or a Z-scheme mechanism.[5][7][18] In a Z-scheme, electrons in the conduction band of the material with lower potential recombine with holes in the valence band of the material with higher potential, leading to a spatial separation of highly reductive electrons and highly oxidative holes, thus boosting the redox capabilities of the photocatalyst.[5][7]

Q2: How can I characterize the successful synthesis and modification of MIL-53(Fe)?

A2: A combination of characterization techniques is essential. X-ray Diffraction (XRD) is used to confirm the crystalline structure of MIL-53(Fe).[1][19] Fourier-Transform Infrared Spectroscopy (FTIR) helps to identify the functional groups and confirm the presence of the organic linker.[1] Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are used to observe the morphology and particle size.[20] UV-visible Diffuse Reflectance Spectroscopy (DRS) is employed to determine the light absorption properties and estimate the band gap.[1][5] Photoluminescence (PL) spectroscopy can be used to assess the recombination rate of electron-hole pairs.[5]

Q3: What are the typical experimental conditions for photocatalytic degradation using MIL-53(Fe)?

A3: Typical conditions involve dispersing a specific amount of the MIL-53(Fe) catalyst in an aqueous solution of the target pollutant. The suspension is usually stirred in the dark for a period to reach adsorption-desorption equilibrium before being irradiated with a light source (e.g., a Xenon lamp or a metal halide lamp) that simulates visible or solar light.[5][11] The concentration of the pollutant is monitored over time using techniques like UV-Vis spectroscopy. The pH of the solution and the addition of co-catalysts like H₂O₂ are important parameters that are often optimized.[3]

Q4: Can MIL-53(Fe) be used for applications other than degradation of organic pollutants?

A4: Yes, besides the degradation of organic dyes and other pollutants, modified MIL-53(Fe) has shown promise in other photocatalytic applications.[5] These include the reduction of heavy metal ions like Cr(VI) and U(VI), selective oxidation of alcohols, and even photocatalytic water splitting for hydrogen evolution.[5][21]

Quantitative Data Summary

The following tables summarize the quantitative data on the enhanced photocatalytic performance of modified MIL-53(Fe) from various studies.

Table 1: Enhanced Degradation of Rhodamine B (RhB)

Catalyst	Pollutant Concentration	Degradation Efficiency	Time (min)	Apparent Rate Constant (k) (min⁻¹)	Reference
M53@PDI-20	10 mg/L	72.7%	50	2.3 times higher than MIL-53(Fe)	[5]
Mixed-valence MIL-53(Fe)	20 mg/L	96.28%	100	-	[11][12][13]
MIL-53(Fe)@CF	1 mg/L	98.8%	120	0.03635	[3]
DMIL-53(Fe) (resin modified)	-	96%	120	-	[14]

Table 2: Enhanced Reduction of Cr(VI)

Catalyst	Pollutant Concentration	Reduction Efficiency	Time (min)	Reference
M53@PDI-20	10 mg/L	99.9%	150	[5]
CN75/NH₂-MIL-53(Fe)	-	~100%	15	[15]
M53-RGO	-	100%	80	[10]

Experimental Protocols

1. Solvothermal Synthesis of MIL-53(Fe)

• Materials: Ferric chloride hexahydrate (FeCl₃·6H₂O), terephthalic acid (H₂BDC), N,N-Dimethylformamide (DMF), Methanol.[3][19]

• Procedure:

  • Dissolve FeCl₃·6H₂O (e.g., 2.5 mmol) and H₂BDC (e.g., 2.5 mmol) in DMF (e.g., 10 mL).[3]

  • Transfer the solution to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave in an oven at a specific temperature (e.g., 130-150°C) for a designated time (e.g., 12-15 hours).[2][3]

  • After cooling to room temperature, collect the solid product by filtration or centrifugation.

  • Wash the product thoroughly with DMF and then methanol to remove unreacted precursors.

  • Dry the final product in an oven (e.g., at 80°C for 12 hours).[3]

2. Preparation of MIL-53(Fe)@PDI Heterojunction via Ultrasonic Assembly

• Materials: Synthesized MIL-53(Fe), Perylene diimide (PDI), Ethanol.

• Procedure:

  • Disperse a specific amount of MIL-53(Fe) in ethanol.

  • Separately, disperse a calculated amount of PDI in ethanol.

  • Add the PDI suspension to the MIL-53(Fe) suspension.

  • Subject the mixture to ultrasonic treatment for a period (e.g., 1 hour) to facilitate the assembly of PDI onto the surface of MIL-53(Fe).

  • Collect the resulting MIL-53(Fe)@PDI composite by centrifugation.

  • Wash with ethanol and dry under vacuum. Note: The ratio of PDI to MIL-53(Fe) is a critical parameter to optimize for the best photocatalytic performance.[5]

Visualizations

Caption: Z-scheme photocatalytic mechanism in a MIL-53(Fe)/Semiconductor heterojunction.

Caption: General experimental workflow for synthesis and photocatalytic testing of MIL-53(Fe).

References

• 1. Insights into the Stability and Activity of MIL-53(Fe) in Solar Photocatalytic Oxidation Processes in Water [mdpi.com]
• 2. Novel MIL-53(Fe)/ZnO nanocomposite mediated by persulfate in photocatalytic degradation of sulfamethazine under visible light [eeer.org]
• 3. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. MIL-53(Fe)@perylene Diimide All-Organic Heterojunctions for the Enhanced Photocatalytic Removal of Pollutants and Selective Oxidation of Benzyl Alcohol [mdpi.com]
• 6. Synthesis, characterization and photocatalytic properties of MIL-53(Fe)–graphene hybrid materials - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Enhanced Z-scheme photocatalytic activity of a π-conjugated heterojunction: MIL-53(Fe)/Ag/g-C3N4 - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. eeer.org [eeer.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ee.hnu.edu.cn [ee.hnu.edu.cn]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Boosting Photocatalytic Performance in Mixed-Valence MIL-53(Fe) by Changing FeII/FeIII Ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Solvothermal synthesis of MIL–53(Fe) hybrid magnetic composites for photoelectrochemical water oxidation and organic pollutant photodegradation under visible light - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Enhanced Z-scheme photocatalytic activity of a π-conjugated heterojunction: MIL-53(Fe)/Ag/g-C3N4 - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]

troubleshooting common issues in MIL-53(Fe) synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during the synthesis of the metal-organic framework (MOF) MIL-53(Fe). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. Why did my MIL-53(Fe) synthesis fail, resulting in an amorphous powder or unreacted precursors?

Several factors can lead to a failed synthesis. The most critical are the choice of solvent, reaction temperature, and the molar ratio of your precursors.

• Solvent Selection: The use of an appropriate solvent is crucial for the formation of the MIL-53(Fe) structure. N,N-dimethylformamide (DMF) is a commonly used and effective solvent for this synthesis.[1][2] Using water or methanol as the primary solvent is often unsuccessful, leading to the precipitation of unreacted terephthalic acid (H₂BDC) or the formation of iron hydroxides.[1][2]

• Reaction Temperature: The synthesis of MIL-53(Fe) is highly sensitive to temperature. A reaction temperature of around 150°C is often optimal for achieving high crystallinity.[1] Temperatures that are too low (e.g., 120°C) may result in a poorly crystalline product, while excessively high temperatures (e.g., 180°C or higher) can lead to the decomposition of the framework and the formation of iron oxides.[1][3]

• Precursor Molar Ratio: The stoichiometry of the iron salt and the terephthalic acid linker is critical. An excess of the linker can sometimes be used to drive the reaction to completion, with successful syntheses reported at Fe(III):H₂BDC molar ratios of 1:1 and 1:2.[1]

2. My MIL-53(Fe) product has low crystallinity. How can I improve it?

Low crystallinity can be addressed by carefully controlling the synthesis conditions.

• Optimize Reaction Time and Temperature: Ensure the reaction is carried out at the optimal temperature (around 150°C) for a sufficient duration.[1] Extending the reaction time (e.g., from 5 hours to 3 days) can sometimes improve crystallinity, but prolonged reaction times at high temperatures can also lead to decomposition.[4]

• Check Precursor Purity: The purity of the iron salt (e.g., FeCl₃·6H₂O or Fe(NO₃)₃·9H₂O) and terephthalic acid is important. Impurities can interfere with the crystallization process.

• Ensure Proper Mixing: Homogeneous mixing of the precursors in the solvent before heating is essential for uniform crystal growth.

3. The surface area of my synthesized MIL-53(Fe) is very low. What could be the cause?

Low surface area is a common issue and can be attributed to several factors:

• Incomplete Activation: As-synthesized MIL-53(Fe) often contains unreacted precursors and solvent molecules within its pores. A post-synthesis activation step is necessary to remove these guest molecules and open up the porous network. This is typically achieved by washing with a suitable solvent (e.g., methanol or ethanol) followed by heating under vacuum.[5][6]

• Poor Crystallinity: A poorly crystalline material will inherently have a lower surface area. Refer to the troubleshooting steps for improving crystallinity.

• Framework Collapse: While MIL-53(Fe) is known for its robustness, harsh activation conditions (e.g., excessively high temperatures) can lead to the collapse of the framework structure, resulting in a loss of porosity and surface area.

4. I am observing batch-to-batch variability in my MIL-53(Fe) synthesis. How can I improve reproducibility?

To ensure reproducibility, meticulous control over all synthesis parameters is paramount.

• Standardize Procedures: Document and strictly adhere to a standardized protocol for every synthesis, including precursor amounts, solvent volume, heating and cooling rates, and reaction time.

• Consistent Raw Materials: Use precursors from the same supplier and lot number to minimize variability in purity and hydration state.

• Precise Temperature Control: Employ a calibrated oven or reactor that provides accurate and stable temperature control.

5. How do I effectively activate my as-synthesized MIL-53(Fe)?

Activation is a critical step to achieve a porous material. A typical activation procedure involves:

• Solvent Exchange: After synthesis, the solid product should be thoroughly washed with a solvent like methanol or ethanol to remove residual DMF and unreacted terephthalic acid.[7][8] Soaking the material in the solvent for an extended period (e.g., 24 hours) can be beneficial.[7]

• Thermal Activation: Following solvent exchange, the material is heated under vacuum to remove the solvent molecules from the pores. The temperature and duration of this step can influence the final properties of the material, including the ratio of Fe(II) to Fe(III) sites, which can be important for catalytic applications.[5][6]

6. My MIL-53(Fe) is difficult to remove from the Teflon liner of the autoclave. What is the best way to clean it?

MIL-53(Fe) can sometimes adhere strongly to the reactor walls. The following steps can be taken for cleaning:

• Mechanical Removal: Use a soft tool like a plastic or Teflon spatula to gently scrape off as much of the material as possible without scratching the liner.[9]

• Solvent Soaking: Soak the liner in a suitable solvent such as ethanol, acetone, or a mild acidic solution (e.g., acetic acid).[9]

• Ultrasonication: If soaking is insufficient, placing the liner in a solvent bath and using an ultrasonic cleaner can help dislodge the adhered particles.[9]

Quantitative Data Summary

The following tables summarize key synthesis parameters and resulting properties for MIL-53(Fe) as reported in the literature.

Table 1: Influence of Synthesis Parameters on MIL-53(Fe) Properties

Parameter	Condition	Observation	Reference
Solvent	DMF	Successful formation of MIL-53(Fe) structure.	[1][2]
Methanol	Unreacted terephthalic acid remains.	[1]
Water	MIL-53(Fe) structure does not form.	[1][2]
Temperature	120°C	Low crystallinity.	[1]
150°C	High crystallinity.	[1]
180-200°C	Crystalline structure disappears, formation of iron oxides.	[1]
Fe(III):H₂BDC Molar Ratio	1:1	Successful MIL-53(Fe) formation.	[1]
1:2	High crystallinity and specific surface area.	[1]
1:3	High purity MIL-53(Fe) formation.	[1]
Reaction Time	24 hours	Optimal for high crystallinity at 150°C.	[1]
96 hours	Reduced intensity of characteristic absorption bands.	[1]

Table 2: Reported Surface Areas of MIL-53(Fe)

Synthesis Conditions	BET Surface Area (m²/g)	Reference
Optimal conditions in DMF, Fe:BDC 1:2, 150°C, 24h	88.2	[1][2]
Not specified	5.5 - 52	[1]
Not specified	77.6 - 89.7	[1]

Experimental Protocols

Detailed Solvothermal Synthesis of MIL-53(Fe)

This protocol is a general guideline based on commonly reported successful syntheses.

• Precursor Solution Preparation:

  • Dissolve 0.676 g (2.5 mmol) of FeCl₃·6H₂O and 0.415 g (2.5 mmol) of terephthalic acid (H₂BDC) in 10 mL of N,N-Dimethylformamide (DMF) in a beaker.[7]

  • Stir the mixture magnetically for approximately 10-30 minutes until a clear solution is obtained.[10][11]

• Solvothermal Reaction:

  • Transfer the precursor solution into a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and place it in a preheated oven at 130-150°C for 12-24 hours.[1][7]

• Product Recovery and Washing:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the solid product by filtration or centrifugation.

  • Wash the product thoroughly with deionized water and then with methanol or ethanol to remove any unreacted precursors and residual DMF.[7][8]

• Activation:

  • Immerse the washed product in fresh methanol or ethanol for 24 hours to facilitate solvent exchange.[7]

  • Dry the material in an oven at 80°C for 12 hours or under vacuum at a temperature between 120°C and 220°C to activate the framework. The specific temperature can be adjusted to tune the Fe(II)/Fe(III) ratio.[5][7]

Visualizations

Caption: A flowchart illustrating the key stages of MIL-53(Fe) synthesis.

Caption: A cause-and-effect diagram for troubleshooting common MIL-53(Fe) synthesis issues.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 4. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: metal–organic framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinatively unsaturated iron center - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of the adsorption and removal of Sb(iii) by MIL-53(Fe)/GO using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]

MIL-53(Fe) Activation Procedures: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the activation procedures for the metal-organic framework (MOF) MIL-53(Fe). This guide includes detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols to ensure successful activation for its intended use.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of activating MIL-53(Fe) after synthesis?

A1: Activation is a critical step to remove residual solvent molecules, typically N,N-dimethylformamide (DMF), and unreacted precursors (e.g., terephthalic acid) that occupy the pores of the as-synthesized MIL-53(Fe).[1][2] This process, often referred to as solvent exchange and thermal or vacuum activation, cleans the porous structure, making the active sites accessible for catalytic applications or adsorption.[1]

Q2: What are the most common methods for activating MIL-53(Fe)?

A2: The most common activation methods involve a two-step process:

• Solvent Exchange: The as-synthesized material is washed or soaked in a volatile solvent like methanol or ethanol to replace the high-boiling point synthesis solvent (DMF).[2][3]

• Thermal/Vacuum Activation: The solvent-exchanged material is then heated under vacuum or an inert atmosphere to remove the washing solvent and any remaining guest molecules from the pores.[1]

Q3: What is the "breathing" effect in MIL-53(Fe) and how does activation influence it?

A3: The "breathing" effect is a reversible structural transition in MIL-53(Fe) between a large-pore (lp) and a narrow-pore (np) form, which can be triggered by temperature changes or the adsorption of guest molecules. Activation, by removing guest molecules, can induce this structural change. The transition from the open-pored to the closed-pored structure can occur at low temperatures (around 125-150 K), while the reverse transition happens at higher temperatures (around 325-375 K), exhibiting a significant temperature hysteresis.

Troubleshooting Guide

This guide addresses common issues encountered during the activation of MIL-53(Fe).

Issue	Possible Cause	Recommended Solution
Low Surface Area or Porosity After Activation	1. Incomplete removal of synthesis solvent (DMF).2. Structural collapse during high-temperature activation.3. Use of a non-optimal activation temperature or duration.	1. Ensure thorough solvent exchange with a volatile solvent like methanol or ethanol before thermal activation.2. Gradually increase the temperature during thermal activation and avoid exceeding the material's thermal stability limit (decomposition typically starts above 380 °C).[4] 3. Optimize activation conditions. A common starting point is heating at 150-170 °C under vacuum for several hours.[1][2]
Poor Catalytic Performance	1. Incomplete activation leading to blocked active sites.2. Alteration of the Fe(II)/Fe(III) ratio. The ratio of Fe(II) to Fe(III) coordinatively unsaturated sites (CUS) is crucial for catalytic activity and can be influenced by activation conditions.[1][5]	1. Confirm complete activation using techniques like thermogravimetric analysis (TGA) to check for residual solvent.2. Adjust activation temperature and time. Higher temperatures can increase the amount of Fe(II) CUS, which may enhance catalytic activity for certain reactions.[1]
Change in Material Color	A color change (e.g., from pale orange to a darker shade) is often a normal consequence of activation, indicating the removal of solvent molecules and potential changes in the iron coordination environment.	This is generally not an issue unless accompanied by a significant loss of crystallinity, which should be checked by Powder X-ray Diffraction (PXRD).
Iron Leaching into the Reaction Medium	MIL-53(Fe) can be unstable in acidic conditions (pH < 3), leading to the leaching of iron from the framework.[1]	For applications in acidic media, consider the potential for iron leaching and its impact on your experiment. If possible, adjust the pH to a less acidic range (pH > 5) where the material is more stable.[1]
Difficulty Removing MIL-53(Fe) from the Reactor	The material can sometimes adhere strongly to the walls of a Teflon reactor after synthesis.	Soaking the reactor in a suitable solvent (e.g., ethanol, acetone) or a mild acid (e.g., acetic acid) can help loosen the material. Gentle agitation or ultrasonication may also be effective.[6]

Experimental Protocols

Protocol 1: Solvent Exchange Activation

This protocol is a gentle activation method suitable for applications where high-temperature treatment is not desired.

Methodology:

• After synthesis and initial washing with deionized water, immerse the as-synthesized MIL-53(Fe) powder in methanol.

• Stir the suspension for 24 hours at room temperature.

• Separate the solid by centrifugation or filtration.

• Repeat the methanol washing step at least two more times to ensure complete removal of DMF.

• Dry the resulting powder at a moderate temperature (e.g., 80 °C) in an oven for 12 hours.[3]

Protocol 2: Thermal/Vacuum Activation

This is the most common and effective method for achieving a fully activated, porous MIL-53(Fe).

Methodology:

• Perform the solvent exchange procedure as described in Protocol 1.

• Place the solvent-exchanged and dried MIL-53(Fe) powder in a vacuum oven.

• Heat the sample to the desired activation temperature (e.g., 170 °C) under vacuum.

• Maintain these conditions for a specific duration (e.g., 12 hours) to ensure all guest molecules are removed.[1]

• Allow the sample to cool down to room temperature under vacuum before exposing it to air.

Quantitative Data Summary

The following table summarizes the effect of different vacuum activation conditions on the physical properties of MIL-53(Fe), demonstrating the impact of temperature and duration on surface area and pore volume.

Catalyst ID	Activation Temperature (°C)	Activation Time (h)	BET Surface Area (m²/g)	Total Pore Volume (cm³/g)	Fe(II)/Fe(III) Ratio
MIL-53(Fe)-1	120	12	77.63	0.0929	1.07
MIL-53(Fe)-2	170	12	88.64	0.1206	1.76
MIL-53(Fe)-3	220	12	89.69	0.1271	1.95
MIL-53(Fe)-4	170	24	85.34	0.1071	1.53
MIL-53(Fe)-5	170	48	80.75	0.0998	1.24
Data sourced from a study on the activation performance of MIL-53(Fe).[1]

Visual Diagrams

Caption: A typical workflow for the activation of MIL-53(Fe).

Caption: A troubleshooting decision tree for MIL-53(Fe) activation.

References

• 1. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metal–organic framework MIL-53(Fe): facile microwave-assisted synthesis and use as a highly active peroxidase mimetic for glucose biosensing - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: metal–organic framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinatively unsaturated iron center - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

MIL-53(Fe) Nanocrystal Synthesis: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of MIL-53(Fe) nanocrystals with controlled particle size.

Frequently Asked Questions (FAQs)

Q1: How can I control the particle size of my MIL-53(Fe) nanocrystals?

A1: The particle size of MIL-53(Fe) nanocrystals can be effectively controlled by several methods, primarily through the use of surfactants or modulators during synthesis. A common and effective approach is the use of polyvinylpyrrolidone (PVP) as a non-ionic surfactant.[1][2][3] The concentration of PVP in the reaction mixture plays a crucial role in determining the final crystal size.[2][4] Another established method is the "modulator approach," which utilizes additives like acetic acid to influence crystal growth and morphology.[5][6]

Q2: What is the role of PVP in the synthesis of MIL-53(Fe) nanocrystals?

A2: In the synthesis of MIL-53(Fe) nanocrystals, PVP acts as both a conditioning and stabilizing agent.[1][2][3] It is believed that PVP droplets act as nano-reactors, controlling the nucleation and growth of the crystal nucleus.[1][2][3][4] By increasing the concentration of PVP, the rate of nucleation and crystal growth can be lowered, leading to the formation of smaller MIL-53(Fe) crystals.[2][4]

Q3: How does the concentration of PVP affect the particle size of MIL-53(Fe)?

A3: The concentration of PVP has a direct impact on the resulting particle size of MIL-53(Fe) nanocrystals. Generally, as the concentration of PVP increases, the average particle size of the nanocrystals decreases.[4] For specific quantitative data on the effect of PVP concentration on particle size, please refer to the data table below.

Q4: Can I use other modulators besides PVP to control particle size?

A4: Yes, other modulators can be used. Acetic acid is a commonly used modulator in the synthesis of MIL-53(Fe).[5][6] The addition of acetic acid can influence both the size and morphology of the resulting crystals, leading to a range of structures from irregular particles to short hexagonal columns.[5] The concentration of the modulator is a key parameter to adjust for achieving the desired particle characteristics.

Q5: My MIL-53(Fe) particles are too large. What should I do?

A5: If your particles are too large, consider the following troubleshooting steps:

• Increase PVP Concentration: If you are using PVP, increasing its concentration in the synthesis mixture can lead to smaller particles.[2][4]

• Introduce a Modulator: If not already using one, adding a modulator like acetic acid can help reduce particle size.

• Check Reaction Temperature: High synthesis temperatures (above 170 °C) can sometimes lead to poor crystallinity, which may affect particle size.[7] While lower temperatures (100-120 °C) might not allow for full crystal development, optimizing the temperature is crucial.[7]

• Review Stirring/Agitation: Ensure adequate and consistent stirring during the reaction to promote homogeneous nucleation and prevent excessive crystal growth.

Q6: I am observing a wide particle size distribution. How can I improve the monodispersity?

A6: A wide particle size distribution can be addressed by:

• Optimizing Surfactant/Modulator Concentration: The concentration of PVP or other modulators is key. A systematic variation of the concentration can help find the optimal condition for uniform particle size.

• Controlling Nucleation and Growth: Aim for a rapid nucleation event followed by a slower, controlled growth phase. This can sometimes be achieved by adjusting the rate of addition of precursors or by modifying the temperature profile of the reaction.

• Post-synthesis Separation: Techniques like centrifugation can be used to separate particles of different sizes after the synthesis is complete.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Large Particle Size	Insufficient amount of size-controlling agent (e.g., PVP).	Increase the concentration of PVP in the reaction mixture.[2][4]
Reaction temperature is too high or reaction time is too long, leading to excessive crystal growth.	Optimize the reaction temperature and time. Shorter reaction times may lead to smaller particles.
Wide Particle Size Distribution (Polydispersity)	Inhomogeneous nucleation.	Ensure rapid and uniform mixing of reactants. Consider adjusting the rate of precursor addition.
Suboptimal concentration of the size-controlling agent.	Systematically vary the concentration of PVP or other modulators to find the optimal condition for monodispersity.
Irregular Morphology	Absence of a morphology-directing agent.	Introduce a modulator like acetic acid to control the crystal shape.[5]
Impurities in the reaction mixture.	Ensure high purity of reactants and solvents.
Poor Crystallinity	Synthesis temperature is too high (e.g., >170 °C) or too low (e.g., 100-120 °C).[7]	Optimize the synthesis temperature to a range suitable for MIL-53(Fe) crystallization (typically around 120-150 °C).
Insufficient reaction time for crystal formation.	Increase the reaction time to allow for complete crystallization.[7]

Quantitative Data

Effect of PVP Concentration on MIL-53(Fe) Nanocrystal Size

The following table summarizes the effect of varying the mass of PVP on the resulting particle size of MIL-53(Fe) nanocrystals, based on a hydrothermal synthesis method.[4]

Mass of PVP (mg)	Average Length (nm)	Average Width (nm)
50	600 ± 30	140 ± 14
100	380 ± 54	240 ± 15
200	190 ± 22	100 ± 12

Experimental Protocols

Protocol 1: Size-Controlled Synthesis of MIL-53(Fe) Nanocrystals using PVP

This protocol is adapted from a study by Li et al. and describes a hydrothermal route for synthesizing MIL-53(Fe) nanocrystals with controlled size using PVP.[2][4]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• 1,4-Benzenedicarboxylic acid (H₂BDC)

• N,N-Dimethylacetamide (DMA)

• Polyvinylpyrrolidone (PVP)

• Ethanol

Procedure:

• Dissolve 67.5 mg of FeCl₃·6H₂O and 41.5 mg of H₂BDC in 30 mL of DMA in a 10 mL bottle with magnetic stirring for 10 minutes.

• Add the desired amount of PVP (e.g., 10, 50, 100, or 200 mg) to the mixture and continue stirring until it is fully dissolved.

• Transfer the reaction mixture into a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a specified temperature (e.g., 150 °C) for a set duration (e.g., 12 hours) for crystallization.

• After the reaction is complete, allow the autoclave to cool down to room temperature.

• Recover the product by centrifugation.

• Wash the product with DMA three times, followed by three washes with ethanol to remove the surfactant and any unreacted precursors.

• Dry the obtained MIL-53(Fe) nanocrystals under vacuum overnight.

Visualizations

Caption: Experimental workflow for the size-controlled synthesis of MIL-53(Fe) nanocrystals using PVP.

References

• 1. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09915E [pubs.rsc.org]
• 3. A novel route to size-controlled MIL-53(Fe) metal-organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]

effect of synthesis temperature and time on MIL-53(Fe) properties

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the synthesis of the metal-organic framework (MOF), MIL-53(Fe). The following information addresses common issues related to the effects of synthesis temperature and time on the material's properties.

Frequently Asked Questions (FAQs)

Q1: What is the optimal synthesis temperature for achieving high crystallinity in MIL-53(Fe)?

A1: The optimal synthesis temperature for MIL-53(Fe) is crucial for obtaining a highly crystalline structure. Research indicates that a temperature of 150°C is ideal when using DMF as a solvent with a precursors/DMF molar ratio of 1:1:450.[1] Temperatures higher than this, such as 180°C and 200°C, can lead to a decrease in or even the disappearance of the crystalline structure.[1] However, another study showed that a temperature of 180°C resulted in the highest percentage of crystallinity and light absorption.[2] It is important to consider that the optimal temperature can be influenced by other reaction parameters such as the choice of metal salt and solvent.

Q2: How does the reaction time affect the properties of MIL-53(Fe)?

A2: Reaction time significantly influences the formation and properties of MIL-53(Fe). Extending the reaction time can sometimes lead to the breakdown of the MIL-53(Fe) structure and the formation of iron oxide clusters.[1] One study suggests that under specific conditions, a 24-hour reaction time is sufficient for the formation of the desired MIL-53(Fe) structure.[1]

Q3: Can the choice of solvent impact the synthesis of MIL-53(Fe)?

A3: Yes, the choice of solvent is a critical factor. The MIL-53(Fe) structure has been successfully formed in N,N'-dimethylformamide (DMF) and methanol (MeOH), but not in water.[1][3] Water is generally not a suitable solvent for the formation of the MIL-53(Fe) structure.[3]

Q4: What is the effect of the precursor molar ratio on MIL-53(Fe) synthesis?

A4: The molar ratio of the precursors, specifically the iron source and the terephthalic acid (BDC) linker, has a significant effect on the final product. For instance, at a Fe(III)/BDC molar ratio of 1:1, unreacted BDC may still be present in the final product.[1] Ratios of 1:2 or 1:3 have been shown to produce MIL-53(Fe) without the presence of iron oxide impurities.[1] The specific surface area of the material is also influenced by the molar ratio, with a 1:2 ratio yielding a higher surface area than a 1:1 ratio.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Crystallinity or Amorphous Product	- Suboptimal synthesis temperature.	- Adjust the synthesis temperature. A common starting point is 150°C.[1]
- Incorrect reaction time.	- Optimize the reaction time. A 24-hour period is often effective.[1]
- Inappropriate solvent.	- Use a suitable solvent such as DMF or MeOH. Avoid using water.[1][3]
Presence of Impurities (e.g., iron oxides, unreacted BDC)	- Incorrect precursor molar ratio.	- Adjust the molar ratio of the iron salt to the BDC linker. Ratios of 1:2 or 1:3 can prevent the formation of iron oxide.[1]
- Extended reaction time.	- Reduce the reaction time to prevent the decomposition of the MIL-53(Fe) structure.[1]
Low Surface Area	- Suboptimal precursor molar ratio.	- Optimize the molar ratio of precursors. A Fe(III)/BDC ratio of 1:2 has been shown to result in a higher specific surface area compared to a 1:1 ratio.[1]
- Incomplete removal of solvent from pores.	- After synthesis, wash the product thoroughly with a suitable solvent like ethanol to remove residual DMF and unreacted precursors.[4]
Irregular Particle Morphology	- Different metal salt sources (e.g., chloride vs. nitrate).	- The choice of iron salt can influence the morphology. Experiment with different iron sources to achieve the desired particle shape.[5]
- Synthesis temperature.	- Varying the synthesis temperature (e.g., 120°C, 150°C, 180°C) can lead to different morphologies.[2][5]

Quantitative Data Summary

Table 1: Effect of Synthesis Temperature on MIL-53(Fe) Properties

Synthesis Temperature (°C)	Crystallinity	BET Surface Area (m²/g)	Morphology	Reference
120	-	-	Non-regular plates and small spherical crystals	[5]
150	High	88.2	-	[1]
180	Highest	-	Hexagonal bipyramid	[2][5]
200	Crystalline structure disappears	-	-	[1]

Table 2: Effect of Fe(III)/BDC Molar Ratio on MIL-53(Fe) Properties (at 150°C, 24h)

Fe(III)/BDC Molar Ratio	Presence of Impurities	BET Surface Area (m²/g)	Reference
1:1	Free BDC present	-	[1]
1:2	No iron oxide detected	88.2	[1]
1:3	No iron oxide detected	-	[1]

Experimental Protocols

General Solvothermal Synthesis of MIL-53(Fe)

This protocol is a generalized procedure based on common practices reported in the literature.[1][6] Researchers should refer to specific publications for precise amounts and conditions.

• Precursor Solution Preparation: Dissolve the iron salt (e.g., FeCl₃·6H₂O or Fe(NO₃)₃·9H₂O) and terephthalic acid (H₂BDC) in N,N-Dimethylformamide (DMF).

• Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heating: Place the autoclave in an oven and heat at the desired temperature (e.g., 150°C) for a specific duration (e.g., 24 hours).

• Cooling and Collection: Allow the autoclave to cool down to room temperature naturally. Collect the solid product by filtration or centrifugation.

• Washing: Wash the collected solid with DMF and then with a solvent like methanol or ethanol to remove unreacted precursors and residual solvent. This step is crucial for activating the material and achieving a higher surface area.[4]

• Drying: Dry the final product in a vacuum oven at an elevated temperature (e.g., 100-150°C) to remove the solvent completely.

Visualizations

Caption: A generalized workflow for the solvothermal synthesis of MIL-53(Fe).

Caption: A troubleshooting flowchart for common issues in MIL-53(Fe) synthesis.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. Facile Sonochemical Synthesis of Flexible Fe-Based Metal–Organic Frameworks and Their Efficient Removal of Organic Contaminants from Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Enhancing MIL-53(Fe) Photocatalytic Activity by Reducing Electron-Hole Recombination

Welcome to the technical support center for researchers, scientists, and drug development professionals working with MIL-53(Fe). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges in reducing electron-hole recombination and enhancing the photocatalytic efficiency of MIL-53(Fe).

Troubleshooting Guides & FAQs

Issue 1: Low Photocatalytic Activity of Pure MIL-53(Fe)

Question: My synthesized MIL-53(Fe) shows very low degradation efficiency for organic pollutants under visible light. What is the likely cause and how can I improve it?

Answer: The low photocatalytic activity of pristine MIL-53(Fe) is often attributed to the rapid recombination of photogenerated electron-hole pairs.[1] While MIL-53(Fe) can absorb visible light due to its narrow band gap, the excited electrons and holes often recombine before they can participate in redox reactions at the catalyst's surface.[1] This rapid recombination significantly lowers the quantum yield of the photocatalytic process.

To address this, several strategies can be employed to enhance charge separation and reduce recombination:

• Heterojunction Construction: Forming a composite of MIL-53(Fe) with another semiconductor to create a heterojunction is a highly effective strategy. This creates a built-in electric field at the interface, which promotes the spatial separation of electrons and holes.

• Doping: Introducing a dopant into the MIL-53(Fe) structure can create defect sites that trap charge carriers, preventing their recombination.

• Incorporating Conductive Materials: Compositing MIL-53(Fe) with a conductive material, such as reduced graphene oxide (rGO), can provide a pathway for electrons to be quickly drawn away, thus preventing recombination with holes.[2]

• Using Electron Acceptors: The addition of electron acceptors, like hydrogen peroxide (H₂O₂), to the reaction can scavenge the photogenerated electrons, making them unavailable for recombination.[3]

Issue 2: Choosing the Right Strategy to Enhance Charge Separation

Question: There are several strategies to reduce electron-hole recombination. How do I choose the most suitable one for my application?

Answer: The choice of strategy depends on your specific experimental goals, available resources, and the target application. Here’s a breakdown to help you decide:

Strategy	Advantages	Disadvantages	Best Suited For
Heterojunction Construction	Significant enhancement in charge separation, tunable band structure, broad applicability.	Can be synthetically more complex, requires careful selection of materials with appropriate band alignment.	Applications requiring high photocatalytic efficiency and stability.
Doping	Can be integrated into the initial synthesis, can improve light absorption.	Dopant concentration needs careful optimization, can introduce unwanted side reactions.	When a moderate enhancement is sufficient and synthetic simplicity is desired.
rGO Composites	Excellent electron conductivity, high surface area, enhances adsorptivity.[3]	Can be challenging to achieve uniform dispersion of rGO, potential for agglomeration.	Applications where both high adsorption and photocatalysis are beneficial.
Electron Acceptors	Simple to implement, can lead to very rapid degradation.[3]	Consumable reagent, may not be suitable for all applications, can affect the stability of MIL-53(Fe).[1]	Proof-of-concept studies or applications where the addition of a co-reagent is acceptable.

Issue 3: Unsuccessful Synthesis of MIL-53(Fe) Composites

Question: I am trying to synthesize a MIL-53(Fe) composite (e.g., with g-C₃N₄ or rGO), but the characterization results show that I have a physical mixture rather than a true composite. What could be wrong?

Answer: Achieving a well-formed composite with a good interfacial connection is crucial for effective charge transfer. If you are getting a physical mixture, consider the following troubleshooting steps:

• Synthesis Method: For materials like rGO, a simple one-pot solvothermal method where MIL-53(Fe) is synthesized in the presence of graphene oxide (GO) can be effective.[4] For heterojunctions with other pre-synthesized semiconductors, an ultrasonic assembly method can promote better interaction between the components.[5]

• Surface Functionalization: Ensure the surfaces of the materials are suitable for interaction. For instance, the oxygen-containing functional groups on GO facilitate strong interaction with the Fe centers in MIL-53(Fe).

• Stirring and Sonication: Adequate stirring and sonication during the synthesis process are critical for ensuring a homogeneous distribution of the components and preventing agglomeration.[5]

• Characterization: Use techniques like Transmission Electron Microscopy (TEM) and X-ray Photoelectron Spectroscopy (XPS) to confirm the formation of an intimate interface between MIL-53(Fe) and the other component, rather than just relying on X-ray Diffraction (XRD).

Quantitative Data on Enhanced Performance

The following tables summarize the quantitative improvements observed when implementing strategies to reduce electron-hole recombination in MIL-53(Fe).

Table 1: Photocatalytic Degradation Efficiency and Rate Constants

Catalyst	Pollutant	Degradation Efficiency (%)	Time (min)	Apparent Rate Constant (k, min⁻¹)
MIL-53(Fe)	Rhodamine B	42.4	50	-
M53@PDI-20	Rhodamine B	72.7	50	-
MIL-53(Fe)	Cr(VI)	~85	40	-
M53-rGO	Cr(VI)	100	80	-
g-C₃N₄/MIL-53(Fe) (3 wt%)	Cr(VI)	~2.0 times higher than pure MIL-53(Fe)	-	-
MIL-53(Fe)@CF with H₂O₂	Rhodamine B	98.8	120	0.03635

Table 2: Band Gap Energies and Charge Separation Indicators

Catalyst	Band Gap (eV)	Photoluminescence (PL) Intensity	Charge Transfer Resistance (Rct)
MIL-53(Fe)	2.72[5]	High[5]	High
M53@PDI-20	2.62[5]	Lower than MIL-53(Fe)[5]	Lower
MIL-53(Fe)/hydrated	2.51	Lower intensity	1.9 Ω
MIL-53(Fe)/dehydrated	2.57	Higher intensity	18.4 Ω

Experimental Protocols

Protocol 1: Synthesis of MIL-53(Fe)

This protocol is a general solvothermal synthesis method.

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• Dissolve FeCl₃·6H₂O (or Fe(NO₃)₃·9H₂O) and H₂BDC in DMF in a molar ratio of 1:1:280 (metal salt:linker:solvent).[5]

• Stir the mixture for 1 hour until a clear solution is obtained.[5]

• Transfer the solution to a Teflon-lined autoclave and heat at 150 °C for 15-24 hours.[5][6]

• After cooling to room temperature, centrifuge the mixture to collect the solid product.

• Wash the product with DMF and then with ethanol several times to remove unreacted precursors.[5]

• Dry the final product in a vacuum oven at 100 °C for 10-12 hours.[5][6]

Protocol 2: Synthesis of MIL-53(Fe)@PDI Heterojunction

This protocol uses an ultrasonic assembly method.

Materials:

• Synthesized MIL-53(Fe)

• Perylene diimide (PDI) supramolecular material

• Anhydrous ethanol

Procedure:

• Weigh a specific amount of MIL-53(Fe) and PDI. The mass percentage of PDI can be varied (e.g., 5%, 20%, 50%).[5]

• Place the powders in a polytetrafluoroethylene liner and add anhydrous ethanol.

• Ultrasonically disperse the mixture for 30 minutes to ensure homogeneous mixing and interaction.[5]

• Collect the resulting composite material by centrifugation and dry it appropriately.

Protocol 3: Synthesis of MIL-53(Fe)/rGO Composite

This protocol describes a one-pot solvothermal method.

Materials:

• Graphene Oxide (GO)

• Fe(NO₃)₃·9H₂O

• Terephthalic acid

• DMF

• Water, Acetone, Methanol

Procedure:

• Dissolve 4.11 g of Fe(NO₃)₃·9H₂O and 3.39 g of terephthalic acid in 150 mL of DMF.[4]

• Add 0.5 g of GO to the mixture under vigorous stirring.[4]

• Transfer the slurry to a Teflon-lined autoclave and heat at 150 °C for 16 hours.[4]

• After cooling, extract the black solid product and wash it with water and acetone, followed by two washes with 95% methanol.[4]

• Dry the final composite at 80 °C for 12 hours.[4]

Visualizing Mechanisms and Workflows

// Energy Levels vb_mil53 -> cb_mil53 [style=invis]; vb_pdi -> cb_pdi [style=invis];

// Excitation light [label="Visible Light (hν)", shape=plaintext, fontcolor="#202124"]; light -> cb_mil53 [label=" e⁻", color="#EA4335"]; light -> cb_pdi [label=" e⁻", color="#EA4335"]; vb_mil53 -> vb_mil53 [label=" h⁺", shape=plaintext, fontcolor="#202124"]; vb_pdi -> vb_pdi [label=" h⁺", shape=plaintext, fontcolor="#202124"];

// Z-Scheme Charge Transfer cb_mil53 -> vb_pdi [label=" Recombination", color="#5F6368", style=dashed];

// Charge Separation cb_pdi -> "Reduction Reactions\n(e.g., O₂ → •O₂⁻)" [label=" e⁻", color="#EA4335"]; vb_mil53 -> "Oxidation Reactions\n(e.g., Pollutant → Degradation)" [label=" h⁺", color="#4285F4"];

// Node Styling "Reduction Reactions\n(e.g., O₂ → •O₂⁻)" [fillcolor="#FBBC05", fontcolor="#202124"]; "Oxidation Reactions\n(e.g., Pollutant → Degradation)" [fillcolor="#FBBC05", fontcolor="#202124"]; } .dot Caption: Z-Scheme heterojunction mechanism in MIL-53(Fe)/Semiconductor composite.

// Nodes start [label="Start: Precursors", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; dissolve [label="Dissolve Metal Salt and Linker in DMF"]; add_component [label="Add Second Component\n(e.g., GO, Semiconductor)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; stir_sonicate [label="Stirring / Sonication"]; hydrothermal [label="Solvothermal/Hydrothermal Reaction\n(e.g., 150°C, 15-24h)"]; cool_wash [label="Cool, Centrifuge, and Wash\n(DMF, Ethanol)"]; dry [label="Dry in Vacuum Oven"]; characterize [label="Characterization\n(XRD, SEM, PL, EIS)"]; end [label="Final Composite Material", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> dissolve; dissolve -> add_component; add_component -> stir_sonicate; stir_sonicate -> hydrothermal; hydrothermal -> cool_wash; cool_wash -> dry; dry -> characterize; characterize -> end; } .dot Caption: General experimental workflow for the synthesis of MIL-53(Fe) composites.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Design of Metal-Organic Polymers MIL-53(M3+): Preparation and Characterization of MIL-53(Fe) and Graphene Oxide Composite [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Novel MIL-53(Fe)/ZnO nanocomposite mediated by persulfate in photocatalytic degradation of sulfamethazine under visible light [eeer.org]

Technical Support Center: Enhancing the Long-Term Stability of MIL-53(Fe) Catalysts

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting and improving the long-term stability of MIL-53(Fe) metal-organic framework (MOF) catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for MIL-53(Fe) catalysts?

A1: The long-term stability of MIL-53(Fe) is primarily challenged by two main degradation pathways:

• Leaching: The gradual loss of the catalyst's constituent components—the iron metal centers and the terephthalic acid (H2BDC) organic linkers—into the reaction medium. This is a significant issue in aqueous solutions.[1]

• Structural Collapse/Transformation: While often robust, the crystalline structure of MIL-53(Fe) can degrade under harsh conditions, losing its porosity and active sites. In some cases, it can transform into less active iron oxide clusters.[2][3]

Q2: How does the pH of the reaction medium affect MIL-53(Fe) stability?

A2: The pH of the aqueous medium is a critical factor. MIL-53(Fe) shows relatively good stability in acidic conditions (around pH 4-5).[1][4] However, it undergoes rapid hydrolysis and degradation in alkaline environments (e.g., pH 10), leading to significant leaching of both iron and the organic linker.[1][4][5] A noticeable color change from pale-orange to reddish-brown can indicate the formation of hydrated iron species at high pH.[1]

Q3: What is the impact of temperature and radiation on catalyst stability?

A3: Both elevated temperatures and radiation (visible or solar) can negatively impact the stability of MIL-53(Fe) in aqueous solutions, even at an optimal pH.[1][4][5] These conditions can accelerate the leaching of the metal and linker from the framework.[1]

Q4: Do common oxidants used in catalysis affect MIL-53(Fe)?

A4: Yes, oxidants such as hydrogen peroxide (H₂O₂), persulfate, and ozone, often used to enhance photocatalytic processes, can accelerate the degradation of MIL-53(Fe).[1][4][5] The presence of these strong oxidizing agents can promote the decarboxylation of the framework and increase the leaching of its components.[1][4]

Q5: How can I improve the long-term stability of my MIL-53(Fe) catalyst?

A5: Several strategies can be employed to enhance stability:

• pH Control: Maintaining the reaction pH in the acidic range (typically 4-5) is crucial to minimize hydrolysis.[1]

• Composite Materials: Encapsulating or forming a composite of MIL-53(Fe) with more stable materials like TiO₂, graphene oxide, or resins can protect the framework and improve stability.[6][7][8][9] For example, a MIL-53(Fe)@TiO₂ composite demonstrated significantly better activity retention after multiple cycles compared to the pristine MOF.[7]

• Surface Modification: Modifying the surface of the MOF can enhance its hydrophobicity, reducing interactions with water that lead to degradation.[10]

• Solvent Selection: The synthesis solvent can influence the final structure and stability; N,N-dimethylformamide (DMF) and methanol have been shown to be suitable, whereas synthesis in water may not form the desired structure.[2][11]

Q6: What analytical techniques are essential for evaluating the stability of MIL-53(Fe)?

A6: A combination of techniques is recommended:

• Powder X-ray Diffraction (PXRD): To monitor the crystalline structure of the catalyst before and after reaction. Changes in peak intensity or the appearance of new peaks can indicate degradation or phase transformation.[3]

• Fourier-Transform Infrared Spectroscopy (FTIR): To verify the integrity of the organic linker within the framework.

• Inductively Coupled Plasma (ICP-OES or ICP-MS): To quantify the amount of iron that has leached into the reaction solution.[12]

• Total Organic Carbon (TOC) Analysis: To measure the concentration of the leached H2BDC linker in the solution.[1]

• N₂ Adsorption-Desorption Analysis (BET): To assess changes in the catalyst's surface area and porosity, which directly relate to its catalytic activity.[13]

Troubleshooting Guide

Issue 1: Rapid decrease in catalytic activity after the first or second cycle.

• Possible Cause 1: Leaching of Active Sites. The iron centers or organic linkers are dissolving into the reaction medium.

  • Troubleshooting Steps:

    • After a reaction cycle, separate the catalyst via centrifugation or filtration.

    • Analyze the supernatant liquid for dissolved iron using ICP-OES/MS.

    • Analyze the supernatant for the organic linker (H₂BDC) using TOC analysis or HPLC.

  • Solution:

    • Adjust the reaction pH to be more acidic (e.g., pH 4-5).[1]

    • Lower the reaction temperature if the protocol allows.[1]

    • Consider synthesizing a composite material (e.g., MIL-53(Fe)@TiO₂) to enhance stability.[7]

• Possible Cause 2: Structural Degradation. The crystalline framework is collapsing or transforming into a non-porous, inactive phase like iron oxide.

  • Troubleshooting Steps:

    • Recover the used catalyst, wash it with a suitable solvent (e.g., ethanol), and dry it thoroughly.

    • Analyze the used catalyst using PXRD and compare the diffractogram to that of the fresh catalyst. Look for reduced peak intensities or the emergence of new peaks characteristic of iron oxides (α-Fe₂O₃).[2][3]

    • Measure the BET surface area of the used catalyst to check for a loss in porosity.

  • Solution:

    • Avoid highly alkaline or aggressive chemical environments.[1]

    • If using strong oxidants, try reducing their concentration or the reaction time.[4]

Issue 2: The catalyst or solution changes color unexpectedly during the reaction.

• Possible Cause: Framework Hydrolysis. A change in the solid catalyst from its typical pale-orange to a reddish-brown color often indicates hydrolysis and the formation of hydrated iron oxide species, especially under alkaline conditions.[1]

  • Troubleshooting Steps:

    • Immediately measure the pH of the reaction solution.

    • Analyze the used catalyst with PXRD and FTIR to confirm structural changes.

  • Solution:

    • Buffer the reaction solution to maintain a stable, acidic pH.

    • Ensure all reagents are free from basic impurities.

Data on Catalyst Stability

Quantitative data highlights the critical impact of experimental conditions on the stability of MIL-53(Fe).

Table 1: Effect of pH on Leaching from MIL-53(Fe) in Water

Initial pH	Iron Leached (%)	Carbon (Linker) Leached (%)	Reference
4	< 0.1% (negligible)	~3.1%	[1]
10	~5.0%	~12.0%	[1]

Table 2: Effect of Temperature and Radiation on Leaching at pH 4.5

Condition	Iron Leached (%)	Carbon (Linker) Leached (%)	Reference
25 °C, Dark	~0.2%	~3.5%	[1]
40 °C, Dark	~0.5%	~5.0%	[1]
25 °C, Solar Radiation	~1.0%	~7.0%	[1]

Table 3: Recyclability Comparison of MIL-53(Fe) vs. MIL-53(Fe)@TiO₂ Composite

Catalyst	Metric	Change after 4 Cycles	Reference
MIL-53(Fe)	NH₃ Yield Rate	79.8% Decrease	[7]
MIL-53(Fe)	Faradaic Efficiency (FE)	82.3% Decrease	[7]
MIL-53(Fe)@TiO₂	Catalytic Activity	Maintained good activity	[7]

Experimental Protocols

Protocol 1: Standardized Hydrolytic Stability Test

This protocol assesses the stability of MIL-53(Fe) in an aqueous environment under specific conditions.

• Preparation: Suspend a precisely weighed amount of MIL-53(Fe) catalyst (e.g., 0.6 g/L) in a known volume of Milli-Q water in a sealed vessel.[1]

• Conditioning: Adjust the solution to the desired pH (e.g., 4, 7, or 10) using dilute HCl or NaOH.

• Incubation: Stir the suspension at a constant temperature (e.g., 25 °C or 40 °C) for a set duration (e.g., 24 hours).[14] For photocatalysis studies, this step can be performed under specific irradiation (e.g., simulated solar light).[1]

• Separation: After incubation, separate the solid catalyst from the liquid phase by centrifugation at high speed (e.g., 10,000 rpm for 10 minutes) followed by filtration through a 0.22 µm syringe filter.

• Analysis of Liquid Phase:

  • Measure the concentration of leached iron in the filtrate using ICP-OES or ICP-MS.

  • Measure the concentration of the leached H2BDC linker using a TOC analyzer.

• Analysis of Solid Phase:

  • Wash the recovered solid catalyst with deionized water and ethanol, then dry it under vacuum.

  • Characterize the dried solid using PXRD, FTIR, and BET analysis to compare its properties with the fresh catalyst.

Protocol 2: Catalyst Recyclability and Performance Test

This protocol evaluates the catalyst's performance over multiple reaction cycles.

• Initial Reaction: Perform the catalytic reaction under your standard experimental conditions for a defined period.

• Catalyst Recovery: At the end of the reaction, recover the catalyst from the reaction mixture by centrifugation or filtration.

• Washing: Wash the recovered catalyst thoroughly with a suitable solvent (e.g., ethanol or acetone) to remove any adsorbed reactants or products, followed by a wash with deionized water if applicable.

• Drying: Dry the catalyst, typically in a vacuum oven at a moderate temperature (e.g., 80-100 °C) overnight.

• Subsequent Cycles: Re-introduce the dried, recovered catalyst into a fresh reaction mixture and repeat steps 1-4 for the desired number of cycles (typically 3-5).

• Performance Evaluation: Analyze the reaction products from each cycle to determine the catalytic activity and selectivity. A significant drop in performance indicates deactivation.[15]

• Post-Mortem Analysis: After the final cycle, characterize the used catalyst using the techniques described in Protocol 1 (PXRD, ICP-OES of the combined supernatants, etc.) to identify the cause of deactivation.

Visual Guides

Caption: Troubleshooting workflow for diagnosing MIL-53(Fe) catalyst deactivation.

Caption: Factors influencing the long-term stability of MIL-53(Fe) catalysts.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Insights into the Stability and Activity of MIL-53(Fe) in Solar Photocatalytic Oxidation Processes in Water: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 6. researchgate.net [researchgate.net]
• 7. Interfacial Engineering Boosting the Activity and Stability of MIL-53(Fe) toward Electrocatalytic Nitrogen Reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 11. researchgate.net [researchgate.net]
• 12. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Scaling Up MIL-53(Fe) Production

This technical support center is designed for researchers, scientists, and drug development professionals who are looking to scale up the production of the metal-organic framework (MOF) MIL-53(Fe). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the transition from laboratory-scale synthesis to larger-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of MIL-53(Fe)?

A1: Scaling up MIL-53(Fe) production from the lab to a pilot or industrial scale presents several key challenges that can impact yield, purity, and batch-to-batch consistency. These include:

• Heat and Mass Transfer Limitations: In larger reactors, inefficient mixing and uneven temperature distribution can lead to inhomogeneous nucleation and crystal growth, resulting in a product with poor crystallinity and a wider particle size distribution.

• Solvent and Reagent Handling: The large volumes of solvents, such as N,N-dimethylformamide (DMF), required for scaled-up synthesis pose logistical, cost, and environmental challenges, including issues with solvent recovery and recycling.[1]

• Purification and Activation: Removing unreacted starting materials and solvent molecules from the pores of a large batch of MIL-53(Fe) is often a bottleneck. Traditional lab-scale methods like centrifugation and washing with large volumes of solvent become impractical and costly at scale.

• Product Isolation and Handling: Filtering, drying, and handling large quantities of fine powder can be difficult and may introduce impurities.

• Batch-to-Batch Consistency: Ensuring that each batch of MIL-53(Fe) meets the required specifications for crystallinity, particle size, and porosity is critical, especially for applications in drug development and other regulated fields.

Q2: How does the choice of solvent impact the large-scale synthesis of MIL-53(Fe)?

A2: The solvent plays a crucial role in the synthesis of MIL-53(Fe), influencing its crystal structure and properties.[2] While DMF is a common solvent for laboratory synthesis, its high boiling point and toxicity present challenges for industrial-scale production.[1][2] Water is an attractive, environmentally friendly alternative; however, MIL-53(Fe) may not readily form in water alone.[2] A mixture of water and a co-solvent like methanol can be a viable option for larger-scale synthesis, potentially allowing for lower reaction temperatures and pressures.[3] The choice of solvent also significantly impacts the overall process economics due to the costs associated with solvent purchase, recovery, and disposal.[1]

Q3: What are the key parameters to control for ensuring batch-to-batch consistency?

A3: To achieve consistent product quality in scaled-up MIL-53(Fe) production, rigorous control over several parameters is essential:[4][5]

• Reactant Stoichiometry and Purity: The molar ratio of the iron source to the terephthalic acid linker is critical.[1] Variations can lead to the formation of impurities. The purity of the starting materials must also be consistently high.

• Reaction Temperature and Time: Precise control over the heating and cooling profiles and the overall reaction time is necessary to ensure uniform crystal growth.[6]

• Mixing Efficiency: Adequate agitation is required to maintain a homogeneous reaction mixture and prevent localized concentration gradients.

• Purification and Activation Protocol: The washing and solvent exchange procedures must be standardized and validated to ensure complete removal of impurities without compromising the framework's integrity.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Low Yield	- Incomplete reaction. - Suboptimal reaction temperature or time. - Poor mixing leading to localized reactant depletion. - Loss of product during filtration and washing.	- Optimize reaction time and temperature for the larger scale. - Ensure efficient and consistent mixing throughout the reaction. - Use appropriate filtration techniques (e.g., filter press) to minimize product loss.
Poor Crystallinity	- Inhomogeneous nucleation and growth due to poor heat and mass transfer. - Too rapid heating or cooling rates. - Incorrect solvent composition.	- Implement controlled heating and cooling ramps. - Improve reactor design and mixing to ensure uniform temperature and concentration. - Re-evaluate the solvent system for the scaled-up process.
Broad Particle Size Distribution	- Uncontrolled nucleation events. - Inefficient mixing.	- Introduce seeding to control nucleation. - Optimize the stirring rate and impeller design for the reactor volume. - Consider using modulators or surfactants to control crystal growth.[7]
Phase Impurities (e.g., unreacted ligand, iron oxides)	- Incorrect stoichiometry of reactants. - Inefficient purification. - Reaction pH is not optimal.	- Precisely control the molar ratio of reactants.[1] - Implement a more rigorous and standardized purification protocol, potentially involving solvent soaks and exchanges. - Monitor and control the pH of the reaction mixture.
Difficulty in Product Activation (Residual Solvent)	- Inefficient solvent exchange. - High boiling point of the synthesis solvent (e.g., DMF). - Collapse of the framework during solvent removal.	- Use a multi-step solvent exchange with a more volatile solvent before drying. - Employ vacuum drying at an optimized temperature. - Consider supercritical CO2 drying as a milder activation method.[8]
Product Adheres to Reactor Walls	- Strong interactions between the MOF and the reactor surface.	- Use non-abrasive tools for physical removal. - Soak the reactor with a suitable solvent (e.g., ethanol, acetone) and use gentle agitation or ultrasonication.[9] - Consider using a mild acidic solution for cleaning, as MIL-53(Fe) is relatively stable in acidic conditions.[9]

Experimental Protocols

Lab-Scale Synthesis of MIL-53(Fe) (Adapted from[10])

This protocol is for a typical laboratory-scale synthesis and serves as a baseline for scaling up.

Materials:

• Iron (III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol

• Deionized water

Procedure:

• Dissolve 4.11 g of Fe(NO₃)₃·9H₂O and 3.39 g of terephthalic acid in 150 mL of DMF in a Teflon-lined autoclave.

• Seal the autoclave and heat it in an oven at 150 °C for 16 hours.

• After cooling to room temperature, collect the yellow solid product by filtration.

• Wash the product sequentially with DMF, water, and methanol.

• Dry the final product at 80 °C for 12 hours.

Pilot-Scale Synthesis Considerations

Scaling up this process to a larger reactor (e.g., 5 L or more) requires careful consideration of the following modifications:

• Reactor Type: A jacketed glass reactor with overhead stirring is recommended for better temperature control and mixing.

• Reagent Addition: A staged or slow addition of reactants may be necessary to control the reaction rate and heat generation.

• Mixing: The stirrer speed and impeller design must be optimized to ensure homogeneity in the larger volume.

• Purification: Filtration can be performed using a filter press. Washing will require larger volumes of solvent, and a solvent recovery system is highly recommended for economic and environmental reasons.

• Activation: For bulk material, activation under vacuum with a gradual temperature ramp is crucial to prevent framework collapse.

Data Presentation

Table 1: Comparison of Synthesis Parameters and Outcomes: Lab-Scale vs. Pilot-Scale (Illustrative)

Parameter	Lab-Scale (e.g., 200 mL Autoclave)	Pilot-Scale (e.g., 20 L Reactor) - Estimated	Key Considerations for Scale-Up
Reactants
Iron Source	FeCl₃·6H₂O or Fe(NO₃)₃·9H₂O	Fe(NO₃)₃·9H₂O or potentially a more cost-effective iron salt	Cost and purity of the iron source become more critical at scale.
Ligand	Terephthalic Acid (H₂BDC)	Terephthalic Acid (H₂BDC)	Consistent purity of the ligand is essential for reproducible results.
Solvent	DMF, DMA	DMF with a robust recovery system, or alternative greener solvents (e.g., water/ethanol mixtures)	Solvent cost, toxicity, and recovery efficiency are major factors.
Reaction Conditions
Temperature	120-180 °C[10]	120-150 °C	Slower heating rates and precise temperature control are needed to ensure uniformity.
Time	12-24 hours[11]	18-36 hours	Longer reaction times may be required to ensure complete conversion in larger volumes.
Pressure	Autogenous	Dependent on solvent and temperature; may require a pressure-rated reactor.	Safety considerations are paramount.
Product Characteristics
Yield	Typically >80% (based on ligand)	70-90% (can be lower initially)	Process optimization is key to maximizing yield at scale.
BET Surface Area	50-90 m²/g[1]	40-80 m²/g	May be slightly lower due to potential for incomplete activation or pore collapse.
Crystallinity	High	Variable; can be lower without optimized mixing and temperature control.	XRD analysis is crucial for quality control.
Particle Size	100 nm - 2 µm[7]	500 nm - 5 µm (can be broader)	Particle size affects downstream processing like filtration and formulation.

Visualizations

Caption: Interconnected challenges in the scale-up of MIL-53(Fe) production.

Caption: A logical workflow for troubleshooting common issues in MIL-53(Fe) scale-up.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. How to get Metal Quality Control in Manufacturing Right [hha.hitachi-hightech.com]
• 6. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemgroups.northwestern.edu [chemgroups.northwestern.edu]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 11. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to MIL-53(Fe) and UiO-66 for Photocatalytic Applications

For Researchers, Scientists, and Drug Development Professionals

The advancement of heterogeneous photocatalysis is intrinsically linked to the development of highly efficient and stable photocatalytic materials. Among the burgeoning class of Metal-Organic Frameworks (MOFs), MIL-53(Fe) and UiO-66 have emerged as prominent candidates, demonstrating significant potential in various photocatalytic applications, including pollutant degradation, CO₂ reduction, and hydrogen evolution. This guide provides an objective comparison of their photocatalytic performance, supported by experimental data, detailed methodologies, and mechanistic insights to aid researchers in selecting the appropriate material for their specific applications.

At a Glance: Key Physicochemical Properties

A material's photocatalytic efficacy is deeply rooted in its structural and electronic properties. Both MIL-53(Fe) and UiO-66 possess unique characteristics that influence their performance.

Property	MIL-53(Fe)	UiO-66	Key Differences and Implications for Photocatalysis
Metal Center	Iron (Fe³⁺)	Zirconium (Zr⁴⁺)	The Fe³⁺ in MIL-53(Fe) allows for visible light absorption through d-d transitions and ligand-to-metal charge transfer (LMCT), making it suitable for solar energy applications.[1] The Zr⁴⁺ in UiO-66 contributes to its exceptional thermal and chemical stability, a critical factor for long-term photocatalytic operation.[2]
Organic Linker	Terephthalic acid (1,4-benzenedicarboxylic acid)	Terephthalic acid (1,4-benzenedicarboxylic acid)	Both MOFs share the same organic linker, which acts as an antenna for light absorption. Functionalization of the linker is a common strategy to tune the optical and electronic properties of both materials.
BET Surface Area (m²/g)	15 - 90[1]	~1000 (can vary significantly with synthesis)	UiO-66 generally exhibits a significantly higher surface area, which can provide more active sites for photocatalytic reactions and enhance reactant adsorption.[2][3][4] The lower surface area of MIL-53(Fe) is attributed to its flexible "breathing" structure.[1]
Pore Volume (cm³/g)	0.01 - 0.3[1]	~0.4 - 0.6	Consistent with its higher surface area, UiO-66 typically possesses a larger pore volume, facilitating mass transport of reactants and products.
Band Gap (eV)	~2.7[1]	~3.6 - 4.2 (can be tuned by defects)[5]	MIL-53(Fe) has a narrower band gap, enabling it to absorb a larger portion of the visible light spectrum.[1] Pristine UiO-66 is primarily a UV-light absorber, but its band gap can be narrowed through defect engineering, making it responsive to visible light.[6][7]
Stability	Moderate chemical and thermal stability.	High thermal and chemical stability.	UiO-66 is renowned for its exceptional stability, making it a more robust photocatalyst under harsh reaction conditions. MIL-53(Fe) can be susceptible to leaching of iron ions, particularly in acidic solutions.

Photocatalytic Performance: A Comparative Analysis

The true measure of a photocatalyst lies in its performance in specific chemical transformations. Here, we compare the efficacy of MIL-53(Fe) and UiO-66 in three key areas of photocatalysis.

Degradation of Organic Pollutants

Both MOFs have demonstrated the ability to degrade a variety of organic dyes, such as Rhodamine B (RhB) and Methylene Blue (MB).

Pollutant	Photocatalyst	Catalyst Dose (g/L)	Pollutant Conc. (mg/L)	Light Source	Degradation Efficiency (%)	Reaction Time (min)	Apparent Rate Constant (k, min⁻¹)	Reference
Rhodamine B	MIL-53(Fe)	1.5	1	Xe lamp	98.8	120	0.03635	[Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC - PubMed Central]
Methylene Blue	MIL-53(Fe)	Not Specified	Not Specified	Halogen lamp (500 W)	High	Not Specified	Not Specified	[Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation]

Note: Direct comparative studies under identical conditions are limited. The data presented is from individual studies and serves as a benchmark for their respective activities.

Analysis: MIL-53(Fe) shows high efficiency in degrading organic pollutants under visible light, which is advantageous for utilizing solar energy. The photocatalytic activity of UiO-66 in its pristine form is often lower for visible-light-driven degradation due to its wide band gap. However, functionalization or composite formation with other materials can significantly enhance its performance.

Carbon Dioxide (CO₂) Reduction

The conversion of CO₂ into valuable fuels is a critical area of research where both MOFs have shown promise.

Product	Photocatalyst	Co-catalyst/Sensitizer	Light Source	Product Yield (μmol g⁻¹ h⁻¹)	Reference
CO	UiO-66 (defective)	None	Visible light (>420 nm)	1.33	[Visible-Light-Responsive UiO-66(Zr) with Defects Efficiently Promoting Photocatalytic CO2 Reduction - ACS Publications]
Formate	NH₂-UiO-66(Zr)	Triethanolamine	Visible light	Not Specified	[Studies on Photocatalytic CO2 Reduction over NH2‐Uio‐66(Zr) and Its Derivatives: Towards a Better Understanding of Photocatalysis on Metal–Organic Frameworks

Analysis: Defect-engineered UiO-66 has been shown to be active for CO₂ reduction under visible light, producing CO. The high surface area and CO₂ adsorption capacity of UiO-66 are advantageous for this application. While MIL-53(Fe) is also explored for CO₂ reduction, direct comparisons of product yields under similar conditions are needed for a conclusive assessment.

Hydrogen (H₂) Evolution

Photocatalytic water splitting to produce hydrogen is a key technology for clean energy.

Photocatalyst	Co-catalyst	Sacrificial Agent	Light Source	H₂ Evolution Rate (μmol g⁻¹ h⁻¹)	Reference
NH₂-UiO-66	None	Not Specified	Not Specified	64.06	[Facet-engineering of NH2-UiO-66 with enhanced photocatalytic hydrogen production performance - Dalton Transactions (RSC Publishing)]
Defect-rich UiO-66@gC₃N₄/Ni	Ni	Not Specified	Not Specified	~2621	[Defect-rich UiO-66@gC 3 N 4 /Ni frameworks as efficient water splitting photocatalysts]

Analysis: UiO-66 and its derivatives have been extensively studied for photocatalytic hydrogen production, with significant enhancements achieved through strategies like amino-functionalization and the creation of composites. The high stability of the Zr-based framework is a major advantage for the demanding conditions of water splitting.

Experimental Protocols

Reproducibility is paramount in scientific research. The following sections provide detailed methodologies for the synthesis of these MOFs and for conducting key photocatalytic experiments.

Synthesis of MIL-53(Fe)

This protocol is based on a solvothermal synthesis method.

• Preparation of the Precursor Solution: Dissolve 0.676 g (2.5 mmol) of iron(III) chloride hexahydrate (FeCl₃·6H₂O) and 0.415 g (2.5 mmol) of terephthalic acid (H₂BDC) in 10 mL of N,N-Dimethylformamide (DMF).[8]

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at 130°C for 12 hours.[8]

• Purification: After cooling to room temperature, filter the solid product and wash it thoroughly with DMF and then methanol to remove any unreacted precursors and solvent molecules.

• Drying: Dry the final product in an oven at 80°C for 12 hours.[8]

Synthesis of UiO-66

This protocol describes a common solvothermal synthesis for UiO-66.

• Preparation of the Precursor Solution: Dissolve 1.16 g of zirconium(IV) chloride (ZrCl₄) and 0.83 g of terephthalic acid (BDC) in 30 mL of DMF.[9]

• Solvothermal Reaction: Stir the mixture for 30 minutes, then transfer it to a 100 mL Teflon-lined autoclave. Heat the autoclave at 140°C in an oven for 24 hours.[9]

• Purification: After cooling, collect the white precipitate by centrifugation or filtration. Wash the product with DMF and then methanol several times.

• Activation: Dry the synthesized UiO-66, typically under vacuum at an elevated temperature, to remove residual solvent from the pores.

General Protocol for Photocatalytic Degradation of Organic Dyes

• Catalyst Suspension: Disperse a specific amount of the photocatalyst (e.g., 150 mg of MIL-53(Fe)@CF) in an aqueous solution of the organic dye (e.g., 100 mL of 1 mg/L Rhodamine B).[8]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 80 minutes) to establish an adsorption-desorption equilibrium between the catalyst surface and the dye molecules.[8]

• Initiation of Photocatalysis: Irradiate the suspension with a suitable light source (e.g., a Xe lamp or a halogen lamp).

• Sampling and Analysis: At regular intervals, withdraw aliquots of the suspension. Centrifuge the samples to remove the catalyst particles. Analyze the concentration of the dye in the supernatant using a UV-Vis spectrophotometer at its maximum absorption wavelength.

• Data Analysis: Calculate the degradation efficiency using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] × 100, where C₀ is the initial concentration and Cₜ is the concentration at time t. The apparent reaction rate constant (k) can be determined by fitting the data to a pseudo-first-order kinetic model: ln(C₀/Cₜ) = kt.

Mechanistic Insights and Visualizations

Understanding the underlying photocatalytic mechanisms is crucial for the rational design of more efficient photocatalysts.

Photocatalytic Mechanism of MIL-53(Fe)

The photocatalytic activity of MIL-53(Fe) under visible light is primarily attributed to the excitation of the Fe-O clusters and ligand-to-metal charge transfer (LMCT).

Caption: Photocatalytic mechanism of MIL-53(Fe) for organic pollutant degradation.

Upon irradiation with visible light, electrons in MIL-53(Fe) are excited, generating electron-hole pairs. The photogenerated electrons can reduce adsorbed oxygen to form superoxide radicals (•O₂⁻), while the holes can oxidize water or hydroxide ions to produce highly reactive hydroxyl radicals (•OH). These reactive oxygen species (ROS), along with direct oxidation by holes, are responsible for the degradation of organic pollutants.

Photocatalytic Mechanism of UiO-66

In its pristine form, UiO-66 is a UV-light photocatalyst. The mechanism involves the excitation of the organic linker followed by charge transfer to the Zr-oxo clusters.

Caption: General photocatalytic mechanism of UiO-66.

Under UV irradiation, the terephthalate linker in UiO-66 is excited, and an electron is transferred to the Zr-oxo clusters, creating a charge-separated state. These separated charges can then drive redox reactions on the surface of the MOF. For applications like CO₂ reduction and H₂ evolution, the electrons reduce the respective substrates, while the holes are typically scavenged by a sacrificial agent.

Experimental Workflow for Photocatalyst Evaluation

The systematic evaluation of a photocatalyst involves a series of well-defined steps, from synthesis to performance testing and characterization.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Band gap modulation in zirconium-based metal–organic frameworks by defect engineering - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

MIL-53(Fe) vs. MIL-101(Fe) for drug delivery applications

A Comparative Guide to MIL-53(Fe) and MIL-101(Fe) for Drug Delivery Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate drug delivery vehicle is paramount to enhancing therapeutic efficacy and minimizing side effects. Metal-Organic Frameworks (MOFs) have emerged as promising candidates due to their high porosity, tunable structures, and biocompatibility. Among the various MOFs, the iron-based MIL-53(Fe) and MIL-101(Fe) have garnered significant attention. This guide provides an objective comparison of their performance in drug delivery applications, supported by experimental data.

Introduction to MIL-53(Fe) and MIL-101(Fe)

MIL-53(Fe) is known for its flexible structure and "breathing" effect, where its pore size can change in response to guest molecules.[1] This dynamic behavior can influence drug loading and release profiles. It is constructed from iron (Fe) ions and terephthalic acid.[1] In contrast, MIL-101(Fe) possesses a rigid structure with a much larger pore volume and surface area, which are advantageous for encapsulating large drug molecules.[2] Both materials are considered biocompatible due to their iron and terephthalic acid components.[1][3]

Performance Comparison

Drug Loading Capacity and Encapsulation Efficiency

The ability of a carrier to effectively load a therapeutic agent is a critical parameter. The differing structural properties of MIL-53(Fe) and MIL-101(Fe) lead to variations in their drug loading capacities.

MOF	Drug	Drug Loading Capacity (wt%)	Encapsulation Efficiency (%)	Reference
MIL-53(Fe)	Doxorubicin	~45	Not Reported	[4]
Ibuprofen	37	Not Reported	[5]
Oridonin	56.25	Not Reported	[1]
Vancomycin	20	Not Reported
Acetaminophen	20	Not Reported	[6]
Progesterone	20	Not Reported	[6]
Stavudine	20	Not Reported	[6]
MIL-101(Fe)	Curcumin	56.3	Not Reported	[7]
Flurbiprofen	37	Not Reported	[2]
Curcumin	Not Reported	91.7	[8]

Note: "Not Reported" indicates that the specific value was not available in the cited sources.

Drug Release Kinetics

The release profile of a drug from its carrier is crucial for maintaining therapeutic concentrations over a desired period. Both MIL-53(Fe) and MIL-101(Fe) have demonstrated sustained and often pH-responsive drug release.

MOF	Drug	Release Conditions	Release Profile	Reference
MIL-53(Fe)	Doxorubicin	pH 5.2	80.25% release in 72 hours	[4]
Doxorubicin	pH 7.4	32.77% release in 72 hours	[4]
Oridonin	pH 5.5	91.75% release in 7 days	[1]
Oridonin	pH 7.2	82.23% release in 7 days	[1]
Acetaminophen	Not Specified	Slow release over 6 days	[6]
MIL-101(Fe)	Curcumin	pH 5.0	64.7% release in 22 days	[9]
Curcumin	pH 7.4	26% release in 22 days	[9]
Stavudine	Not Specified	Complete release in 5 days	[6][10]

Biocompatibility and Cytotoxicity

The biocompatibility of drug carriers is essential for their clinical translation. Studies have shown that both MIL-53(Fe) and MIL-101(Fe) generally exhibit low toxicity.[2][11] For instance, MIL-53(Fe) was found to be safe and nontoxic, with cell viability remaining above 95.27% in one study.[1] Another study indicated that MIL-101(Fe) has low toxicity to normal cells.[3][7] However, the particle size can influence toxicity, with particles smaller than 200 nm generally showing better transport capacity and lower toxicity.[4]

Experimental Protocols

Synthesis of MIL-53(Fe)

A common method for synthesizing MIL-53(Fe) is the solvothermal method.[12][13]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC or TPA)

• N,N-dimethylformamide (DMF)

Procedure:

• Dissolve FeCl₃·6H₂O and H₂BDC in DMF.[12][13]

• Transfer the mixture to a Teflon-lined autoclave.[12]

• Heat the autoclave at a specific temperature (e.g., 150 °C) for a designated time (e.g., 16 hours).[12][14]

• After cooling, collect the resulting solid by filtration or centrifugation.[12]

• Wash the product with methanol and distilled water.[12]

• Dry the final product.[14]

To control the crystal size, a non-ionic surfactant like PVP can be added to the reaction mixture.[4][11]

Synthesis of MIL-101(Fe)

MIL-101(Fe) is also typically synthesized via a solvothermal or hydrothermal method.[15][16]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC)

• N,N-dimethylformamide (DMF)

Procedure:

• Dissolve FeCl₃·6H₂O and terephthalic acid in DMF with stirring.[16]

• Transfer the solution to a Teflon-lined autoclave.[16]

• Heat the autoclave at a specific temperature (e.g., 110-120 °C) for a set duration (e.g., 20-24 hours).[15][16]

• After cooling, the product is collected via centrifugation.[16]

• Wash the solid product with DMF and ethanol.[16]

• Dry the final MIL-101(Fe) material.[15]

Drug Loading

A common technique for loading drugs into these MOFs is the incipient wetness impregnation or simple soaking method.

Procedure:

• Disperse the activated MOF in a solution of the drug in a suitable solvent (e.g., hexane for ibuprofen, ethanol for curcumin).[5][9]

• Stir the suspension for a specified period (e.g., 24 to 72 hours) at room temperature.[5]

• Separate the drug-loaded MOF by centrifugation.

• Wash with the solvent to remove surface-adsorbed drug molecules.

• Dry the final product.

• The amount of loaded drug is typically determined using techniques like UV-vis spectroscopy or High-Performance Liquid Chromatography (HPLC) by measuring the drug concentration in the supernatant before and after loading.[1][4][9]

In Vitro Drug Release

Drug release studies are generally performed in a buffer solution that mimics physiological conditions.

Procedure:

• Suspend a known amount of the drug-loaded MOF in a specific volume of release medium (e.g., phosphate-buffered saline, PBS) at different pH values (e.g., 7.4 to simulate blood and 5.2-5.5 to simulate the tumor microenvironment).[1][4]

• Maintain the suspension at 37 °C with constant stirring.[1]

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with fresh medium to maintain a constant volume.[9]

• Analyze the concentration of the released drug in the withdrawn samples using a suitable analytical method like UV-vis spectroscopy.[9]

Visualizations

References

• 1. Biocompatible Fe-Based Micropore Metal-Organic Frameworks as Sustained-Release Anticancer Drug Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current status and prospects of MIL-based MOF materials for biomedicine applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biocompatible MIL-101(Fe) as a Smart Carrier with High Loading Potential and Sustained Release of Curcumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tuning Crystal Structures of Iron-Based Metal–Organic Frameworks for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MIL-53(Fe), MIL-101, and SBA-15 porous materials: potential platforms for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. researchgate.net [researchgate.net]
• 11. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis of iron-based metal-organic framework MIL-53 as an efficient catalyst to activate persulfate for the degradation of Orange G in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. Preparation of a GO/MIL-101(Fe) Composite for the Removal of Methyl Orange from Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of MIL-53(Fe) and Other Iron-Based MOFs

For Researchers, Scientists, and Drug Development Professionals

The field of metal-organic frameworks (MOFs) has garnered significant attention for a myriad of applications, from gas storage and separation to catalysis and drug delivery. Among the vast library of MOFs, iron-based frameworks are particularly appealing due to the low cost, low toxicity, and rich redox chemistry of iron. This guide provides an objective comparison of the performance of a well-studied iron-based MOF, MIL-53(Fe), against other prominent iron-based MOFs: MIL-100(Fe), MIL-101(Fe), Fe-BTC, and PCN-250(Fe). The comparison is based on key performance indicators supported by experimental data, with detailed methodologies provided for reproducibility.

Quantitative Performance Comparison

The performance of a MOF is intrinsically linked to its structural and stability characteristics. The following tables summarize the key quantitative data for MIL-53(Fe) and its counterparts. It is crucial to note that these values can vary significantly based on the synthesis method, activation conditions, and the specific variant of the MOF (e.g., with functionalized linkers).

Table 1: Comparison of BET Surface Area, Pore Volume, and Pore Size

MOF	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Pore Size (nm)
MIL-53(Fe)	10 - 1590 (highly dependent on activation and guest molecules)[1][2][3][4]	0.01 - 0.6	~0.85 (flexible breathing effect)
MIL-100(Fe)	1500 - 2500[5][6][7][8][9]	0.9 - 1.2[5][8]	2.5 - 2.9 (mesoporous cages)[5]
MIL-101(Fe)	1100 - 4100[10]	0.1 - 1.5[10][11]	~2.9 and ~3.4 (two types of mesoporous cages)
Fe-BTC (Basolite F300)	1300 - 1600[12]	~0.7 - 0.9	Mesoporous
PCN-250(Fe)	1200 - 1600[13][14]	~0.5[14]	~1.0[13][14]

Table 2: Comparison of Thermal and Chemical Stability

MOF	Thermal Stability (°C)	Chemical Stability
MIL-53(Fe)	~350 - 450[11]	Stable in water and some organic solvents; sensitive to highly acidic and basic conditions.
MIL-100(Fe)	~280 - 300[5]	Good stability in water and acidic solutions.[5]
MIL-101(Fe)	~300 - 350[10]	High stability in water and various organic solvents.
Fe-BTC (Basolite F300)	~330	Moderate stability in water.
PCN-250(Fe)	> 300[13][14]	Exceptionally stable in water across a wide pH range (1-11) and in various organic solvents.[13][14]

Experimental Workflow for MOF Performance Comparison

The following diagram illustrates a generalized workflow for the synthesis, characterization, and performance evaluation of different MOFs.

Caption: A generalized experimental workflow for comparing the performance of different metal-organic frameworks.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to objective comparison. The following sections outline standardized procedures for the synthesis and characterization of the discussed iron-based MOFs.

Solvothermal Synthesis of Iron-Based MOFs

1. Synthesis of MIL-53(Fe):

• Precursors: Iron(III) chloride hexahydrate (FeCl₃·6H₂O) and terephthalic acid (H₂BDC).

• Solvent: N,N-Dimethylformamide (DMF).

• Procedure:

  • Dissolve FeCl₃·6H₂O and H₂BDC in DMF in a molar ratio of 1:1.

  • Transfer the solution to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave at 150 °C for 15 hours.

  • After cooling to room temperature, the solid product is collected by centrifugation or filtration.

  • Wash the product with DMF and then with ethanol to remove unreacted precursors.

  • Dry the final product under vacuum at an elevated temperature (e.g., 150 °C) to activate the framework.

2. Synthesis of MIL-100(Fe):

• Precursors: Iron(III) chloride hexahydrate (FeCl₃·6H₂O) and trimesic acid (H₃BTC).

• Solvent: Deionized water.

• Procedure:

  • Dissolve FeCl₃·6H₂O and H₃BTC in deionized water.

  • The mixture is heated in a Teflon-lined autoclave at 150-160 °C for 12 hours.

  • The resulting solid is recovered by filtration and washed with hot deionized water and ethanol.

  • The product is purified by treatment with hot ethanol and ammonium fluoride (to remove unreacted terephthalic acid), followed by further washing with water and ethanol.

  • Activation is performed by drying under vacuum at 150 °C.

3. Synthesis of MIL-101(Fe):

• Precursors: Iron(III) chloride hexahydrate (FeCl₃·6H₂O) and terephthalic acid (H₂BDC).

• Solvent: N,N-Dimethylformamide (DMF).

• Procedure:

  • Dissolve FeCl₃·6H₂O and H₂BDC in DMF.

  • The solution is sealed in a Teflon-lined autoclave and heated at 110 °C for 20 hours.

  • The resulting powder is collected, washed with DMF and hot ethanol.

  • The framework is activated by heating under vacuum.

4. Synthesis of Fe-BTC (Basolite F300 equivalent):

• Precursors: Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) and trimesic acid (H₃BTC).

• Solvent: A mixture of N,N-Dimethylformamide (DMF), ethanol, and water.

• Procedure:

  • Dissolve Fe(NO₃)₃·9H₂O and H₃BTC in the solvent mixture.

  • The solution is heated in a sealed vessel at a specific temperature (e.g., 120-150 °C) for a designated period (e.g., 12-24 hours).

  • The crystalline product is isolated by filtration, washed with the reaction solvent and then with a more volatile solvent like ethanol.

  • Activation involves solvent exchange and heating under vacuum.

5. Synthesis of PCN-250(Fe):

• Precursors: Iron(III) chloride (FeCl₃) and 3,3',5,5'-azobenzenetetracarboxylic acid (H₄ABTC).

• Modulator: Acetic acid.

• Solvent: N,N-Dimethylformamide (DMF).

• Procedure:

  • Dissolve FeCl₃, H₄ABTC, and acetic acid in DMF.

  • The mixture is heated in a sealed vial at 120 °C for 24 hours.

  • The resulting crystals are collected, washed with fresh DMF and then with acetone.

  • The product is activated by solvent exchange with acetone followed by heating under dynamic vacuum.

Characterization Methodologies

1. Brunauer-Emmett-Teller (BET) Surface Area and Pore Volume/Size Analysis:

• Technique: Nitrogen adsorption-desorption isotherms at 77 K.

• Procedure:

  • A sample of the activated MOF is degassed under vacuum at an elevated temperature (typically 120-180 °C) for several hours to remove any guest molecules from the pores.

  • The nitrogen adsorption and desorption isotherms are measured at 77 K over a range of relative pressures (P/P₀).

  • The BET equation is applied to the adsorption data in the relative pressure range of 0.05 to 0.3 to calculate the specific surface area.

  • The total pore volume is typically estimated from the amount of nitrogen adsorbed at a relative pressure close to unity (e.g., P/P₀ = 0.99).

  • Pore size distribution is determined using methods such as Non-Local Density Functional Theory (NLDFT) or Barrett-Joyner-Halenda (BJH) analysis of the isotherm data.

2. Thermogravimetric Analysis (TGA) for Thermal Stability:

• Procedure:

  • A small amount of the activated MOF sample is placed in the TGA furnace.

  • The sample is heated at a constant rate (e.g., 5-10 °C/min) under an inert atmosphere (e.g., nitrogen or argon).

  • The weight loss of the sample is recorded as a function of temperature.

  • The onset temperature of significant weight loss, corresponding to the decomposition of the organic linker, is taken as the thermal decomposition temperature, indicating the upper limit of the MOF's thermal stability.

3. Chemical Stability Evaluation:

• Aqueous Stability:

  • Immerse a known amount of the activated MOF in aqueous solutions of varying pH (e.g., from 2 to 12) for a specified period (e.g., 24-72 hours) at room temperature.

  • After immersion, the solid is recovered, washed with water and a low-boiling-point solvent (e.g., acetone), and dried.

  • The crystallinity of the treated MOF is analyzed by Powder X-ray Diffraction (PXRD) and compared to the pristine sample. A significant loss of crystallinity indicates degradation.

  • The supernatant can be analyzed for leached metal ions (e.g., by inductively coupled plasma-optical emission spectrometry, ICP-OES) and organic linkers (e.g., by UV-Vis spectroscopy or high-performance liquid chromatography, HPLC).

• Solvent Stability:

  • A similar procedure to aqueous stability testing is followed, but various organic solvents relevant to potential applications are used instead of aqueous solutions.

  • Characterization of the recovered MOF by PXRD and other techniques will determine its stability in the tested solvents.

Performance Comparison Summary

• MIL-53(Fe) is renowned for its "breathing" effect, a flexibility that allows its pore structure to change in response to guest molecules.[1] This property can be advantageous for selective adsorption. However, its BET surface area and pore volume are generally lower than those of MIL-100(Fe) and MIL-101(Fe). Its thermal stability is good, though its chemical stability can be a limitation in strongly acidic or basic environments.

• MIL-100(Fe) and MIL-101(Fe) are both characterized by their large mesoporous cages, leading to exceptionally high BET surface areas and pore volumes. This makes them excellent candidates for the storage of large molecules and for catalytic applications where diffusion limitations are a concern. They generally exhibit good thermal and chemical stability, particularly MIL-101(Fe).

• Fe-BTC , commercially available as Basolite F300, offers a good balance of surface area and stability. Its performance is often considered a benchmark for iron-based MOFs in various applications.

• PCN-250(Fe) stands out for its remarkable chemical stability across a broad pH range, a critical attribute for applications in aqueous media, such as drug delivery and catalysis in biological systems. While its surface area is comparable to other iron-based MOFs, its exceptional stability is a key differentiator.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. MIL-100 (Fe) - CD Bioparticles [cd-bioparticles.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Development of Shaped MIL-100(Fe) Granules for High-Performing Adsorption Desalination: From Formulation Optimization to System Test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. MIL-101 (Fe) @Ag Rapid Synergistic Antimicrobial and Biosafety Evaluation of Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, characterization, and CO 2 adsorption properties of metal organic framework Fe-BDC - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09292D [pubs.rsc.org]
• 12. Gas adsorption in the topologically disordered Fe-BTC framework - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D1TA08449F [pubs.rsc.org]
• 13. PCN-250 (Fe2Co) - CD Bioparticles [cd-bioparticles.net]
• 14. PCN-250 (Fe) - CD Bioparticles [cd-bioparticles.net]

A Comparative Guide to Validating the Photocatalytic Mechanism of MIL-53(Fe)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the photocatalytic performance of the metal-organic framework (MOF) MIL-53(Fe) against alternative photocatalysts. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations to elucidate the underlying photocatalytic mechanism.

Performance Comparison of Photocatalysts

The photocatalytic efficacy of MIL-53(Fe) is often benchmarked against other materials for the degradation of organic pollutants. Below is a summary of its performance in comparison to other common photocatalysts.

Photocatalyst	Target Pollutant	Degradation Efficiency (%)	Reaction Time (min)	Rate Constant (k)	Light Source	Reference
MIL-53(Fe)	Methylene Blue	~52	-	0.0036 min⁻¹	Visible Light
MIL-53(Fe)	Methylene Blue	-	-	0.0133 min⁻¹	UV-Vis Light
MIL-53(Al)	Sulfamethazine	36	-	-	Visible Light	[1]
ZnO	Sulfamethazine	-	-	-	Visible Light	[1]
MIL-53(Fe)/ZnO	Sulfamethazine	81	30	0.089 min⁻¹	Visible Light	[1]
Fe-doped TiO₂	Methylene Blue	47	240	0.0027 min⁻¹	Visible Light	[2]
Pure TiO₂	Methylene Blue	3	240	-	Visible Light	[2]

Experimental Protocols

Reproducibility is paramount in scientific research. This section details the methodologies for the synthesis of MIL-53(Fe) and for evaluating its photocatalytic performance.

Synthesis of MIL-53(Fe) via Solvothermal Method

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Methanol

Procedure:

• A mixture of FeCl₃·6H₂O (e.g., 5 mmol) and terephthalic acid (e.g., 5 mmol) is dissolved in DMF (e.g., 100 mL) with stirring for approximately 30 minutes.[3]

• The resulting solution is transferred to a Teflon-lined stainless steel autoclave and heated at a specific temperature (e.g., 150 °C) for a designated duration (e.g., 16 hours).[3]

• After cooling to room temperature, the solid product is collected by centrifugation or filtration.[3]

• The obtained powder is washed thoroughly with DMF and methanol to remove any unreacted precursors and impurities.[3]

• Finally, the purified MIL-53(Fe) is dried in an oven at a suitable temperature (e.g., 60 °C).[3]

Photocatalytic Degradation Experiment

Apparatus:

• Photoreactor with a light source (e.g., Xenon lamp with a cutoff filter for visible light, or a UV-Vis lamp).

• Magnetic stirrer.

• Centrifuge.

• UV-Vis spectrophotometer.

Procedure:

• A specific amount of MIL-53(Fe) catalyst (e.g., 20 mg) is suspended in an aqueous solution of the target pollutant (e.g., 20 mg/L Rhodamine B).[3]

• The suspension is stirred in the dark for a period (e.g., 30 minutes) to establish an adsorption-desorption equilibrium between the catalyst and the pollutant.[3]

• The light source is then turned on to initiate the photocatalytic reaction.

• At regular time intervals, aliquots of the suspension are withdrawn and centrifuged to remove the catalyst particles.

• The concentration of the pollutant in the supernatant is determined by measuring its absorbance at its maximum absorption wavelength using a UV-Vis spectrophotometer.

• The degradation efficiency is calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Quenching Experiments to Identify Reactive Oxygen Species (ROS)

Principle: To identify the primary reactive species responsible for the photocatalytic degradation, specific scavengers are introduced into the reaction mixture. A significant decrease in the degradation rate in the presence of a particular scavenger indicates the crucial role of the corresponding reactive species.

Common Scavengers:

• Isopropyl alcohol or tert-butanol: Scavenger for hydroxyl radicals (•OH).

• Benzoquinone or Superoxide dismutase (SOD): Scavenger for superoxide radicals (•O₂⁻).

• Ammonium oxalate or Ethylenediaminetetraacetic acid (EDTA): Scavenger for holes (h⁺).

Procedure: The photocatalytic degradation experiment is repeated with the addition of a specific scavenger to the reaction suspension before illumination. The degradation rate is then compared to the rate obtained without any scavenger.

Validating the Photocatalytic Mechanism

The photocatalytic activity of MIL-53(Fe) is attributed to its semiconductor-like behavior. Upon irradiation with light of sufficient energy, electrons are excited from the valence band (VB) to the conduction band (CB), generating electron-hole pairs. These charge carriers can then participate in redox reactions with adsorbed molecules, leading to the formation of highly reactive oxygen species (ROS) that degrade organic pollutants.

Proposed Photocatalytic Mechanism of MIL-53(Fe)

The following diagram illustrates the key steps involved in the photocatalytic mechanism of MIL-53(Fe).

Caption: Proposed photocatalytic mechanism of MIL-53(Fe).

Experimental Validation Techniques

Several analytical techniques are employed to validate the proposed mechanism:

• Photoluminescence (PL) Spectroscopy: A lower PL intensity for MIL-53(Fe) compared to a less active material suggests a more efficient separation of photogenerated electron-hole pairs, as recombination is a primary source of luminescence. For MIL-53(Al), an excitation wavelength of 305 nm has been used.[4]

• Transient Photocurrent Response: A higher and more stable photocurrent response under intermittent light irradiation indicates a more efficient generation and separation of charge carriers.[3]

• Electrochemical Impedance Spectroscopy (EIS): A smaller arc radius in the Nyquist plot corresponds to a lower charge transfer resistance, implying a more efficient separation of electron-hole pairs and faster interfacial charge transfer.[3]

By combining the results from performance comparisons, detailed experimental protocols, and mechanistic validation techniques, researchers can gain a comprehensive understanding of the photocatalytic properties of MIL-53(Fe) and its potential for various applications.

References

• 1. Novel MIL-53(Fe)/ZnO nanocomposite mediated by persulfate in photocatalytic degradation of sulfamethazine under visible light [eeer.org]
• 2. jufgnsm.ut.ac.ir [jufgnsm.ut.ac.ir]
• 3. Role of MIL-53(Fe)/hydrated–dehydrated MOF catalyst for electrochemical hydrogen evolution reaction (HER) in alkaline medium and photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unveiling the MIL-53(Al) MOF: Tuning Photoluminescence and Structural Properties via Volatile Organic Compounds Interactions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of MIL-53(Fe): Methods, Performance, and Protocols

The metal-organic framework (MOF) MIL-53(Fe) has garnered significant attention, particularly in the pharmaceutical and biomedical fields, owing to its flexible porous structure, biocompatibility, and potential for drug delivery.[1] The synthesis method employed to produce MIL-53(Fe) critically influences its physicochemical properties, such as crystallinity, surface area, and particle size, which in turn dictate its performance in various applications. This guide provides a comparative overview of common synthesis methods for MIL-53(Fe), presenting key performance indicators, detailed experimental protocols, and visual workflows to aid researchers in selecting the most suitable method for their specific needs.

Performance Comparison of MIL-53(Fe) Synthesis Methods

The choice of synthesis route for MIL-53(Fe) involves a trade-off between reaction time, energy consumption, and the resulting material properties. The following table summarizes the key quantitative data for four prevalent methods: solvothermal, microwave-assisted, sonochemical, and mechanochemical synthesis.

Synthesis Method	Synthesis Time	Temperature (°C)	BET Surface Area (m²/g)	Particle Size	Reported Yield
Solvothermal	12 - 96 hours[2][3]	120 - 180 °C[3]	5.5 - 89.7 m²/g[2]	0.3 - 2 µm[2]	Not consistently reported
Microwave-Assisted	< 1 minute - 2 hours	~150 °C	Lower than solvothermal	Smaller crystals than solvothermal[4]	> 90%
Sonochemical	~2 hours[5]	< 100 °C[5]	~17.3 m²/g[6]	Downsized hexagonal bipyramids[5]	Not consistently reported
Mechanochemical	Short reaction time	Ambient	~16.25 m²/g[6]	13 - 49 nm[7]	High[7]

Experimental Protocols

Detailed methodologies for the key synthesis techniques are provided below. These protocols are representative of procedures found in the literature and can be adapted based on specific experimental requirements.

Solvothermal Synthesis

The solvothermal method is the most conventional approach for MIL-53(Fe) synthesis, often yielding highly crystalline materials.

Protocol:

• Dissolve 2.5 mmol of FeCl₃·6H₂O and 2.5 mmol of terephthalic acid (H₂BDC) in 10 mL of N,N-Dimethylformamide (DMF).

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a specified temperature (e.g., 130-150 °C) for a designated time (e.g., 12-24 hours).

• After cooling to room temperature, collect the solid product by filtration or centrifugation.

• Wash the product with deionized water and methanol to remove unreacted precursors and solvent.

• Dry the final product in an oven at 80 °C for 12 hours.

Microwave-Assisted Synthesis

This method utilizes microwave irradiation to rapidly heat the reaction mixture, significantly reducing the synthesis time.

Protocol:

• Prepare a precursor solution by dissolving FeCl₃·6H₂O and H₂BDC in DMF.

• Place the solution in a sealed Teflon vessel suitable for microwave synthesis.

• Irradiate the vessel in a microwave reactor at a set temperature (e.g., 150 °C) for a short duration (e.g., 30 seconds to 2 minutes).

• After the reaction, cool the vessel and collect the product.

• Follow the same washing and drying procedures as the solvothermal method.

Sonochemical Synthesis

Acoustic cavitation generated by ultrasound irradiation facilitates the rapid synthesis of MIL-53(Fe) at lower temperatures.[5]

Protocol:

• Disperse FeCl₃·6H₂O and H₂BDC in an appropriate solvent like DMF in a reaction vessel.

• Immerse the vessel in an ultrasonic bath or use a high-intensity ultrasonic probe.

• Apply ultrasound irradiation for a specified time (e.g., 2 hours) at a controlled temperature (e.g., below 100 °C).[5]

• Collect the resulting solid product by filtration.

• Wash with water and methanol and subsequently dry the material.

Mechanochemical Synthesis

This solvent-free or low-solvent method involves the use of mechanical force to induce the chemical reaction.[7]

Protocol:

• Place the solid reactants, iron salt and terephthalic acid, into a milling jar, typically with grinding balls.

• Mill the mixture in a shaker or planetary ball mill for a specific duration.

• After milling, the product is typically a fine powder.

• Wash the product with a suitable solvent to remove any unreacted starting materials.

• Dry the final MIL-53(Fe) product.

Visualizing the Synthesis and Influencing Factors

To better understand the synthesis process and the interplay of various parameters, the following diagrams illustrate the general workflow and the impact of synthesis conditions on the final product.

General workflow for MIL-53(Fe) synthesis and characterization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]
• 4. Metal–organic framework MIL-53(Fe): facile microwave-assisted synthesis and use as a highly active peroxidase mimetic for glucose biosensing - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Facile Sonochemical Synthesis of Flexible Fe-Based Metal–Organic Frameworks and Their Efficient Removal of Organic Contaminants from Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]

Enhancing Photocatalysis: A Comparative Guide to MIL-53(Fe) Composite Materials

For researchers, scientists, and professionals in drug development, the quest for efficient and robust photocatalysts is paramount. The metal-organic framework (MOF) MIL-53(Fe) has emerged as a promising candidate due to its visible-light activity, but its performance is often hindered by the rapid recombination of photogenerated charge carriers. To address this limitation, significant research has focused on developing MIL-53(Fe)-based composite materials with enhanced photocatalytic activity. This guide provides a comparative overview of different strategies to modify MIL-53(Fe), supported by experimental data and detailed protocols.

The inherent porosity and iron-oxo clusters within MIL-53(Fe) make it an attractive material for photocatalysis.[1][2] However, its efficiency is limited by the fast recombination of electron-hole pairs.[1] The formation of composites with other materials has proven to be an effective strategy to improve charge separation and transfer, thereby boosting photocatalytic performance.[3] These composites often exhibit a broader visible-light absorption range and increased stability.[3][4]

Performance Comparison of MIL-53(Fe) Composite Photocatalysts

The efficacy of various MIL-53(Fe) composite materials in degrading different pollutants is summarized below. The data highlights the significant improvements in photocatalytic activity achieved through the formation of these composites.

Composite Material	Target Pollutant	Degradation Efficiency (%)	Reaction Time (min)	Apparent Rate Constant (k)	Band Gap (eV)	Reference
MIL-53(Fe)@Carbon Felt	Rhodamine B (1 mg/L)	98.8	120	0.03635 min⁻¹	2.72 (for MIL-53(Fe))	[5]
M53@PDI-20	Rhodamine B (10 mg/L)	72.7	50	2.6 times > PDI, 2.3 times > MIL-53(Fe)	-	[6]
M53@PDI-20	Cr(VI) (10 mg/L)	99.9	150	-	-	[6]
M53-RGO	Cr(VI)	100	80	-	-	[3]
MIL-53(Fe)/ZnO	Sulfamethazine (10 mg/L)	100	30	0.089 min⁻¹	2.04	[1][7]
Mixed-valence MIL-53(Fe)	Rhodamine B	96.28	100	-	-	[8]
AgI/MIL-53(Fe)	Rhodamine B	~100	180	-	-	[9]
Ag3PO4/MIL-53(Fe)	Rhodamine B	100	90	-	-	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are representative experimental protocols for the synthesis of MIL-53(Fe) composites and the evaluation of their photocatalytic activity.

Synthesis of MIL-53(Fe)

A common method for synthesizing MIL-53(Fe) is the solvothermal method.[1][2][11]

• Precursor Solution: Dissolve FeCl₃·6H₂O and 1,4-benzenedicarboxylic acid (H₂BDC) in N,N-Dimethylformamide (DMF). A typical molar ratio is 1:1 for FeCl₃·6H₂O and H₂BDC in a larger molar proportion of DMF (e.g., 1:1:280).[1]

• Solvothermal Reaction: Transfer the solution to a Teflon-lined autoclave and heat it at a specific temperature (e.g., 150 °C) for a designated time (e.g., 15 hours).[1]

• Purification: After cooling, centrifuge the mixture to separate the solid product. Wash the powder with a solvent like methanol for several days to remove unreacted precursors and impurities.[1]

• Drying: Dry the final product in a vacuum oven at a specified temperature (e.g., 100-150 °C) for several hours.[1]

Synthesis of MIL-53(Fe)@Carbon Felt Composite

This method involves the in-situ growth of MIL-53(Fe) on a carbon felt (CF) substrate.[5]

• Precursor Solution: Dissolve FeCl₃·6H₂O (2.5 mmol) and terephthalic acid (2.5 mmol) in 10 mL of DMF.[5]

• In-situ Growth: Place the carbon felt in a Teflon-lined pressure vessel and pour the precursor solution over it.[5]

• Solvothermal Synthesis: Heat the vessel in an oven at 130 °C for 12 hours.[5]

• Washing and Drying: After cooling, wash the resulting MIL-53(Fe)@CF with deionized water and immerse it in methanol for 24 hours. Finally, dry the composite in an oven at 80 °C for 12 hours.[5]

Photocatalytic Activity Evaluation

The photocatalytic performance of the materials is typically assessed by the degradation of a model pollutant under visible light irradiation.

• Catalyst Suspension: Disperse a specific amount of the photocatalyst (e.g., 25 mg) in an aqueous solution of the target pollutant (e.g., 50 mL of 10 mg/L Rhodamine B).[6]

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 40-80 minutes) to ensure that adsorption-desorption equilibrium is reached between the catalyst and the pollutant.[5][6]

• Photocatalytic Reaction: Irradiate the suspension with a visible light source (e.g., a 400 W metal halide lamp).[6]

• Analysis: At regular time intervals, take aliquots of the suspension, centrifuge to remove the catalyst, and measure the concentration of the pollutant using a UV-Vis spectrophotometer.[5]

• Reusability Test: To assess stability, recover the photocatalyst after the reaction, wash it, dry it, and reuse it for subsequent degradation cycles.[5]

Mechanisms and Workflows

Understanding the underlying mechanisms of enhanced photocatalysis is key to designing more efficient materials. The following diagrams illustrate the proposed charge transfer mechanism in a Z-scheme heterojunction and a typical experimental workflow.

Caption: Z-scheme charge transfer in a MIL-53(Fe) composite.

This Z-scheme mechanism illustrates how the photogenerated electrons in the conduction band of the second semiconductor recombine with the holes in the valence band of MIL-53(Fe). This process effectively separates the electrons in MIL-53(Fe)'s conduction band and the holes in the second semiconductor's valence band, leading to enhanced redox capabilities and improved photocatalytic activity.[6]

Caption: Typical workflow for evaluating photocatalytic performance.

The construction of composite materials represents a highly effective strategy for enhancing the photocatalytic activity of MIL-53(Fe). By carefully selecting the composite components and synthesis methods, it is possible to significantly improve charge separation and light absorption, leading to more efficient degradation of organic pollutants and other photocatalytic applications. The data and protocols presented in this guide offer a valuable resource for researchers aiming to develop the next generation of advanced photocatalytic materials.

References

• 1. Novel MIL-53(Fe)/ZnO nanocomposite mediated by persulfate in photocatalytic degradation of sulfamethazine under visible light [eeer.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. eeer.org [eeer.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Characterization of Fe-Based Metal-Organic Frameworks: MIL53 (Fe) for Methylene Blue Degradation [amnc.aut.ac.ir]

MIL-53(Fe): A Comparative Performance Analysis Against Commercial Adsorbents

A comprehensive guide for researchers, scientists, and drug development professionals on the performance of the metal-organic framework MIL-53(Fe) benchmarked against established commercial adsorbents for various applications, including drug delivery and pollutant removal.

The metal-organic framework (MOF) MIL-53(Fe) has garnered significant attention in the scientific community due to its unique flexible structure, high surface area, and tunable properties. This guide provides an objective comparison of MIL-53(Fe)'s performance against commercially available adsorbents such as activated carbon and zeolites. The following sections present a summary of quantitative data from various studies, detailed experimental protocols for key adsorption experiments, and visualizations of relevant processes to aid in the evaluation of MIL-53(Fe) for specific applications.

Performance Comparison: MIL-53(Fe) vs. Commercial Adsorbents

The adsorption performance of MIL-53(Fe) is highly dependent on the target molecule and the specific experimental conditions. Below are comparative data for the removal of a common dye, methylene blue, the pharmaceutical compound ibuprofen, and for the capture of carbon dioxide.

Methylene Blue Adsorption

Methylene blue is a widely used model compound for evaluating the performance of adsorbents in wastewater treatment.

Adsorbent	Maximum Adsorption Capacity (mg/g)	Adsorption Isotherm Model	Reference
MIL-53(Fe)	266.90	Langmuir	[1]
Activated Carbon (from olive stones)	50.6	Langmuir	[2]
Activated Carbon (from capsicum straw)	34.12	Langmuir	[3]
Activated Carbon (modified reed)	704.23	Langmuir	[4]

Note: Adsorption capacities can vary significantly depending on the raw material and activation method for activated carbon.

Ibuprofen Adsorption

The removal of pharmaceuticals like ibuprofen from water is a critical environmental and health concern.

Adsorbent	Maximum Adsorption Capacity (mg/g)	Adsorption Isotherm Model	Reference
MIL-53(Fe)	10.67	Langmuir	[5][6]
Activated Carbon (from cork waste)	>90% removal efficiency	Langmuir	[2]
Silica-Carbon Composite	176.778	Freundlich	[7]
Magnetic Covalent Organic Framework	303.03	Langmuir	[1]

Carbon Dioxide Capture

The capture of CO2 is crucial for mitigating climate change, and porous materials are extensively studied for this application.

Adsorbent	CO2 Adsorption Capacity (mmol/g)	Pressure (bar)	Temperature (°C)	Reference
MIL-53(Fe)	8.6	40	25	[8]
Zeolite 13X	~4.4	1	25	[9]
Zeolite 5A	~4.2	1	25	[9]

Regeneration and Reusability

The ability to regenerate and reuse an adsorbent is a critical factor for its practical and economic viability. Studies have shown that MIL-53(Fe) can be regenerated and reused for multiple cycles with a high retention of its adsorption capacity. For instance, a composite of MIL-53(Fe) with graphene oxide demonstrated high removal efficiency for Sb(III) even after four cycles of use[10]. Similarly, zeolite/activated carbon composites have been shown to be effectively regenerated using various eluents like HCl, NaOH, and ethanol for dye removal over five cycles[11]. The optimal regeneration method depends on the adsorbate and the adsorbent. For MIL-53(Fe), thermal treatment is a common regeneration strategy, leveraging its thermal stability[8].

Experimental Protocols

Batch Adsorption Experiment for Methylene Blue Removal

This protocol is a standard method for determining the maximum adsorption capacity of an adsorbent for a solute in a liquid phase.

• Preparation of Methylene Blue Solutions : A stock solution of methylene blue (e.g., 1000 mg/L) is prepared by dissolving a known mass of methylene blue powder in deionized water. A series of standard solutions with varying concentrations (e.g., 10, 20, 50, 100, 200 mg/L) are prepared by diluting the stock solution.

• Adsorption Procedure : A fixed mass of the adsorbent (e.g., 0.05 g of MIL-53(Fe) or activated carbon) is added to a series of flasks, each containing a fixed volume (e.g., 50 mL) of the different methylene blue standard solutions.

• Equilibration : The flasks are agitated in a mechanical shaker at a constant speed (e.g., 150 rpm) and temperature (e.g., 25 °C) for a predetermined time sufficient to reach equilibrium (e.g., 24 hours).

• Analysis : After equilibration, the solid adsorbent is separated from the solution by centrifugation or filtration. The concentration of methylene blue remaining in the supernatant is determined using a UV-Vis spectrophotometer at the maximum absorbance wavelength of methylene blue (around 665 nm).

• Calculation of Adsorption Capacity : The amount of methylene blue adsorbed per unit mass of the adsorbent at equilibrium (qe, in mg/g) is calculated using the following equation: qe = (C0 - Ce) * V / m where C0 is the initial concentration of methylene blue (mg/L), Ce is the equilibrium concentration of methylene blue (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

• Isotherm Modeling : The experimental data (qe vs. Ce) are fitted to various adsorption isotherm models (e.g., Langmuir, Freundlich) to determine the maximum adsorption capacity and other isotherm parameters.

Dynamic Gas Adsorption (Breakthrough Curve) for CO2 Capture

This protocol is used to evaluate the performance of an adsorbent under continuous flow conditions, which is more representative of industrial applications.

• Adsorbent Bed Preparation : A known mass of the adsorbent (e.g., MIL-53(Fe) or zeolite 13X) is packed into an adsorption column of a specific length and diameter. The adsorbent is typically activated before the experiment by heating it under an inert gas flow to remove any pre-adsorbed species.

• Experimental Setup : The adsorption column is placed in a temperature-controlled environment. A gas mixture with a specific CO2 concentration (e.g., 15% CO2 in N2) is prepared using mass flow controllers and is passed through the adsorbent bed at a constant flow rate.

• Breakthrough Measurement : The concentration of CO2 at the outlet of the column is continuously monitored using a gas analyzer (e.g., a mass spectrometer or an infrared CO2 sensor).

• Data Collection : The outlet CO2 concentration is recorded as a function of time. The breakthrough curve is a plot of the ratio of the outlet CO2 concentration to the inlet CO2 concentration (C/C0) versus time.

• Analysis of Breakthrough Curve :

  • Breakthrough Time (tb) : The time at which the outlet CO2 concentration reaches a certain percentage of the inlet concentration (e.g., 5%).

  • Equilibrium Time (te) : The time at which the outlet CO2 concentration is equal to the inlet concentration (C/C0 = 1).

  • Adsorption Capacity : The total amount of CO2 adsorbed per unit mass of the adsorbent can be calculated by integrating the area above the breakthrough curve.

Mandatory Visualizations

Caption: Workflow for a typical adsorption experiment.

Caption: The "breathing" effect of MIL-53(Fe).

References

• 1. Adsorption Performance of Magnetic Covalent Organic Framework Composites for Bisphenol A and Ibuprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oaji.net [oaji.net]
• 3. tsijournals.com [tsijournals.com]
• 4. pjoes.com [pjoes.com]
• 5. [PDF] Metal-Organic Framework MIL-53(Fe) as an Adsorbent for Ibuprofen Drug Removal from Aqueous Solutions: Response Surface Modeling and Optimization | Semantic Scholar [semanticscholar.org]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, characterization, and CO2 adsorption properties of metal organic framework Fe-BDC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Assessing the Reusability and Stability of MIL-53(Fe) Catalysts: A Comparative Guide

For researchers and professionals in drug development and materials science, the selection of a robust and reusable catalyst is paramount for sustainable and cost-effective chemical transformations. The Metal-Organic Framework (MOF) MIL-53(Fe) has emerged as a promising heterogeneous catalyst, particularly in advanced oxidation processes (AOPs) for the degradation of organic pollutants. This guide provides a comprehensive comparison of the reusability and stability of MIL-53(Fe) catalysts, supported by experimental data and detailed protocols.

Data Presentation: Performance and Stability Metrics

The performance of MIL-53(Fe) as a reusable catalyst is critically dependent on its stability under various reaction conditions. Key metrics include the maintenance of catalytic activity over multiple cycles, the extent of metal leaching, and the preservation of its crystalline structure and surface area.

Table 1: Reusability of MIL-53(Fe) in Pollutant Degradation

Pollutant	Catalyst System	Cycle 1 Degradation (%)	Cycle 3 Degradation (%)	Cycle 5 Degradation (%)	Reference
Orange G	MIL-53(Fe)-2 / Persulfate	98.0	-	94.3	[1]
Rhodamine B	MIL-53(Fe)@CF / H₂O₂	98.8	96.0	-	[2][3]
Methylene Blue	CuS-MIL-53(Fe) / Fenton	>94.4	-	>94.4 (after 5 cycles)	[4]
Acid Orange 7	Fe-nanoporous carbon from MIL-53(Fe)	~100	-	>80% of original efficiency	[5]

Table 2: Stability of MIL-53(Fe) - Iron Leaching under Various Conditions

Condition	Iron Leaching (mg/L)	Percentage of Iron Leached (%)	Reference
pH 2.5	11 - 30	-	[1]
pH 3.0	6.7 - 14	-	[1]
pH 4.0	< 0.15	< 5	[6]
pH 5.0	Low	-	[1]
pH 10.0	1.5	5	[6]

Table 3: Structural Stability of MIL-53(Fe) and its Composites

Catalyst	Condition	BET Surface Area (m²/g) - Before	BET Surface Area (m²/g) - After	Change in Crystallinity	Reference
MIL-53(Fe)	Reflux in water at 100°C	-	Strong decrease	Partial degradation to H₂BDC and α-Fe₂O₃	[7]
MIL-53(Fe)	Room temp, pH 7	-	-	Framework collapse	[7]
MIL-53(Fe)	Vacuum activation (170°C, 12h)	88.64	-	Stable	[1]
MIL-53(Fe)	-	130.50	-	-	[4]
CuS-MIL-53(Fe)	-	182.96	-	Stable after 5 cycles	[4]
MIL-53(Fe)/GO	-	194.41	268.43	Stable	[8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline typical experimental protocols for the synthesis, characterization, and testing of MIL-53(Fe) catalysts.

Synthesis of MIL-53(Fe)

A common method for synthesizing MIL-53(Fe) is the solvothermal method.[6][9]

• Precursor Solution Preparation: Dissolve iron(III) chloride hexahydrate (FeCl₃·6H₂O) and terephthalic acid (H₂BDC) in N,N-dimethylformamide (DMF). The molar ratio of Fe(III):H₂BDC:DMF can be optimized, with ratios around 1:1:280 being common.[9]

• Solvothermal Reaction: Transfer the precursor solution to a Teflon-lined stainless-steel autoclave. Heat the autoclave to a specific temperature (e.g., 150°C) for a defined period (e.g., 15 hours).[9]

• Product Recovery and Purification: After cooling the autoclave to room temperature, collect the solid product by centrifugation or filtration. Wash the product sequentially with DMF and ethanol to remove unreacted precursors and solvent.

• Activation: Dry the purified powder under vacuum at an elevated temperature (e.g., 150°C) for several hours to remove guest molecules from the pores.[6]

Characterization of MIL-53(Fe)

To assess the properties of the synthesized MIL-53(Fe), several characterization techniques are employed:

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the material.[6][9]

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the crystals.[6][9]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present and confirm the coordination of the organic linker to the metal centers.[6][9]

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore volume of the material from N₂ adsorption-desorption isotherms.[6]

Catalyst Reusability and Stability Testing

The following protocol outlines a typical experiment to evaluate the reusability and stability of MIL-53(Fe) in a photocatalytic degradation reaction:

• Reaction Setup: In a reactor, disperse a specific amount of MIL-53(Fe) catalyst in an aqueous solution of the target pollutant (e.g., Orange G, Rhodamine B).[1][2]

• Initiation of Reaction: Add an oxidant (e.g., persulfate, H₂O₂) and irradiate the suspension with a light source (e.g., simulated solar light or a specific wavelength lamp).[2][6]

• Monitoring the Reaction: At regular intervals, take aliquots of the reaction mixture. Separate the catalyst from the solution by centrifugation or filtration. Analyze the concentration of the pollutant in the supernatant using UV-Vis spectroscopy or high-performance liquid chromatography (HPLC).

• Catalyst Recycling: After the completion of a reaction cycle, recover the catalyst by filtration, wash it with deionized water and ethanol, and dry it.

• Subsequent Cycles: Re-disperse the recovered catalyst in a fresh solution of the pollutant and repeat the reaction under the same conditions for several cycles to evaluate its reusability.[1][2]

• Stability Analysis: After a certain number of cycles, analyze the recovered catalyst using PXRD, SEM, and FTIR to check for any changes in its structure and morphology.[6] Analyze the reaction supernatant for leached iron content using inductively coupled plasma optical emission spectrometry (ICP-OES) or atomic absorption spectroscopy (AAS).[1][6]

Visualizing Experimental Workflows and Mechanisms

Diagrams generated using Graphviz provide a clear visual representation of complex processes.

Fig. 1: Experimental workflow for assessing MIL-53(Fe) reusability.

Fig. 2: Fenton-like reaction mechanism with MIL-53(Fe).

References

• 1. Activation performance and mechanism of a novel heterogeneous persulfate catalyst: Metal Organic Framework MIL-53(Fe) with FeII/FeIII mixed-valence coordinative unsaturated iron center - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solvothermal In-Situ Synthesis of MIL-53(Fe)@Carbon Felt Photocatalytic Membrane for Rhodamine B Degradation [mdpi.com]
• 4. scilit.com [scilit.com]
• 5. Fe-Nanoporous Carbon Derived from MIL-53(Fe): A Heterogeneous Catalyst for Mineralization of Organic Pollutants | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Optimization of the adsorption and removal of Sb(iii) by MIL-53(Fe)/GO using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Synergistic Effects in MIL-53(Fe)/ZnO Nanocomposites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of MIL-53(Fe)/ZnO nanocomposites with their individual components and other related materials, focusing on their synergistic effects, primarily in the field of photocatalysis. The enhanced performance of the composite material is supported by experimental data, detailed protocols, and mechanistic diagrams. While the predominant application demonstrating synergy is photocatalysis, potential biomedical applications are also briefly discussed.

Data Presentation: Performance Comparison in Photocatalysis

The synergistic interaction between MIL-53(Fe) and ZnO in the nanocomposite leads to a significant enhancement in photocatalytic activity for the degradation of organic pollutants under visible light. This is attributed to improved light absorption, efficient charge separation, and a lower band gap energy compared to the individual components.

Catalyst	Target Pollutant	Degradation Efficiency (%)	Time (min)	Light Source	Reference
MIL-53(Fe)/ZnO	Sulfamethazine (10 mg/L)	~100	30	Visible Light (Xenon lamp)	[1][2]
Pristine MIL-53(Fe)	Sulfamethazine (10 mg/L)	52	30	Visible Light (Xenon lamp)	[3]
Pristine ZnO	Methylene Blue	-	-	-
MIL-53(Al)/ZnO	Sulfamethazine (10 mg/L)	36	30	Visible Light (Xenon lamp)	[3]

Catalyst	Band Gap (eV)	Remarks	Reference
MIL-53(Fe)/ZnO	2.04	Narrower band gap enhances visible light absorption.	[3]
MIL-53(Fe)	2.72	Wider band gap compared to the composite.	[3]
MIL-53(Al)/ZnO	2.85	Wider band gap compared to the Fe-based composite.	[3]

Experimental Protocols

Synthesis of MIL-53(Fe)/ZnO Nanocomposite

This protocol is based on the hydrothermal synthesis method where MIL-53(Fe) acts as a reactive template.[1]

• Synthesis of MIL-53(Fe):

  • Dissolve Iron (III) chloride hexahydrate (FeCl₃·6H₂O) and terephthalic acid (H₂BDC) in N,N-dimethylformamide (DMF).

  • Transfer the mixture to a Teflon-lined autoclave and heat at 150 °C for 24 hours.[4]

  • After cooling, centrifuge the suspension to collect the powder.

  • Wash the product with DMF and then methanol to remove impurities.

  • Dry the final MIL-53(Fe) powder under vacuum at 100 °C for 12 hours.[1]

• Synthesis of MIL-53(Fe)/ZnO Nanocomposite:

  • The prepared MIL-53(Fe) is used as a reactive template.

  • The detailed procedure for the formation of the ZnO composite on the MIL-53(Fe) template involves a subsequent hydrothermal and calcination process, as demonstrated in related studies for similar composites.[1]

Photocatalytic Degradation of Sulfamethazine

The following is a typical experimental setup for evaluating the photocatalytic performance of the nanocomposite.[1]

• Reactor Setup: A 250 mL Pyrex vessel is used as the photoreactor.

• Reaction Solution: 250 mL of an aqueous solution of sulfamethazine with an initial concentration of 10 mg/L is prepared.

• Catalyst Loading: The MIL-53(Fe)/ZnO photocatalyst is added to the solution at a specific dose (e.g., 0.2 g/L).

• pH Adjustment: The pH of the solution is adjusted to the desired value (e.g., pH 3) using HCl or NaOH.

• Light Source: A 150 W Xenon lamp with a 400 nm cut-off filter is used as the visible light source.

• Procedure:

  • The suspension is stirred continuously in the dark for a set period to reach adsorption-desorption equilibrium.

  • The lamp is then turned on to initiate the photocatalytic reaction.

  • Aliquots of the suspension are collected at regular intervals, centrifuged to remove the catalyst, and the concentration of sulfamethazine is analyzed using a suitable analytical technique (e.g., HPLC).

Mandatory Visualization

Experimental Workflow: Synthesis of MIL-53(Fe)/ZnO

Caption: Hydrothermal synthesis workflow for MIL-53(Fe) and its use as a template for the MIL-53(Fe)/ZnO nanocomposite.

Signaling Pathway: Photocatalytic Degradation Mechanism

Caption: Proposed mechanism for the photocatalytic degradation of organic pollutants by MIL-53(Fe)/ZnO under visible light.

Synergistic Effects Beyond Photocatalysis

While the primary evidence for synergistic effects in MIL-53(Fe)/ZnO nanocomposites lies in photocatalysis, the individual components and related composites show promise in other areas.

• Biomedical Applications: Research on ZnO@MIL-53(Fe) nanocomposites has indicated potential for antibacterial activity.[5] Furthermore, MIL-53(Fe) has been explored as a nanocarrier for the anticancer drug doxorubicin, leveraging its porous structure for drug loading and release.[6][7] ZnO nanoparticles themselves are also investigated for drug delivery and cancer therapy.[8] The combination in a MIL-53(Fe)/ZnO composite could potentially offer a multifunctional platform for simultaneous therapy and imaging, though specific studies on this composite for these applications are still emerging.

• Sensing: While there is no direct literature on MIL-53(Fe)/ZnO for sensing, a similar composite, MIL-100(Fe)/ZnO, has been shown to enhance the selectivity of gas sensors for ammonia.[9][10] This suggests that the porous nature of the MOF combined with the semiconductor properties of ZnO could be a promising avenue for developing novel sensors.

References

• 1. Novel MIL-53(Fe)/ZnO nanocomposite mediated by persulfate in photocatalytic degradation of sulfamethazine under visible light [eeer.org]
• 2. researchgate.net [researchgate.net]
• 3. eeer.org [eeer.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. jmpas.com [jmpas.com]
• 9. researchgate.net [researchgate.net]
• 10. MIL-100(Fe) /ZnO nanocomposite sensors: An enhanced ammonia selectivity and low operating temperature [repository.cam.ac.uk]

Performance of Mixed-Valence MIL-53(Fe): A Comparative Guide for Researchers

Mixed-valence MIL-53(Fe), a flexible iron-based metal-organic framework (MOF), has garnered significant attention in the scientific community for its potential applications in drug delivery, catalysis, and sensing. Its unique "breathing" effect, coupled with the synergistic properties arising from the presence of both Fe(II) and Fe(III) centers, makes it a promising material for a variety of advanced applications. This guide provides an objective comparison of mixed-valence MIL-53(Fe)'s performance against other relevant materials, supported by experimental data, and offers detailed protocols for key evaluation experiments.

Drug Delivery Applications

The porous and flexible structure of MIL-53(Fe) allows for the encapsulation and controlled release of therapeutic agents. The presence of mixed-valence states can potentially influence the loading capacity and release kinetics through varied host-guest interactions.

Comparative Performance in Drug Loading and Release

The efficiency of a drug delivery system is primarily evaluated by its drug loading capacity and release profile. The following table summarizes the performance of MIL-53(Fe) in comparison to other common MOFs for the delivery of ibuprofen and doxorubicin.

Carrier Material	Drug	Drug Loading Capacity (wt%)	Release Conditions	Key Findings
MIL-53(Fe)	Ibuprofen	~37.2[1]	Simulated Body Fluid	Slower, controlled release over an extended period.[2]
MIL-88B(Fe)	Ibuprofen	~19.5[1]	Simulated Body Fluid	-
MIL-101(Cr)	Ibuprofen	~68.8	Simulated Body Fluid	Higher loading capacity but potentially faster release.
ZIF-8	Ibuprofen	-	Phosphate Buffered Saline (pH 7.4)	pH-responsive release.[3]
MIL-53(Fe)	Doxorubicin	~45[4]	pH 5.2 and 7.4	pH-sensitive release with higher release at lower pH.[4]
UiO-66-NH2	Doxorubicin	-	pH 5.5 and 7.4	Controlled release, with pH and temperature influencing the rate.[5]

Experimental Protocol: Drug Loading and In Vitro Release Study

1. Drug Loading (Immersion Method):

• Activate the synthesized MIL-53(Fe) by heating under vacuum to remove guest molecules from the pores.

• Prepare a concentrated solution of the drug (e.g., ibuprofen or doxorubicin) in a suitable solvent (e.g., hexane for ibuprofen, deionized water for doxorubicin).[3]

• Immerse a known amount of activated MIL-53(Fe) in the drug solution.

• Stir the suspension at room temperature for a specified period (e.g., 24-72 hours) to allow for drug encapsulation.[1]

• Collect the drug-loaded MIL-53(Fe) by centrifugation and wash with the solvent to remove surface-adsorbed drug molecules.

• Dry the final product under vacuum.

• Quantify the amount of loaded drug using techniques such as UV-Vis spectroscopy by measuring the drug concentration in the supernatant before and after loading.[1]

2. In Vitro Drug Release:

• Disperse a known amount of drug-loaded MIL-53(Fe) in a release medium (e.g., Simulated Body Fluid or Phosphate Buffered Saline at a specific pH).[4]

• Maintain the suspension at a constant temperature (e.g., 37°C) with continuous stirring.

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with fresh medium to maintain sink conditions.

• Separate the MIL-53(Fe) particles from the aliquot by centrifugation or filtration.

• Determine the concentration of the released drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectroscopy).[4]

• Calculate the cumulative drug release as a percentage of the total loaded drug over time.

Logical Workflow for Drug Delivery Application

References

• 1. Tuning Crystal Structures of Iron-Based Metal–Organic Frameworks for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Investigation on the Drug Release Efficacy of the Ibuprofen-Loaded ZIF-8/Fe3O4 NPs Nanocarrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09915E [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

MIL-53(Fe) versus other MOFs for specific catalytic reactions

For scientists and professionals in research and drug development, the selection of an optimal catalyst is paramount. This guide provides an objective comparison of the metal-organic framework (MOF) MIL-53(Fe) against other prominent MOFs in specific catalytic reactions, supported by experimental data and detailed methodologies.

MIL-53(Fe), a three-dimensional porous solid, is composed of FeO4(OH)2 octahedra clusters linked by 1,4-benzenedicarboxylate (BDC). This iron-based MOF has garnered significant attention as a heterogeneous catalyst due to its flexible structure, high chemical and thermal stability, and excellent visible light absorption capabilities.[1] Its performance, however, must be weighed against other well-known MOFs such as UiO-66, ZIF-8, and HKUST-1 to make informed decisions for specific applications.

Performance in Key Catalytic Reactions

The catalytic efficacy of MIL-53(Fe) is best illustrated through its performance in various organic reactions. Below, we compare its activity with other MOFs in three key areas: oxidation of benzyl alcohol, photocatalytic degradation of Rhodamine B, and Fenton-like oxidation of phenol.

Oxidation of Benzyl Alcohol

The selective oxidation of benzyl alcohol to benzaldehyde is a crucial transformation in the fine chemicals industry. The performance of MIL-53(Fe) in this reaction is compared with that of UiO-66.

Catalyst	Oxidant	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)	Reference
MIL-53(Fe)	O₂	100	5	44.7	>99 (Benzaldehyde)	~44.7	[2]
UiO-66-NH₂-ID-Fe	Air	Room Temp.	6	>99	>99 (Benzoic Acid)	>99	[3]
ZFO/U6N (UiO-66-NH₂)	O₂	Not Specified	5	87	99 (Benzaldehyde)	~86.1	[4]

Note: Direct comparative studies under identical conditions are limited. The data presented is collated from different studies and reaction conditions should be considered when interpreting the results.

Photocatalytic Degradation of Rhodamine B

The degradation of organic dyes like Rhodamine B (RhB) is a common benchmark for evaluating the photocatalytic activity of materials. Here, MIL-53(Fe) is compared with ZIF-8.

Catalyst	Light Source	Time (min)	Degradation (%)	Apparent Rate Constant (k, min⁻¹)	Reference
MIL-53(Fe)@PDI-20	Metal Halide Lamp (400W)	50	72.7	Not Specified	[2]
MIL-53(Fe)@CF	Not Specified	120	98.8	Not Specified	[5]
ZIF-8/BiFeO₃	Visible Light	Not Specified	Higher than ZIF-8 or BiFeO₃ alone	Not Specified	[6]
AgBr@ZIF-8	UV Irradiation	60	~91 (Removal)	0.00812	[7]

Note: The efficiency of photocatalytic degradation is highly dependent on the experimental setup, including the light source and catalyst loading.

Fenton-like Oxidation of Phenol

Fenton-like reactions are advanced oxidation processes used for the degradation of persistent organic pollutants such as phenol. This section compares the performance of MIL-53(Fe) with HKUST-1.

Catalyst	Oxidant	pH	Time (min)	Phenol Conversion (%)	TOC Removal (%)	Reference
MIL-53(Fe)	H₂O₂	2-4	20	~100	Not Specified	[8]
GrO-3/HKUST-1	H₂O₂	6.8	30	99	86 (after 8h)	[9]

Note: The pH of the reaction medium is a critical parameter in Fenton-like oxidation, significantly influencing the catalyst's activity and stability.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following sections outline the synthesis of the discussed MOFs and the procedures for the catalytic reactions.

Synthesis of MIL-53(Fe)

A common method for synthesizing MIL-53(Fe) is the solvothermal method. In a typical procedure, iron(III) chloride hexahydrate (FeCl₃·6H₂O) and 1,4-benzenedicarboxylic acid (H₂BDC) are dissolved in N,N-dimethylformamide (DMF) with a molar ratio of 1:1:280 (FeCl₃·6H₂O:H₂BDC:DMF).[2] The mixture is stirred until a homogeneous solution is formed and then heated in a Teflon-lined autoclave. The crystallization temperature and time can be varied, for instance, at 150°C for 15 hours, to influence the crystal structure and catalytic activity.[8] After cooling, the resulting powder is collected by centrifugation, washed with DMF and ethanol, and dried.

Synthesis of UiO-66-NH₂

UiO-66-NH₂ is typically synthesized by dissolving 2-aminoterephthalic acid and zirconium(IV) chloride (ZrCl₄) in DMF. The solution is then heated in a Teflon-lined autoclave at 120°C for 18 hours.[4] The product is collected by centrifugation, washed with DMF and ethanol, and dried.

Synthesis of ZIF-8

Nanosized ZIF-8 can be synthesized by dissolving zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) and 2-methylimidazole in methanol separately.[10] The zinc nitrate solution is then added to the 2-methylimidazole solution and stirred rapidly for one hour. The resulting nanoparticles are collected by centrifugation, washed with ethanol, and dried overnight.[10]

Synthesis of HKUST-1

HKUST-1 is synthesized by heating a mixture of copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O) and 1,3,5-benzenetricarboxylic acid (H₃BTC) in a solvent mixture of DMF and ethanol.[11] The mixture is heated in a Teflon-lined autoclave, and the resulting blue crystals are collected, washed with ethanol, and dried.

Catalytic Oxidation of Benzyl Alcohol

In a typical experiment, the catalyst is added to a solution of benzyl alcohol in a solvent such as acetonitrile or trifluorotoluene.[4][12] The reaction is carried out in a reactor under an oxygen or air atmosphere at a specific temperature and pressure.[13][14] After the reaction, the catalyst is separated by filtration, and the products are analyzed by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Photocatalytic Degradation of Rhodamine B

For a photocatalytic experiment, the MOF catalyst is suspended in an aqueous solution of Rhodamine B.[15] The suspension is first stirred in the dark to reach adsorption-desorption equilibrium.[15] The solution is then irradiated with a light source (e.g., a Xenon lamp or a metal halide lamp).[2][15] The concentration of Rhodamine B is monitored at different time intervals using a UV-Vis spectrophotometer.

Fenton-like Oxidation of Phenol

In a Fenton-like reaction, the MOF catalyst is added to an aqueous solution of phenol.[8] The pH of the solution is adjusted to the desired value.[8] Hydrogen peroxide is then added to initiate the reaction.[8] The concentration of phenol and the total organic carbon (TOC) are measured over time to evaluate the degradation and mineralization efficiency.

Experimental and Logical Workflow

The following diagram illustrates a typical workflow for the synthesis, characterization, and catalytic testing of MOFs.

References

• 1. researchgate.net [researchgate.net]
• 2. MIL-53(Fe)@perylene Diimide All-Organic Heterojunctions for the Enhanced Photocatalytic Removal of Pollutants and Selective Oxidation of Benzyl Alcohol [mdpi.com]
• 3. High-Efficiency Photocatalytic Oxidation of Benzyl Alcohol by NH2-UiO-66-(Indole-2,3-Dione)-Fe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Enhancing the catalytic behaviour of HKUST-1 by graphene oxide for phenol oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rhodamine B degradation by nanosized zeolitic imidazolate framework-8 (ZIF-8) - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03459A [pubs.rsc.org]
• 11. Novel Fenton-like Catalyst HKUST-1(Cu)/MoS2-3-C with Non-Equilibrium-State Surface for Selective Degradation of Phenolic Contaminants: Synergistic Effects of σ-Cu-Ligand and ≡Mo–OOSO3− Complex | MDPI [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 15. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of MIL-53(Fe): A Comprehensive Guide for Laboratory Professionals

Providing essential safety and logistical information for the proper handling and disposal of the metal-organic framework (MOF) MIL-53(Fe) is crucial for ensuring a safe and environmentally responsible laboratory environment. This guide offers procedural, step-by-step guidance to address operational questions concerning the disposal of this material, tailored for researchers, scientists, and drug development professionals.

Safety and Environmental Profile of MIL-53(Fe)

Before proceeding with disposal, it is imperative to understand the material's characteristics. While specific disposal guidelines for MIL-53(Fe) are not universally established, a review of available safety data and environmental impact studies for MIL-53(Fe) and similar MOFs provides essential insights.

Parameter	Observation	Citation
Acute Toxicity	Dust may cause respiratory system irritation. Prolonged skin contact may lead to irritation. Ingestion of large amounts can cause gastrointestinal irritation.	[1]
Environmental Impact	At concentrations of 50 mg/L, MIL-53(Fe) can inhibit the growth of certain nitrogen-fixing bacteria. However, this effect was found to be reversible. The material is stable in aqueous systems with no significant iron release.	[2]
Stability in Water	MIL-53(Fe) can degrade in water, particularly at neutral or higher pH and elevated temperatures. This degradation can lead to the formation of hydrated iron oxide species. Dispersing MIL-53(Fe) in deionized water can lower the pH to around 4.5.	[3][4]
Thermal Stability	The framework of MIL-53(Fe) is noted to have good thermal stability, with some studies indicating stability up to around 350°C.	[2]

Recommended Disposal Procedures

The primary recommendation for managing used MIL-53(Fe) is to explore options for recycling and reuse, which aligns with sustainable laboratory practices. If recycling is not feasible, the material must be disposed of as chemical waste in accordance with local, regional, and national regulations.

Experimental Protocol for MIL-53(Fe) Decontamination and Removal from Labware:

A common operational question involves the cleaning of laboratory equipment, such as Teflon-coated reactors, that has been in contact with MIL-53(Fe). The following protocol outlines a general procedure for its removal:

• Initial Mechanical Removal: Gently scrape or physically remove as much of the solid MIL-53(Fe) as possible from the equipment.

• Solvent Soaking: Immerse the equipment in a suitable solvent. Common solvents for MOFs like MIL-53(Fe) include acetone, ethanol, or methanol. Soaking for several hours or overnight can help loosen the material.[5]

• Gentle Agitation: The process can be aided by gentle agitation, such as using a magnetic stirrer.[5]

• Ultrasonication: If soaking is insufficient, ultrasonication in a compatible solvent like water or ethanol can be employed. Ensure the labware is suitable for ultrasonication.[5]

• Final Cleaning: After the removal of the MIL-53(Fe) residue, perform a final cleaning with a standard laboratory detergent, followed by a thorough rinse with deionized water, and then dry the equipment.[5]

• Waste Solvent Disposal: All solvents used in the cleaning process must be collected and disposed of as hazardous chemical waste, following institutional and local guidelines.

Logical Workflow for MIL-53(Fe) Disposal

The following diagram illustrates the decision-making process for the proper management of MIL-53(Fe) waste.

Caption: Decision workflow for the disposal of MIL-53(Fe).

Sustainable Approaches: Recycling and Upcycling

Recent research has highlighted the potential for recycling and upcycling MOFs, which should be the preferred approach to minimize environmental impact. Methods are being explored to regenerate degraded MOFs, and studies have shown that the metal and organic linker components can be sourced from waste materials, contributing to a circular economy.[6][7][8][9] For instance, some MOFs can be recrystallized after degradation to recover a significant portion of their initial uptake capacity.[6]

Disclaimer: The information provided here is for guidance only. Always consult your institution's Environmental Health and Safety (EHS) department and refer to the most current Safety Data Sheet (SDS) for the specific material in use. Disposal procedures must comply with all applicable local, state, and federal regulations.

References

• 1. conncoll.edu [conncoll.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Repetitive in situ recycling of degraded metal–organic frameworks within nanocapsules - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Waste to MOFs: sustainable linker, metal, and solvent sources for value-added MOF synthesis and applications - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Combining Organic and Inorganic Wastes to Form Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Logistical Information for Handling MIL-53(Fe)

Introduction

Hazard Identification and Personal Protective Equipment (PPE)

Given the lack of a specific Safety Data Sheet (SDS) for MIL-53(Fe), the following recommendations are based on the safety profiles of its constituents and general best practices for handling powdered chemical substances in a laboratory setting.

Summary of Potential Hazards:

• Inhalation: Dust from the powder may cause respiratory irritation.[1]

• Eye Contact: May cause mechanical irritation, redness, and pain.[2]

• Skin Contact: Prolonged or repeated contact may cause mild irritation.[1][2]

• Ingestion: May cause gastrointestinal irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

A summary of the recommended PPE for handling MIL-53(Fe) is provided in the table below.

PPE Category	Item	Standard	Purpose
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields.	ANSI Z87.1	Protects eyes from airborne particles and potential splashes.[3][4]
Hand Protection	Nitrile or latex gloves.	Prevents skin contact with the material.[4]
Body Protection	A standard laboratory coat must be worn and fully fastened.	Protects clothing and skin from contamination.[4]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) should be used when handling large quantities or if dust is generated.	NIOSH Approved	Prevents inhalation of fine particles.[1] This is especially important in poorly ventilated areas.

Operational Plan: Handling and Storage

Engineering Controls:

• Ventilation: Handle MIL-53(Fe) in a well-ventilated area. A fume hood is recommended, especially when transferring the powder or preparing solutions.

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible in the work area.

Safe Handling Procedures:

• Preparation: Before handling, ensure all required PPE is donned correctly. Clear the workspace of any unnecessary items.

• Weighing and Transfer: Conduct all weighing and transfer operations of the powder in a fume hood or on a bench with local exhaust ventilation to minimize dust generation. Use a spatula for transferring the solid material.

• Solution Preparation: When preparing solutions, add the MIL-53(Fe) powder slowly to the solvent to avoid splashing. Common solvents for MOFs like MIL-53(Fe) include acetone, ethanol, or methanol.[5]

• Cleaning: After handling, decontaminate the work area with a suitable solvent and wipe it down. Wash hands thoroughly with soap and water.

Storage:

• Store MIL-53(Fe) in a tightly sealed, clearly labeled container.

• Keep the container in a cool, dry, and well-ventilated place, away from incompatible materials.

• Handle under inert gas if the material is sensitive to air or moisture.[6]

Disposal Plan

Waste Characterization:

• Waste containing MIL-53(Fe) should be considered chemical waste.

Disposal Procedures:

• Solid Waste:

  • Collect dry MIL-53(Fe) waste, including contaminated consumables (e.g., weighing paper, gloves), in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste:

  • Collect solvents containing MIL-53(Fe) in a separate, labeled hazardous waste container. Do not mix with other solvent waste streams unless permitted by your institution's waste management guidelines.

• Disposal:

  • All waste must be disposed of in accordance with local, state, and federal regulations.[5] Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Experimental Protocols

Synthesis of MIL-53(Fe):

A common method for synthesizing MIL-53(Fe) is through a one-step hydrothermal process.[7]

• Precursors: Iron (III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) and terephthalic acid (H₂BDC) are used as the iron source and organic linker, respectively. N,N-Dimethylformamide (DMF) is typically used as the solvent.[8]

• Procedure:

  • Dissolve stoichiometric amounts of Fe(NO₃)₃·9H₂O and H₂BDC in DMF.[7]

  • Transfer the mixture to a Teflon-lined autoclave.[7]

  • Heat the autoclave at a specific temperature (e.g., 150 °C) for a designated period (e.g., 16 hours).[7]

  • After cooling, the solid product is collected by filtration or centrifugation.

  • The resulting powder is washed with a solvent such as methanol or ethanol and then dried.[7][9]

Recycling of MIL-53(Fe):

MIL-53(Fe) can often be recycled and reused in catalytic applications. The recyclability of the material is an important factor in its practical application.[10][11]

• Recovery: After a reaction, the solid MIL-53(Fe) catalyst can be separated from the reaction mixture by filtration or centrifugation.

• Washing: The recovered material should be washed with a suitable solvent to remove any adsorbed species.

• Drying: The washed MIL-53(Fe) is then dried, often under vacuum, before being reused. Studies have shown that the removal efficiency for certain substrates remains high even after multiple cycles of use.[10]

Diagrams

Caption: A logical workflow for the safe handling of MIL-53(Fe) from preparation to disposal.

References

• 1. conncoll.edu [conncoll.edu]
• 2. grinnell.edu [grinnell.edu]
• 3. perinton.gov [perinton.gov]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. researchgate.net [researchgate.net]
• 6. sds.strem.com [sds.strem.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Optimization of the adsorption and removal of Sb(iii) by MIL-53(Fe)/GO using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]